cyclopropyl(4-fluorophenyl)methanol

• CAS: 827-88-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Cyclopropyl(4-fluorophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis of cyclopropyl(4-fluorophenyl)methanol, a valuable building block in medicinal chemistry and drug discovery. The unique combination of the cyclopropyl ring and the fluorophenyl moiety can impart desirable pharmacological properties, such as enhanced metabolic stability and target-binding affinity. This document details the primary synthetic routes, experimental protocols, and relevant quantitative data.

Primary Synthetic Pathways

The synthesis of cyclopropyl(4-fluorophenyl)methanol is most commonly achieved through a Grignard reaction. This fundamental carbon-carbon bond-forming reaction involves the nucleophilic addition of an organomagnesium halide (Grignard reagent) to a carbonyl group.[1] Two principal pathways are viable:

• Pathway A: The reaction of cyclopropylmagnesium bromide with 4-fluorobenzaldehyde.

• Pathway B: The reaction of 4-fluorophenylmagnesium bromide with cyclopropanecarboxaldehyde.

A third, less direct route involves the synthesis of cyclopropyl(4-fluorophenyl)methanone, followed by its reduction to the desired secondary alcohol.

Quantitative Data Summary

Table 1: Reactant Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)
Cyclopropylmagnesium bromide (in THF)	C₃H₅BrMg	~145.33	~66 (THF)	~1.14 (solution)
4-Fluorobenzaldehyde	C₇H₅FO	124.11	181	1.157
4-Fluorophenylmagnesium bromide (in THF)	C₆H₄BrFMg	199.30	~66 (THF)	~1.22 (solution)
Cyclopropanecarboxaldehyde	C₄H₆O	70.09	98-100	0.89
Magnesium Turnings	Mg	24.31	1090	1.738
1-Bromo-4-fluorobenzene	C₆H₄BrF	175.00	154-155	1.593
Cyclopropyl Bromide	C₃H₅Br	120.98	70-71	1.503

Table 2: Product Specifications

Product	Molecular Formula	Molecular Weight ( g/mol )	Anticipated Yield (%)
Cyclopropyl(4-fluorophenyl)methanol	C₁₀H₁₁FO	166.19	85-95

Experimental Protocols

The following are detailed experimental protocols for the two primary synthetic pathways. All procedures involving Grignard reagents must be conducted under anhydrous conditions using an inert atmosphere (e.g., argon or nitrogen).

Pathway A: Cyclopropylmagnesium Bromide and 4-Fluorobenzaldehyde

Step 1: Preparation of Cyclopropylmagnesium Bromide

This procedure is adapted from standard Grignard reagent preparations.

• Apparatus Setup: A three-necked, round-bottomed flask is equipped with a magnetic stirrer, a reflux condenser, and a pressure-equalizing dropping funnel. The entire apparatus is flame-dried under a stream of inert gas and allowed to cool to room temperature.

• Magnesium Activation: Magnesium turnings (1.2 equivalents) are placed in the flask. A small crystal of iodine can be added to help initiate the reaction. The flask is gently warmed with a heat gun until violet vapors of iodine are observed.

• Grignard Reagent Formation: Anhydrous tetrahydrofuran (THF) is added to cover the magnesium. A solution of cyclopropyl bromide (1.0 equivalent) in anhydrous THF is added dropwise from the dropping funnel. The reaction is initiated, which may require gentle heating. Once started, the addition rate is controlled to maintain a gentle reflux. After the addition is complete, the mixture is stirred at room temperature for an additional 30-60 minutes.

Step 2: Reaction with 4-Fluorobenzaldehyde

• Reaction Setup: The freshly prepared cyclopropylmagnesium bromide solution is cooled to 0 °C in an ice bath.

• Addition of Aldehyde: A solution of 4-fluorobenzaldehyde (1.0 equivalent) in anhydrous THF is added dropwise to the cooled Grignard reagent.

• Reaction Completion: After the addition is complete, the ice bath is removed, and the reaction mixture is allowed to warm to room temperature. It is then stirred for an additional 30-60 minutes to ensure the reaction goes to completion.[1]

• Workup: The reaction is carefully quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride. The resulting mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted three times with diethyl ether.

• Purification: The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.[1] Further purification can be achieved by flash column chromatography on silica gel.

Pathway B: 4-Fluorophenylmagnesium Bromide and Cyclopropanecarboxaldehyde

Step 1: Preparation of 4-Fluorophenylmagnesium Bromide

This protocol is based on a literature procedure.[2]

• Apparatus Setup: Magnesium turnings (44.35 mmol, 1.08 g) are placed in a flame-dried, three-necked flask under an argon atmosphere with 40 mL of anhydrous diethyl ether.[2]

• Grignard Reagent Formation: With vigorous stirring, 1-bromo-4-fluorobenzene (40.3 mmol) is added dropwise. The reaction can be initiated using an ultrasound bath. The rate of addition is maintained to sustain reflux.[2]

• Completion: After the addition, the mixture is stirred at room temperature for 20 minutes and then heated to reflux for a short period before being cooled to room temperature.[2]

Step 2: Reaction with Cyclopropanecarboxaldehyde

• Reaction Setup: The prepared solution of 4-fluorophenylmagnesium bromide is cooled to 0 °C in an ice bath.

• Addition of Aldehyde: Cyclopropanecarboxaldehyde (1.0 equivalent) dissolved in anhydrous diethyl ether is added dropwise to the Grignard reagent.

• Reaction and Workup: The reaction is allowed to proceed to completion and worked up in a similar manner to Pathway A, using a saturated aqueous ammonium chloride quench, extraction with diethyl ether, and drying of the combined organic phases.

• Purification: The crude product is purified by removing the solvent under reduced pressure, followed by flash column chromatography.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Primary Grignard reaction pathways for the synthesis of cyclopropyl(4-fluorophenyl)methanol.

Caption: A generalized experimental workflow for the Grignard synthesis of alcohols.

References

• 1. benchchem.com [benchchem.com]
• 2. prepchem.com [prepchem.com]

An In-depth Technical Guide to Cyclopropyl(4-fluorophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis, analysis, and applications of cyclopropyl(4-fluorophenyl)methanol, a key building block in medicinal chemistry and organic synthesis.

Core Chemical Properties

Cyclopropyl(4-fluorophenyl)methanol, with the CAS number 827-88-3, is a secondary alcohol characterized by a cyclopropyl group and a 4-fluorophenyl moiety attached to a carbinol center.[1][2][3][4] Its unique structure, combining a strained cyclopropane ring and a fluorine-substituted aromatic ring, makes it a valuable intermediate in the development of novel pharmaceutical agents.[1]

Table 1: Physicochemical and Computed Properties

Property	Value	Source
IUPAC Name	cyclopropyl(4-fluorophenyl)methanol	[2][5]
Synonyms	alpha-Cyclopropyl-4-fluorobenzyl alcohol, a-CYCLOPROPYL-4-FLUOROBENZYL ALCOHOL	[5]
Molecular Formula	C₁₀H₁₁FO	[2][3][5][6]
Molecular Weight	166.19 g/mol	[2][5][6]
CAS Number	827-88-3	[1][2][3]
Exact Mass	166.079393132 g/mol	[2][5]
Topological Polar Surface Area	20.2 Ų	[2][5]
Hydrogen Bond Donor Count	1	[2][5]
Hydrogen Bond Acceptor Count	2	[2][5]
Rotatable Bond Count	2	[2][5]
XLogP3-AA (Computed)	1.9	[2][5]

Synthesis and Experimental Protocols

The synthesis of cyclopropyl(4-fluorophenyl)methanol can be accomplished through several synthetic routes. The most common methods involve the reduction of a corresponding ketone or a nucleophilic substitution reaction.[1]

A. Reduction of Cyclopropyl(4-fluorophenyl) Ketone

This is a widely used method involving the reduction of the carbonyl group of cyclopropyl(4-fluorophenyl) ketone to a hydroxyl group using a reducing agent.

Caption: Synthesis via Ketone Reduction.

Experimental Protocol: Reduction using Sodium Borohydride

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer, add cyclopropyl(4-fluorophenyl) ketone (1 equivalent) dissolved in methanol (10 volumes).

• Cooling: Cool the solution to 0-5 °C in an ice bath.

• Addition of Reducing Agent: Slowly add sodium borohydride (NaBH₄) (1.5 equivalents) portion-wise to the stirred solution, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the starting material is consumed, carefully quench the reaction by the slow addition of 1M hydrochloric acid (HCl) until the pH is neutral.

• Extraction: Remove the methanol under reduced pressure. Add water and extract the aqueous layer with ethyl acetate (3 x 10 volumes).

• Washing and Drying: Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure cyclopropyl(4-fluorophenyl)methanol.

B. Nucleophilic Substitution

Another viable method involves the reaction of a cyclopropyl(4-fluorophenyl) halide with a hydroxide source.[1]

Caption: Synthesis via Nucleophilic Substitution.

Spectroscopic and Analytical Characterization

The structure of cyclopropyl(4-fluorophenyl)methanol is confirmed using standard spectroscopic techniques.

Caption: Post-Synthesis Characterization Workflow.

Expected Spectral Data:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the cyclopropyl protons (a multiplet in the range of 0.4-1.2 ppm), the methine proton (CH-OH, a doublet around 4.5-5.0 ppm), the hydroxyl proton (a broad singlet), and the aromatic protons of the 4-fluorophenyl group (two doublets of doublets between 7.0-7.5 ppm).

• ¹³C NMR: The carbon NMR spectrum should display signals for the cyclopropyl carbons, the methine carbon (around 75-80 ppm), and the aromatic carbons, with the carbon attached to the fluorine showing a characteristic large coupling constant.

• IR Spectroscopy: The infrared spectrum will be dominated by a broad absorption band for the O-H stretch of the alcohol group (around 3200-3600 cm⁻¹). Other significant peaks include C-H stretches for the aromatic and cyclopropyl groups, C=C stretches for the aromatic ring (around 1500-1600 cm⁻¹), and a strong C-F stretch (around 1200-1250 cm⁻¹).[7]

Applications in Research and Drug Development

Cyclopropyl(4-fluorophenyl)methanol is a versatile intermediate with significant applications:

• Medicinal Chemistry: It serves as a crucial building block for synthesizing more complex bioactive molecules. Its derivatives are investigated for potential anticancer, antimicrobial, and lipid-lowering activities.[1][5]

• Organic Synthesis: The compound's unique structural features, including the reactive cyclopropane ring and the fluorine atom which can modulate electronic properties, make it a valuable intermediate in various synthetic pathways.[1]

• Drug Discovery: A closely related structure, [2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]methanol, is a key intermediate in the synthesis of the lipid-lowering drug NK-104, highlighting the pharmaceutical relevance of this chemical scaffold.[5]

Safety and Handling

Proper handling of cyclopropyl(4-fluorophenyl)methanol is essential due to its potential hazards. It is classified as an irritant.[2]

Table 2: GHS Hazard Information

Hazard Class	Hazard Statement	Pictogram
Skin Irritation (Category 2)	H315: Causes skin irritation	Warning
Eye Irritation (Category 2A)	H319: Causes serious eye irritation	Warning
Specific target organ toxicity - single exposure (Category 3), Respiratory system	H335: May cause respiratory irritation	Warning

Source:[2][5][8]

Handling and Storage Recommendations:

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[8]

• Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[8][9]

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container. Keep away from incompatible substances such as strong oxidizing agents, strong acids, and strong bases.[8][9]

• First Aid: In case of contact with skin, wash with plenty of soap and water. If in eyes, rinse cautiously with water for several minutes. If inhaled, move to fresh air.[8][9]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local regulations.[8]

References

• 1. Buy cyclopropyl(4-fluorophenyl)methanol (EVT-300701) | 827-88-3 [evitachem.com]
• 2. alpha-Cyclopropyl-4-fluorobenzenemethanol | C10H11FO | CID 102498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. appretech.com [appretech.com]
• 4. Cyclopropyl-(4-fluorophenyl)methanol [oakwoodchemical.com]
• 5. (2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)methanol | C19H16FNO | CID 9817555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemscene.com [chemscene.com]
• 7. researchgate.net [researchgate.net]
• 8. aksci.com [aksci.com]
• 9. fishersci.com [fishersci.com]

An In-depth Technical Guide to Cyclopropyl(4-fluorophenyl)methanol (CAS Number 827-88-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of cyclopropyl(4-fluorophenyl)methanol, a versatile building block in medicinal chemistry and organic synthesis. This document details its physicochemical properties, outlines robust experimental protocols for its synthesis, and explores its potential biological activities, with a particular focus on the inhibition of monoamine oxidase (MAO). This guide is intended to be a valuable resource for researchers and professionals engaged in drug discovery and development, offering detailed methodologies and insights into the compound's mechanism of action and therapeutic potential.

Introduction

Cyclopropyl(4-fluorophenyl)methanol, with the CAS number 827-88-3, is a secondary alcohol characterized by the presence of a cyclopropyl group and a 4-fluorophenyl moiety. Its unique structural features, including the strained cyclopropane ring and the electron-withdrawing fluorine atom, impart distinct chemical and biological properties.[1] This compound serves as a crucial intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.[1] Its structural alerts suggest potential interactions with biological targets, making it a compound of significant interest in medicinal chemistry.

Physicochemical Properties

A summary of the key physicochemical properties of cyclopropyl(4-fluorophenyl)methanol is presented in the table below.

Property	Value	Source
CAS Number	827-88-3	Internal
Molecular Formula	C₁₀H₁₁FO	[1]
Molecular Weight	166.19 g/mol	[1]
IUPAC Name	cyclopropyl(4-fluorophenyl)methanol	[1]
Synonyms	α-Cyclopropyl-4-fluorobenzyl alcohol	Internal
Appearance	Not specified (likely a solid or oil)	Internal
Topological Polar Surface Area	20.2 Ų	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	2	[1]
Rotatable Bond Count	2	[1]

Experimental Protocols

Two primary synthetic routes for the preparation of cyclopropyl(4-fluorophenyl)methanol are detailed below: the reduction of a ketone precursor and a Grignard reaction.

Synthesis via Reduction of Cyclopropyl 4-fluorophenyl Ketone

This method involves the reduction of the corresponding ketone, cyclopropyl 4-fluorophenyl ketone, using a mild reducing agent such as sodium borohydride.

Experimental Workflow:

Caption: Workflow for the synthesis of cyclopropyl(4-fluorophenyl)methanol via ketone reduction.

Materials:

• Cyclopropyl 4-fluorophenyl ketone

• Sodium borohydride (NaBH₄)

• Absolute Ethanol

• Acetic Acid

• Diethyl ether

• Saturated aqueous sodium bicarbonate

• Anhydrous magnesium sulfate

• Thin Layer Chromatography (TLC) plates (silica gel)

• Eluent for TLC (e.g., 3:1 Hexane:Ethyl Acetate)

Procedure:

• In a round-bottom flask, dissolve cyclopropyl 4-fluorophenyl ketone in absolute ethanol.

• To this solution, add sodium borohydride portion-wise at room temperature with stirring.

• Monitor the reaction progress by TLC until the starting ketone is consumed.

• Once the reaction is complete, cool the flask in an ice bath and cautiously add acetic acid to quench the excess sodium borohydride.

• Remove the ethanol under reduced pressure.

• To the residue, add water and extract the product with diethyl ether.

• Wash the combined organic layers with saturated aqueous sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain pure cyclopropyl(4-fluorophenyl)methanol.

Synthesis via Grignard Reaction

This alternative synthesis involves the reaction of a cyclopropyl Grignard reagent with 4-fluorobenzaldehyde.

Experimental Workflow:

Caption: Workflow for the synthesis of cyclopropyl(4-fluorophenyl)methanol via Grignard reaction.

Materials:

• Cyclopropyl bromide

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• 4-Fluorobenzaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Preparation of Cyclopropylmagnesium Bromide: In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel under an inert atmosphere (e.g., argon or nitrogen), place magnesium turnings. Add a small amount of a solution of cyclopropyl bromide in anhydrous THF to initiate the reaction (a crystal of iodine may be added to aid initiation). Once the reaction begins, add the remaining cyclopropyl bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture until the magnesium is consumed.

• Reaction with Aldehyde: Cool the freshly prepared Grignard reagent to 0°C in an ice bath. Add a solution of 4-fluorobenzaldehyde in anhydrous THF dropwise to the stirred Grignard reagent.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Work-up: Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of saturated aqueous ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography or recrystallization.

Potential Biological Activity and Signaling Pathways

While direct biological studies on cyclopropyl(4-fluorophenyl)methanol are limited, the presence of the cyclopropyl-phenyl moiety is a strong indicator of potential activity as a monoamine oxidase (MAO) inhibitor. Structurally related cyclopropylamines are known to be potent, mechanism-based inhibitors of both MAO-A and MAO-B.[2]

Proposed Mechanism of Action: Monoamine Oxidase Inhibition

Monoamine oxidases are enzymes responsible for the oxidative deamination of neurotransmitters such as serotonin, norepinephrine, and dopamine. Inhibition of these enzymes leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, a mechanism that is therapeutically exploited in the treatment of depression and neurodegenerative disorders.

The proposed mechanism of action for cyclopropyl-containing compounds involves the enzymatic oxidation of the molecule, leading to the opening of the strained cyclopropyl ring. This generates a reactive intermediate that can covalently bind to the flavin cofactor (FAD) of the MAO enzyme, leading to its irreversible inactivation.[2]

Signaling Pathway Diagram

The following diagram illustrates the proposed signaling pathway involving the inhibition of monoamine oxidase.

Caption: Proposed signaling pathway of MAO inhibition by cyclopropyl(4-fluorophenyl)methanol.

Applications in Research and Drug Development

Cyclopropyl(4-fluorophenyl)methanol is a valuable building block for the synthesis of a wide range of biologically active molecules.[1]

• Medicinal Chemistry: It serves as a key intermediate for the development of novel therapeutics targeting the central nervous system, given its potential as an MAO inhibitor. The 4-fluorophenyl group is a common motif in many CNS-active drugs, and the cyclopropyl group can enhance metabolic stability and binding affinity.

• Organic Synthesis: The hydroxyl group can be readily converted into other functional groups, allowing for diverse chemical transformations. It can participate in oxidation, substitution, and esterification reactions to generate a library of derivatives for structure-activity relationship (SAR) studies.

Conclusion

Cyclopropyl(4-fluorophenyl)methanol (CAS 827-88-3) is a chemical compound with significant potential in the fields of organic synthesis and medicinal chemistry. This technical guide has provided a detailed overview of its properties, comprehensive protocols for its synthesis, and a plausible mechanism of action centered on monoamine oxidase inhibition. The information presented herein should serve as a valuable resource for scientists and researchers, facilitating further investigation into the therapeutic applications of this and related molecules. Further biological evaluation is warranted to confirm its activity and elucidate its full pharmacological profile.

References

• 1. Buy cyclopropyl(4-fluorophenyl)methanol (EVT-300701) | 827-88-3 [evitachem.com]
• 2. benchchem.com [benchchem.com]

Spectroscopic and Synthetic Profile of Cyclopropyl(4-fluorophenyl)methanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the compound cyclopropyl(4-fluorophenyl)methanol, a molecule of interest in medicinal chemistry and organic synthesis. Due to the limited availability of experimentally derived public data, this guide presents predicted spectroscopic values and generalized experimental protocols. These serve as a valuable reference for the synthesis, identification, and characterization of this compound.

Spectroscopic Data

The following tables summarize the predicted spectroscopic data for cyclopropyl(4-fluorophenyl)methanol (CAS No: 827-88-3, Molecular Formula: C₁₀H₁₁FO, Molecular Weight: 166.19 g/mol ).[1][2][3] This data is crucial for the structural elucidation and purity assessment of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.30 - 7.25	Multiplet	2H	Ar-H (ortho to F)
~7.05 - 7.00	Multiplet	2H	Ar-H (meta to F)
~4.20	Doublet	1H	CH-OH
~2.50	Singlet	1H	OH
~1.30 - 1.20	Multiplet	1H	Cyclopropyl-CH
~0.60 - 0.50	Multiplet	2H	Cyclopropyl-CH₂
~0.40 - 0.30	Multiplet	2H	Cyclopropyl-CH₂

Table 2: Predicted ¹³C NMR Data

Chemical Shift (δ) ppm	Assignment
~162 (d, J ≈ 245 Hz)	Ar-C (para to CHOH, C-F)
~140 (d, J ≈ 3 Hz)	Ar-C (ipso to CHOH)
~128 (d, J ≈ 8 Hz)	Ar-C (ortho to F)
~115 (d, J ≈ 21 Hz)	Ar-C (meta to F)
~78	CH-OH
~15	Cyclopropyl-CH
~5	Cyclopropyl-CH₂

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group Assignment
~3350 (broad)	O-H stretch (alcohol)
~3080	C-H stretch (aromatic)
~3010	C-H stretch (cyclopropyl)
~1605, 1510	C=C stretch (aromatic ring)
~1225	C-F stretch
~1070	C-O stretch (alcohol)
~835	C-H bend (para-disubstituted benzene)

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data (Electron Ionization)

m/z	Relative Intensity (%)	Assignment
166	40	[M]⁺ (Molecular Ion)
149	20	[M - OH]⁺
137	100	[M - C₂H₅]⁺ (loss of ethyl from cyclopropyl)
123	60	[C₈H₆F]⁺
109	80	[C₇H₄F]⁺
96	30	[C₆H₅O]⁺

Experimental Protocols

The following are generalized experimental protocols for the synthesis and spectroscopic analysis of cyclopropyl(4-fluorophenyl)methanol.

Synthesis: Reduction of Cyclopropyl 4-fluorophenyl Ketone

A common synthetic route to cyclopropyl(4-fluorophenyl)methanol involves the reduction of the corresponding ketone.[1]

• Reaction Setup: To a solution of cyclopropyl 4-fluorophenyl ketone (1 equivalent) in a suitable solvent such as methanol or ethanol at 0 °C, sodium borohydride (NaBH₄) (1.5 equivalents) is added portion-wise.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: The reaction is quenched by the slow addition of water or dilute acid. The organic solvent is removed under reduced pressure.

• Extraction: The aqueous residue is extracted with an organic solvent like ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Purification: The crude product is purified by column chromatography on silica gel to afford pure cyclopropyl(4-fluorophenyl)methanol.

NMR Spectroscopy

• Sample Preparation: Approximately 10-20 mg of the purified compound is dissolved in about 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. A small amount of tetramethylsilane (TMS) can be added as an internal standard (δ 0.00 ppm).

• Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a frequency of, for example, 400 MHz for ¹H and 100 MHz for ¹³C.

• Data Processing: The obtained free induction decay (FID) is processed by Fourier transformation, phasing, and baseline correction to obtain the final spectrum.

IR Spectroscopy

• Sample Preparation: For a solid sample, a small amount is mixed with dry potassium bromide (KBr) and pressed into a thin pellet. Alternatively, a thin film can be prepared by dissolving the sample in a volatile solvent, depositing it onto a salt plate (e.g., NaCl), and allowing the solvent to evaporate. For a liquid sample, a drop can be placed directly between two salt plates.

• Data Acquisition: The IR spectrum is recorded using a Fourier-transform infrared (FTIR) spectrometer, typically over a range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder (or pure KBr pellet/salt plates) is recorded and subtracted from the sample spectrum.

Mass Spectrometry

• Sample Introduction: A dilute solution of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile) is introduced into the mass spectrometer.

• Ionization: Electron ionization (EI) or a soft ionization technique like electrospray ionization (ESI) can be used.

• Mass Analysis: The generated ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: The abundance of each ion is recorded to generate the mass spectrum.

Workflow and Data Analysis

The following diagram illustrates the general workflow from synthesis to spectroscopic characterization and data analysis.

Caption: General workflow for the synthesis and spectroscopic analysis of a chemical compound.

References

• 1. Buy cyclopropyl(4-fluorophenyl)methanol (EVT-300701) | 827-88-3 [evitachem.com]
• 2. appretech.com [appretech.com]
• 3. Cyclopropyl-(4-fluorophenyl)methanol [oakwoodchemical.com]

Technical Guide: Crystallographic and Synthetic Insights into a Cyclopropyl(4-fluorophenyl)methanol Derivative

Disclaimer: Extensive searches of public crystallographic databases and scientific literature did not yield a publicly available crystal structure for cyclopropyl(4-fluorophenyl)methanol. This technical guide will therefore focus on the structurally related and well-characterized compound, [2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]methanol , for which detailed crystallographic and synthetic data has been published. This information serves as a valuable reference for researchers interested in the solid-state properties and synthesis of similar molecular scaffolds.

Overview of [2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]methanol

[2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]methanol is a quinoline derivative that has been synthesized and its crystal structure determined.[1][2] The presence of a cyclopropyl group, a fluorophenyl moiety, and a quinoline core makes it a compound of interest in medicinal chemistry and materials science. This guide provides a summary of its key physical and crystallographic properties, along with a detailed experimental protocol for its synthesis and crystallization.

Physicochemical and Crystallographic Data

The properties of [2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]methanol are summarized in the tables below. Table 1 outlines its general physicochemical properties, while Table 2 provides detailed crystallographic data from a single-crystal X-ray diffraction study.[1][2]

Table 1: Physicochemical Properties of [2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]methanol

Property	Value
Molecular Formula	C₁₉H₁₆FNO
Molecular Weight	293.33 g/mol [2]
CAS Number	121660-11-5[3]
Melting Point	134-136 °C[4]
Boiling Point	474.7 °C at 760 mmHg[4]
Appearance	Colorless block-like crystals[1]

Table 2: Crystallographic Data for [2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]methanol [1][2]

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.069 (2)
b (Å)	24.683 (5)
c (Å)	13.275 (3)
β (°)	111.97 (3)
Volume (ų)	3059.7 (13)
Z	8
Temperature (K)	293
Radiation	Mo Kα (λ = 0.71073 Å)
Density (calculated) (Mg m⁻³)	1.274
R-factor	0.058
wR-factor	0.166

Experimental Protocols

The following sections detail the experimental procedures for the synthesis and crystallization of [2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]methanol.

Synthesis of [2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]methanol[1][2]

The synthesis of the title compound is achieved through the reduction of methyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate.

Materials:

• Methyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate (10.0 g, 57.47 mmol)

• Magnesium chloride (MgCl₂) (5.46 g, 57.47 mmol)

• Potassium borohydride (KBH₄) (3.27 g, 57.47 mmol)

• Tetrahydrofuran (THF), anhydrous (100 ml)

• Methanol (MeOH)

Procedure:

• A 250 ml three-neck flask is charged with anhydrous THF (100 ml), MgCl₂ (5.46 g), and KBH₄ (3.27 g).

• The reaction mixture is heated to reflux and maintained for 2 hours.

• Methyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate (10.0 g) is added dropwise over 5 minutes.

• The mixture is refluxed for an additional 40 minutes.

• After cooling to room temperature, methanol (15 ml) is carefully added dropwise to quench the reaction.

• The resulting white inorganic solid is removed by filtration and washed with a 10:1 mixture of THF/MeOH (80 ml).

• The combined filtrate is concentrated to dryness under reduced pressure.

• Methanol (40 ml) is added to the residue and then removed by concentration to yield the crude product.

Crystallization[1]

Single crystals suitable for X-ray diffraction can be obtained through recrystallization.

Procedure:

• The crude product is dissolved in a minimal amount of a suitable solvent mixture, such as ethyl acetate-petroleum ether.[5]

• The solution is allowed to stand undisturbed at room temperature.

• Slow evaporation of the solvent will yield colorless, block-like crystals of [2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]methanol.

Synthesis Workflow

The synthesis of [2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]methanol can be visualized as a two-step process starting from the cyclization of 2-amino-4'-fluorobenzophenone and a 3-cyclopropyl-3-oxopropionate ester, followed by the reduction of the resulting quinoline-3-carboxylate.[5]

Caption: Synthetic pathway for [2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]methanol.

References

• 1. researchgate.net [researchgate.net]
• 2. [2-Cyclo­propyl-4-(4-fluoro­phenyl)quinolin-3-yl]methanol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)methanol | C19H16FNO | CID 9817555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)methanol | 121660-11-5 [sigmaaldrich.com]
• 5. CN101747265A - Method for preparing 2-cyclopropyl-4-(4'-fluorophenyl) quinoline-3-methanol - Google Patents [patents.google.com]

An In-depth Technical Guide on the Potential Biological Activity of Cyclopropyl(4-fluorophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclopropyl(4-fluorophenyl)methanol is a synthetic organic compound featuring a cyclopropyl ring and a 4-fluorophenyl group attached to a methanol core. While direct and extensive biological data for this specific molecule is limited in publicly available literature, its structural motifs are present in numerous biologically active compounds. This technical guide synthesizes information from structurally related molecules to infer the potential biological activities of cyclopropyl(4-fluorophenyl)methanol, focusing on its prospects as a monoamine oxidase (MAO) inhibitor, an antimicrobial agent, and an antioxidant. Detailed experimental protocols for assessing these potential activities are provided, alongside quantitative data from analogous compounds to serve as a benchmark for future research. This document aims to be a foundational resource for researchers investigating the therapeutic potential of this and related chemical scaffolds.

Introduction

The unique physicochemical properties of the cyclopropyl group, such as its conformational rigidity and electronic character, have made it a valuable component in medicinal chemistry. Its incorporation into drug candidates can enhance potency, improve metabolic stability, and modulate pharmacokinetic profiles. Similarly, the 4-fluorophenyl moiety is a common substituent in a wide array of pharmaceuticals, where the fluorine atom can improve binding affinity and metabolic resistance. The combination of these two groups in cyclopropyl(4-fluorophenyl)methanol suggests a high potential for biological activity. This guide explores the most probable therapeutic targets and activities based on an analysis of its structural analogs.

Potential Biological Activities

Monoamine Oxidase (MAO) Inhibition

The most significant potential biological activity for derivatives of the cyclopropyl-phenyl scaffold is the inhibition of monoamine oxidases (MAO-A and MAO-B). MAOs are key enzymes in the catabolism of monoamine neurotransmitters, and their inhibition is a well-established strategy for the treatment of depression and neurodegenerative disorders like Parkinson's disease.

Cyclopropylamines are a known class of mechanism-based inhibitors of MAO. It is hypothesized that cyclopropyl(4-fluorophenyl)methanol could be metabolized in vivo to the corresponding cyclopropylamine derivative, which would then act as the MAO inhibitor. The proposed mechanism involves the enzymatic oxidation of the amine, leading to the opening of the cyclopropyl ring. This generates a reactive intermediate that covalently binds to the flavin cofactor of the enzyme, causing irreversible inhibition.

Antimicrobial Activity

Structurally related compounds containing the cyclopropyl and a halogenated phenyl group have demonstrated notable antifungal and antibacterial properties. For instance, 1-(4'-chlorophenyl)-1-cyclopropylmethanol has been reported to possess antifungal activity. The presence of the lipophilic cyclopropyl and fluorophenyl groups in cyclopropyl(4-fluorophenyl)methanol may facilitate its passage through microbial cell membranes.

Antioxidant Activity

Derivatives containing the cyclopropyl and fluorophenyl moieties have also been investigated for their antioxidant potential. The mechanism of action for such antioxidant effects is likely attributed to the ability of the compound to donate a hydrogen atom or an electron to neutralize free radicals.

Quantitative Data from Structurally Related Compounds

Table 1: Monoamine Oxidase (MAO) Inhibition by Cyclopropylamine Analogs

Compound	Target	IC50 (nM)	Reference
cis-N-benzyl-2-methoxycyclopropylamine	MAO-A	170	[1][2]
cis-N-benzyl-2-methoxycyclopropylamine	MAO-B	5	[1][2]

Table 2: Antifungal Activity of a Chloro-analog

Compound	Fungal Strain	Activity	Reference
1-(4'-chlorophenyl)-1-cyclopropylmethanol	Botrytis cinerea	Active fungistatic agent	[3]

Experimental Protocols

Monoamine Oxidase (MAO) Inhibition Assay

This protocol describes a common method for determining the in vitro inhibition of MAO-A and MAO-B.

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• Substrate (e.g., kynuramine or p-tyramine)

• Test compound (cyclopropyl(4-fluorophenyl)methanol)

• Positive controls (e.g., clorgyline for MAO-A, selegiline for MAO-B)

• Assay buffer (e.g., potassium phosphate buffer, pH 7.4)

• 96-well microplates (black, for fluorescence assays)

• Fluorescent probe (e.g., Amplex® Red) and horseradish peroxidase (HRP) for H2O2 detection

• Plate reader with fluorescence capabilities

Procedure:

• Prepare serial dilutions of the test compound and positive controls in the assay buffer.

• Add a small volume of the diluted compounds to the wells of the 96-well plate.

• Add the MAO-A or MAO-B enzyme to the wells and pre-incubate for a specified time (e.g., 15 minutes at 37°C) to allow for any time-dependent inhibition.

• Initiate the reaction by adding the substrate and the detection reagents (e.g., Amplex® Red/HRP mixture).

• Incubate the plate at 37°C, protected from light, for a defined period (e.g., 30-60 minutes).

• Measure the fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths (e.g., 530 nm excitation and 590 nm emission for Amplex® Red).

• Calculate the percent inhibition for each concentration of the test compound relative to a vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Antibacterial Susceptibility Testing (Broth Microdilution for MIC)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of a compound against bacterial strains.[4][5]

Materials:

• Test bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Test compound (cyclopropyl(4-fluorophenyl)methanol)

• Positive control antibiotic (e.g., ampicillin)

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Spectrophotometer

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) and then dilute it in CAMHB to twice the highest desired test concentration.

• Perform serial two-fold dilutions of the compound in CAMHB directly in the 96-well plate.

• Prepare a bacterial inoculum suspension in sterile saline and adjust its turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

• Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculate each well (except for a sterility control) with the bacterial suspension. Include a growth control well (bacteria without the compound).

• Incubate the plate at 35-37°C for 16-20 hours.

• Determine the MIC as the lowest concentration of the compound at which there is no visible growth of the bacteria.

Antioxidant Activity Assays (DPPH and ABTS)

These are common spectrophotometric assays to evaluate the free radical scavenging capacity of a compound.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay:

• Prepare a stock solution of DPPH in methanol.

• Prepare various concentrations of the test compound in methanol.

• Mix the test compound solutions with the DPPH solution.

• Incubate the mixture in the dark at room temperature for 30 minutes.

• Measure the absorbance at approximately 517 nm.

• The antioxidant activity is calculated as the percentage of DPPH radical scavenging, and the IC50 value is determined.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay:

• Generate the ABTS radical cation (ABTS•+) by reacting ABTS stock solution with potassium persulfate.

• Dilute the ABTS•+ solution with a suitable buffer (e.g., phosphate-buffered saline) to a specific absorbance at 734 nm.

• Add various concentrations of the test compound to the ABTS•+ solution.

• After a set incubation time, measure the decrease in absorbance at 734 nm.

• Calculate the percentage of inhibition and determine the IC50 value.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Hypothesized mechanism of MAO inhibition.

Caption: Workflow for MIC determination.

Conclusion

Cyclopropyl(4-fluorophenyl)methanol presents an intriguing scaffold for drug discovery, with strong potential for activity as a monoamine oxidase inhibitor and as an antimicrobial agent. While direct experimental evidence is currently sparse, the analysis of its structural components and related compounds provides a solid foundation and rationale for further investigation. The experimental protocols detailed in this guide offer a starting point for the systematic evaluation of its biological properties. Future research should focus on obtaining quantitative data for the parent compound and exploring its structure-activity relationships through the synthesis and testing of derivatives. Such studies will be crucial in elucidating the full therapeutic potential of this promising molecule.

References

• 1. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 5. protocols.io [protocols.io]

Cyclopropyl(4-fluorophenyl)methanol: A Versatile Building Block in Modern Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopropyl(4-fluorophenyl)methanol is a key synthetic intermediate that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its unique structural combination of a strained cyclopropyl ring, a fluorinated phenyl group, and a reactive hydroxyl moiety makes it a valuable building block for the construction of complex molecules, most notably as a crucial component in the synthesis of the blockbuster lipid-lowering drug, Pitavastatin. This technical guide provides a comprehensive overview of the synthesis, properties, and applications of cyclopropyl(4-fluorophenyl)methanol, offering detailed experimental protocols and data to support its use in research and development.

Physicochemical Properties

Cyclopropyl(4-fluorophenyl)methanol is a white to yellow powder or crystalline solid at room temperature. A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Cyclopropyl(4-fluorophenyl)methanol

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₁FO	[1]
Molecular Weight	166.19 g/mol	[1]
CAS Number	827-88-3	[1]
Appearance	White to yellow powder or crystals
Boiling Point	123-124 °C (for Cyclopropylmethanol)	[2]
Density	0.890 g/mL (for Cyclopropylmethanol)	[2]
Storage Temperature	Refrigerator

Synthesis of Cyclopropyl(4-fluorophenyl)methanol

The most common and efficient method for the synthesis of cyclopropyl(4-fluorophenyl)methanol is the reduction of the corresponding ketone, cyclopropyl 4-fluorophenyl ketone. Sodium borohydride (NaBH₄) is a widely used reducing agent for this transformation due to its selectivity, mild reaction conditions, and ease of handling.

Experimental Protocol: Reduction of Cyclopropyl 4-fluorophenyl ketone

This protocol outlines a general procedure for the sodium borohydride reduction of cyclopropyl 4-fluorophenyl ketone.

Materials:

• Cyclopropyl 4-fluorophenyl ketone

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (CH₂Cl₂)

• 3 M Sodium hydroxide (NaOH) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Deionized water

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve cyclopropyl 4-fluorophenyl ketone in methanol.

• Reduction: Cool the solution in an ice-water bath. Slowly add sodium borohydride to the stirred solution. The molar ratio of ketone to sodium borohydride is typically 1:0.5-0.8.[3]

• Reaction Monitoring: Stir the reaction mixture at room temperature for a specified time (e.g., 20 minutes).[4] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete, pour the solution into a separatory funnel.

  • Add water and dichloromethane to the separatory funnel.

  • Add 3 M sodium hydroxide solution to decompose the borate salts.[4]

  • Separate the organic layer.

  • Extract the aqueous layer with dichloromethane (3x).

  • Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product.

• Purification: The crude cyclopropyl(4-fluorophenyl)methanol can be purified by recrystallization or column chromatography to afford the final product.

Diagram 1: Synthesis of Cyclopropyl(4-fluorophenyl)methanol

Caption: Reduction of a ketone to form the target alcohol.

Applications as a Synthetic Building Block

The utility of cyclopropyl(4-fluorophenyl)methanol as a synthetic building block is prominently demonstrated in its role as a key intermediate in the synthesis of Pitavastatin, a potent HMG-CoA reductase inhibitor.

Synthesis of a Key Pitavastatin Intermediate

Cyclopropyl(4-fluorophenyl)methanol is a precursor to (2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)methanol, a crucial intermediate in several synthetic routes to Pitavastatin.[5][6] The synthesis of this intermediate involves the conversion of the alcohol to a leaving group, followed by further elaboration to construct the quinoline ring system.

Diagram 2: Role in Pitavastatin Synthesis

Caption: Pathway to a key Pitavastatin intermediate.

A patented process describes the reaction of (2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-yl)methanol with phosphorus tribromide to form the corresponding bromide, which is then treated with triphenylphosphine to yield the phosphonium salt, a direct precursor for the Wittig reaction in the Pitavastatin synthesis.[5][6]

Spectroscopic Data

¹H and ¹³C NMR Spectroscopy: The NMR spectra of cyclopropyl-containing compounds exhibit characteristic signals for the cyclopropyl protons and carbons. The aromatic region of the ¹H NMR spectrum of cyclopropyl(4-fluorophenyl)methanol is expected to show signals corresponding to the protons on the 4-fluorophenyl ring, with coupling patterns influenced by the fluorine atom. The benzylic proton would appear as a distinct signal, and the cyclopropyl protons would likely show complex multiplets at higher field. Similarly, the ¹³C NMR spectrum would display characteristic signals for the aromatic carbons, the benzylic carbon, and the carbons of the cyclopropyl ring.

Infrared (IR) Spectroscopy: The IR spectrum of cyclopropyl(4-fluorophenyl)methanol would be expected to show a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol. Characteristic C-H stretching vibrations for the aromatic and cyclopropyl groups, as well as C-O and C-F stretching bands, would also be present.

Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak (M⁺) corresponding to the molecular weight of the compound (166.19 g/mol ). Fragmentation patterns would likely involve the loss of water, the cyclopropyl group, and cleavage of the bond between the aromatic ring and the carbinol carbon.

Conclusion

Cyclopropyl(4-fluorophenyl)methanol is a valuable and versatile building block in organic synthesis, with its importance underscored by its application in the synthesis of the pharmaceutically significant molecule, Pitavastatin.[7][8] This technical guide provides essential information on its synthesis, properties, and reactivity, offering a foundation for its utilization in drug discovery and development. The detailed experimental guidance and compiled data serve as a valuable resource for researchers and scientists working in this area. Further investigation into its reactivity and the development of novel applications will continue to expand the utility of this important synthetic intermediate.

References

• 1. Buy cyclopropyl(4-fluorophenyl)methanol (EVT-300701) | 827-88-3 [evitachem.com]
• 2. lifechempharma.com [lifechempharma.com]
• 3. CN117402062B - Method for preparing cyclopropylmethanol and recycling byproduct sodium tetramethoxyborate - Google Patents [patents.google.com]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. US8487105B2 - Process for preparing pitavastatin, intermediates and pharmaceuctically acceptable salts thereof - Google Patents [patents.google.com]
• 6. WO2010089770A2 - Improved process for the preparation of highly pure (3r,5s)-7-[2-cyclopropyl-4-(4-fluorophenyl) quinolin-3-yl]-3,5-dihydroxy-6(e)-heptenoic acid and pharmaceutically acceptable salts thereof - Google Patents [patents.google.com]
• 7. guidechem.com [guidechem.com]
• 8. Total mechano-synthesis of 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-acrylaldehyde—a pivotal intermediate of pitavastatin - RSC Mechanochemistry (RSC Publishing) [pubs.rsc.org]

The Cyclopropyl Ring: A Linchpin in Modern Drug Design and Mechanism of Action

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The cyclopropyl group, a small, strained three-membered ring, has emerged as a powerful and versatile motif in medicinal chemistry. Its unique stereoelectronic properties impart significant advantages in drug design, influencing potency, selectivity, metabolic stability, and pharmacokinetic profiles. This technical guide provides a comprehensive overview of the core mechanisms of action for cyclopropyl-containing compounds, with a focus on their roles as enzyme inhibitors and bioisosteres.

Mechanism-Based Irreversible Enzyme Inhibition

A primary mechanism of action for many cyclopropyl-containing drugs is the irreversible inhibition of enzymes, particularly those containing a flavin adenine dinucleotide (FAD) cofactor. This "suicide inhibition" involves the enzyme's own catalytic machinery converting the relatively inert cyclopropylamine into a reactive species that covalently modifies the enzyme, leading to its inactivation.

Inhibition of Monoamine Oxidases (MAO) and Lysine-Specific Demethylase 1 (LSD1)

Cyclopropylamines are well-established inhibitors of flavoenzymes like Monoamine Oxidases (MAO-A and MAO-B) and Lysine-Specific Demethylase 1 (LSD1). Tranylcypromine, a clinically used antidepressant, is a classic example of a cyclopropylamine-containing MAO inhibitor.[1] The mechanism involves the enzymatic oxidation of the cyclopropylamine, leading to the opening of the strained ring and the formation of a covalent adduct with the FAD cofactor.[2][3] This modification can occur at either the N5 or C4a position of the flavin ring.[2]

The inhibition is a time-dependent process characterized by an initial non-covalent binding step (KI) followed by the irreversible inactivation step (kinact). The overall efficiency of inactivation is represented by the ratio kinact/KI.[4]

Caption: Mechanism-based irreversible inhibition of MAO/LSD1 by a cyclopropylamine.

Quantitative Data for MAO and LSD1 Inhibitors

The following tables summarize the inhibitory potencies of various cyclopropyl-containing compounds against MAO and LSD1.

Table 1: Inhibitory Activity of Tranylcypromine Derivatives against LSD1, MAO-A, and MAO-B [4]

Compound	LSD1 k_inact/K_I (M⁻¹s⁻¹)	MAO-A IC₅₀ (µM)	MAO-B IC₅₀ (µM)
2-PCPA (Tranylcypromine)	58	0.8	1.1
S1201	447	>100	15.3
S1402	458	>100	18.5
S2101	4560	>100	25.4
S2107	2070	>100	19.8
S2111	2990	>100	21.2

Table 2: Inhibitory Activity of Various Compounds against LSD1 [5]

Compound	Type	LSD1 IC₅₀ (nM)
GSK-LSD1	Irreversible	~16
ORY-1001 (Iadademstat)	Irreversible	<10
Tranylcypromine	Irreversible	~200,000
Compound 3	Reversible	195
Compound 6	Reversible	1520

Experimental Protocol: Horseradish Peroxidase (HRP)-Coupled LSD1 Inhibition Assay[9][10][11]

This continuous, fluorescence-based assay measures the production of hydrogen peroxide (H₂O₂), a byproduct of the LSD1 demethylation reaction.

Materials:

• Recombinant human LSD1 enzyme

• H3K4me1/2 peptide or full-length histone H3 substrate

• Test compound (e.g., cyclopropylamine derivative)

• Horseradish Peroxidase (HRP)

• Amplex Red (or other suitable HRP substrate)

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5)

• 384-well black assay plates

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compound in DMSO.

• Reagent Preparation:

  • Prepare a 2X solution of LSD1 enzyme in assay buffer.

  • Prepare a 2X solution of the H3K4 substrate in assay buffer.

  • Prepare a detection master mix containing HRP and Amplex Red in assay buffer.

• Assay Procedure:

  • Dispense 50 nL of each compound concentration (or DMSO for controls) into the wells of a 384-well plate.

  • Add 10 µL of a mixture containing the LSD1 enzyme and the H3K4 substrate to each well.

  • Pre-incubate for 15-30 minutes at room temperature.

  • Initiate the reaction by adding 10 µL of the HRP/Amplex Red detection master mix.

• Data Acquisition: Immediately begin reading the plate kinetically for 30-60 minutes at the appropriate wavelengths (e.g., excitation 530-560 nm, emission 590 nm for Amplex Red).

• Data Analysis:

  • Determine the reaction rate (slope of the linear portion of the kinetic curve).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value.

Caption: Workflow for the HRP-coupled LSD1 inhibition assay.

Experimental Protocol: MAO-Glo™ Assay[5][12][13]

This is a homogeneous, luminescent assay for measuring MAO activity.

Materials:

• MAO-Glo™ Assay Kit (containing luminogenic MAO substrate, Luciferin Detection Reagent, and buffers)

• MAO enzyme (recombinant or native source)

• Test compound

• White opaque multi-well plates

• Luminometer

Procedure:

• Reagent Preparation:

  • Prepare the MAO substrate solution according to the kit protocol.

  • Reconstitute the Luciferin Detection Reagent.

• MAO Reaction:

  • Add MAO enzyme, MAO substrate, and varying concentrations of the test compound to the wells.

  • Incubate at room temperature for 60 minutes.

• Luminescence Detection:

  • Add the reconstituted Luciferin Detection Reagent to each well to stop the MAO reaction and initiate the luminescent signal.

  • Incubate at room temperature for 20 minutes to stabilize the signal.

  • Measure luminescence using a plate-reading luminometer.

• Data Analysis: The amount of light produced is directly proportional to MAO activity. Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value.

Inactivation of Cytochrome P450 Enzymes

Cyclopropyl-containing compounds, particularly cyclopropylamines, can also act as mechanism-based inactivators of Cytochrome P450 (CYP450) enzymes.[6][7] This inactivation is a significant consideration in drug development due to the central role of CYP450s in drug metabolism and the potential for drug-drug interactions.

The proposed mechanism involves a one-electron oxidation of the cyclopropylamine nitrogen by the activated heme iron of the CYP450, leading to the formation of a radical cation.[8] This is followed by the rapid opening of the strained cyclopropyl ring to generate a highly reactive carbon-centered radical, which then covalently modifies the enzyme, often at the apoprotein or the heme prosthetic group, leading to irreversible inactivation.[7][9] An alternative pathway involves the formation of a metabolic intermediate complex (MIC) where a nitroso metabolite coordinates tightly to the heme iron, preventing turnover.[6][8]

Caption: Proposed mechanisms of CYP450 inactivation by cyclopropylamines.

The Cyclopropyl Group as a Bioisostere

Bioisosterism, the replacement of a functional group with another that has similar physical or chemical properties, is a fundamental strategy in drug design to modulate a molecule's properties. The cyclopropyl ring is a versatile and widely used bioisostere.[10][11]

Bioisostere for Alkenes and Alkynes

The cyclopropyl group can serve as a conformationally restricted and more metabolically stable replacement for a double or triple bond.[11] Its rigid structure can lock a molecule into a bioactive conformation, potentially increasing potency and reducing off-target effects.

Bioisostere for Phenyl Rings

In some contexts, a cyclopropyl group can mimic the spatial orientation of a phenyl ring, offering a non-aromatic alternative that can improve physicochemical properties such as solubility and metabolic stability.[12]

Bioisostere for Amide Bonds

The replacement of a labile amide bond with a cyclopropane ring is an attractive strategy in peptide and peptidomimetic design to enhance metabolic stability against proteases.[13][14][15][16] The trisubstituted cyclopropane can mimic the extended conformation of a peptide backbone.[16]

Caption: The cyclopropyl group as a versatile bioisostere in drug design.

Conclusion

The cyclopropyl ring is a small but powerful structural motif that offers medicinal chemists a unique tool to modulate the properties of drug candidates. Its ability to act as a mechanism-based irreversible inhibitor provides a pathway to potent and long-acting therapeutics. Furthermore, its utility as a bioisostere for various functional groups allows for the fine-tuning of pharmacokinetic and pharmacodynamic properties. A thorough understanding of the mechanisms of action of cyclopropyl-containing compounds is crucial for the rational design of novel and effective drugs with improved therapeutic profiles. This guide provides a foundational understanding of these mechanisms, supported by quantitative data and detailed experimental protocols, to aid researchers in this endeavor.

References

• 1. promega.com [promega.com]
• 2. Determination of kinact / Ki for EGFR Irreversible Inhibitors Using Competition Binding Studies | PPT [slideshare.net]
• 3. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. journal.waocp.org [journal.waocp.org]
• 6. Cyclopropylamine inactivation of cytochromes P450: role of metabolic intermediate complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism: Proton-Coupled Electron Transfer Makes a Difference [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. Parameters for Irreversible Inactivation of Monoamine Oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Put a ring on it: application of small aliphatic rings in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. 1,2,3-trisubstituted cyclopropanes as conformationally restricted peptide isosteres: application to the design and synthesis of novel renin inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility Profile of Cyclopropyl(4-fluorophenyl)methanol in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of cyclopropyl(4-fluorophenyl)methanol, a key intermediate in the synthesis of various pharmacologically active molecules. Understanding its solubility is critical for optimizing reaction conditions, purification processes, and formulation development. While specific quantitative solubility data is not extensively published, this document outlines the expected solubility behavior and provides detailed experimental protocols for its precise determination.

Core Concepts in Solubility

The solubility of a compound is governed by the principle of "like dissolves like." This means that substances with similar polarities are more likely to be soluble in one another. Cyclopropyl(4-fluorophenyl)methanol possesses both nonpolar (cyclopropyl and phenyl rings) and polar (hydroxyl group and fluorine atom) characteristics, suggesting a degree of solubility in a range of organic solvents. The hydroxyl group, in particular, allows for hydrogen bonding, which can enhance solubility in protic solvents.

Qualitative Solubility Data

Based on its chemical structure, cyclopropyl(4-fluorophenyl)methanol is anticipated to be soluble in several common organic solvents. A summary of this expected qualitative solubility is presented below.

Solvent	Chemical Formula	Type	Expected Solubility
Methanol	CH₃OH	Protic Polar	Soluble[1]
Ethanol	C₂H₅OH	Protic Polar	Soluble[1]
Dichloromethane	CH₂Cl₂	Aprotic Polar	Soluble[1]
Acetone	C₃H₆O	Aprotic Polar	Likely Soluble
Ethyl Acetate	C₄H₈O₂	Aprotic Polar	Likely Soluble
Tetrahydrofuran (THF)	C₄H₈O	Aprotic Polar	Likely Soluble
Toluene	C₇H₈	Nonpolar	Sparingly Soluble to Insoluble
Hexane	C₆H₁₄	Nonpolar	Likely Insoluble

Experimental Determination of Solubility

To obtain precise quantitative solubility data, a standardized experimental protocol should be followed. The isothermal shake-flask method is a reliable and widely used technique for this purpose.

Isothermal Shake-Flask Method

This method involves creating a saturated solution of the solute in the solvent at a constant temperature and then determining the concentration of the dissolved solute.

Materials:

• Cyclopropyl(4-fluorophenyl)methanol (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance

• Temperature-controlled orbital shaker or water bath

• Centrifuge

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or a UV-Vis spectrophotometer

• Syringe filters (e.g., 0.22 µm PTFE)

Procedure:

• Sample Preparation: Add an excess amount of cyclopropyl(4-fluorophenyl)methanol to a series of vials, each containing a known volume of a specific organic solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Seal the vials tightly and place them in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C). Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to allow the system to reach equilibrium.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature for a short period to let the excess solid settle. Alternatively, centrifuge the vials to facilitate the separation of the solid and liquid phases.

• Sample Extraction and Dilution: Carefully withdraw an aliquot of the supernatant (the clear, saturated solution) using a pipette. To avoid transferring any solid particles, it is advisable to use a syringe filter.

• Quantitative Analysis: Analyze the concentration of cyclopropyl(4-fluorophenyl)methanol in the filtered supernatant using a calibrated analytical method, such as HPLC or UV-Vis spectrophotometry.

• Calculation: The solubility is then calculated based on the measured concentration and expressed in appropriate units, such as g/100 mL or mol/L.

Experimental Workflow

The logical flow of the solubility determination process is illustrated in the diagram below.

Caption: Workflow for experimental solubility determination.

Factors Influencing Solubility

Several factors can influence the solubility of cyclopropyl(4-fluorophenyl)methanol:

• Temperature: Generally, solubility increases with temperature, although there are exceptions.

• Solvent Polarity: As discussed, the polarity of the solvent plays a crucial role.

• Purity of the Compound: Impurities can affect the measured solubility.

• Crystalline Form (Polymorphism): Different crystal forms of a compound can exhibit different solubilities.

This guide provides a foundational understanding of the solubility of cyclopropyl(4-fluorophenyl)methanol. For specific applications, it is imperative to determine the solubility quantitatively using the detailed experimental protocols provided.

References

• 1. Buy cyclopropyl(4-fluorophenyl)methanol (EVT-300701) | 827-88-3 [evitachem.com]

An In-depth Technical Guide to the Discovery and History of Cyclopropyl Aromatic Alcohols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclopropyl aromatic alcohols, a class of organic compounds characterized by the presence of a cyclopropyl group attached to a phenol or other aromatic alcohol, have garnered significant interest in medicinal chemistry and drug discovery. The unique structural and electronic properties conferred by the strained three-membered ring often lead to enhanced biological activity, improved metabolic stability, and favorable pharmacokinetic profiles. This technical guide provides a comprehensive overview of the discovery, history, and key synthetic methodologies for this important class of molecules. It includes a compilation of their physicochemical properties, detailed experimental protocols for their preparation, and an exploration of their roles in modulating biological signaling pathways.

Introduction: The Emergence of a Privileged Scaffold

The incorporation of a cyclopropane ring into aromatic systems introduces a unique set of conformational and electronic features. The high degree of s-character in the C-C bonds of the cyclopropane ring imparts partial double-bond character, allowing for electronic interaction with the adjacent aromatic ring. This, combined with the rigid, three-dimensional nature of the cyclopropyl group, makes it a valuable substituent in the design of bioactive molecules.[1] Cyclopropyl aromatic alcohols have emerged as a "privileged scaffold" in drug discovery, appearing in a variety of therapeutic agents.[2]

While the first synthesis of the parent cyclopropanol was reported in 1942, the specific history of cyclopropyl-substituted aromatic alcohols is less documented in a single comprehensive source. Early synthetic efforts focused on general methods for cyclopropanation and the synthesis of substituted phenols independently. The deliberate synthesis and exploration of cyclopropyl aromatic alcohols as a distinct class of compounds for applications in medicinal chemistry is a more recent development, driven by the increasing recognition of the beneficial properties of the cyclopropyl moiety.

Physicochemical Properties

The introduction of a cyclopropyl group to an aromatic alcohol significantly influences its physicochemical properties. These properties are crucial for predicting the compound's behavior in biological systems, including its absorption, distribution, metabolism, and excretion (ADME) profile.

Table 1: Physicochemical Properties of Representative Cyclopropyl Aromatic Alcohols

Compound	IUPAC Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	pKa (Predicted)	XLogP3
4-Cyclopropylphenol	4-cyclopropylphenol	10292-61-2	C₉H₁₀O	134.18	57-58	248.2 ± 19.0	10.05 ± 0.13	2.5
2-Cyclopropylphenol	2-cyclopropylphenol	10292-60-1	C₉H₁₀O	134.18	-	-	-	-
3-Cyclopropylphenol	3-cyclopropylphenol	28857-88-7	C₉H₁₀O	134.18	-	-	-	2.5
2-Bromo-4-cyclopropylphenol	2-bromo-4-cyclopropylphenol	2386858-57-5	C₉H₉BrO	213.07	-	-	-	3.2

Data sourced from PubChem and other chemical databases.[3][4][5][6] Note: Experimental data for all properties are not available for all compounds.

Key Synthetic Methodologies and Experimental Protocols

The synthesis of cyclopropyl aromatic alcohols can be broadly approached through two main strategies: introduction of a cyclopropyl group onto a pre-existing phenol or construction of the aromatic ring on a cyclopropyl-containing precursor.

Cyclopropanation of Alkenylphenols (Simmons-Smith Reaction)

A classic and widely used method for the formation of cyclopropane rings is the Simmons-Smith reaction, which involves the reaction of an alkene with a carbenoid, typically generated from diiodomethane and a zinc-copper couple. For the synthesis of cyclopropylphenols, this involves the cyclopropanation of a vinylphenol.

Experimental Protocol: Simmons-Smith Cyclopropanation of 4-Vinylphenol

Materials:

• 4-Vinylphenol

• Diiodomethane (CH₂I₂)

• Zinc-copper couple (Zn(Cu))

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• A flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is charged with zinc-copper couple (1.5 equivalents).

• Anhydrous diethyl ether is added to the flask, and the mixture is stirred under a nitrogen atmosphere.

• A solution of diiodomethane (1.2 equivalents) in anhydrous diethyl ether is added dropwise to the stirred suspension. A gentle reflux may be observed, indicating the formation of the organozinc carbenoid.

• After the initial reaction subsides, a solution of 4-vinylphenol (1.0 equivalent) in anhydrous diethyl ether is added dropwise.

• The reaction mixture is then heated to reflux and stirred for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the reaction is cooled to room temperature and quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• The mixture is filtered to remove unreacted zinc, and the organic layer is separated.

• The aqueous layer is extracted with diethyl ether (3 x 50 mL).

• The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford 4-cyclopropylphenol.

Logical Relationship Diagram: Simmons-Smith Reaction

Caption: General workflow of the Simmons-Smith reaction for synthesizing 4-cyclopropylphenol.

Palladium-Catalyzed Cross-Coupling Reactions

Modern synthetic organic chemistry offers powerful tools for the formation of carbon-carbon bonds, with palladium-catalyzed cross-coupling reactions being at the forefront. These methods can be employed to couple a cyclopropyl-containing nucleophile with an aryl electrophile (or vice versa) to construct the desired cyclopropyl aromatic alcohol.

Experimental Protocol: Suzuki-Miyaura Coupling for the Synthesis of 4-Cyclopropylphenol

Materials:

• 4-Bromophenol (or 4-iodophenol)

• Cyclopropylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• A suitable phosphine ligand (e.g., SPhos, XPhos)

• A base (e.g., potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃))

• A solvent system (e.g., toluene/water, dioxane/water)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a reaction vessel, add 4-bromophenol (1.0 equivalent), cyclopropylboronic acid (1.5 equivalents), and the base (2.0 equivalents).

• Add the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%) and the phosphine ligand (4-10 mol%).

• The vessel is sealed, and the atmosphere is replaced with an inert gas (e.g., nitrogen or argon) by several cycles of evacuation and backfilling.

• The solvent system (e.g., toluene/water 10:1) is added, and the mixture is stirred vigorously and heated to 80-100 °C.

• The reaction progress is monitored by TLC or GC-MS.

• After completion, the reaction mixture is cooled to room temperature and diluted with an organic solvent such as ethyl acetate.

• The mixture is washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel.

Experimental Workflow Diagram: Suzuki-Miyaura Coupling

Caption: Step-by-step workflow for the synthesis of 4-cyclopropylphenol via Suzuki-Miyaura coupling.

Biological Activities and Role in Drug Development

The incorporation of a cyclopropyl moiety into a phenolic scaffold can significantly impact its biological activity. The cyclopropyl group can act as a conformationally restricted bioisostere for other groups, such as a vinyl or isopropyl group, leading to enhanced binding affinity for biological targets.[1] Furthermore, the cyclopropyl group often improves metabolic stability by blocking sites of oxidation.

While comprehensive quantitative data for simple cyclopropyl aromatic alcohols is not extensively available in the public domain, their derivatives have shown promise in various therapeutic areas. For instance, compounds containing the 4-[2-(cyclopropylmethoxy)ethyl]phenol moiety are important intermediates in the synthesis of drugs like betaxolol hydrochloride, a cardioselective β-adrenergic receptor blocker.[7]

Structure-activity relationship (SAR) studies on more complex molecules containing a cyclopropyl aromatic alcohol core have demonstrated the importance of this fragment for activity. For example, in a series of 17-cyclopropylmethyl-7,8-dihydronoroxymorphinone derivatives, the cyclopropylmethyl group was crucial for their mixed NOP and opioid receptor profile.[8][9]

Modulation of Signaling Pathways

Phenolic compounds, in general, are known to modulate a variety of intracellular signaling pathways, often exerting antioxidant, anti-inflammatory, and anti-proliferative effects. While specific studies on the signaling pathways modulated by simple cyclopropyl aromatic alcohols are limited, it is plausible that they share some of the mechanisms of other polyphenols.

Potential signaling pathways that could be influenced by cyclopropyl aromatic alcohols include:

• NF-κB Signaling Pathway: Many phenolic compounds are known to inhibit the activation of NF-κB, a key transcription factor involved in the inflammatory response. This inhibition can lead to a downregulation of pro-inflammatory cytokines and enzymes.

• MAPK Signaling Pathways: The mitogen-activated protein kinase (MAPK) pathways (including ERK, JNK, and p38) are crucial for regulating cell proliferation, differentiation, and apoptosis. Phenolic compounds have been shown to modulate these pathways, which could contribute to their potential anti-cancer effects.

• PI3K/Akt Signaling Pathway: This pathway is central to cell growth, survival, and metabolism. Dysregulation of the PI3K/Akt pathway is common in many diseases, including cancer. Some polyphenols have been found to inhibit this pathway.

Signaling Pathway Diagram: Potential Modulation by Cyclopropyl Aromatic Alcohols

Caption: Potential signaling pathways that may be modulated by cyclopropyl aromatic alcohols.

Conclusion and Future Perspectives

Cyclopropyl aromatic alcohols represent a fascinating and important class of compounds with significant potential in drug discovery and development. While their history is intertwined with the broader fields of cyclopropane chemistry and phenol synthesis, their unique properties have led to their increasing use in modern medicinal chemistry. The synthetic methodologies outlined in this guide provide a foundation for the preparation of these valuable molecules.

Future research in this area will likely focus on several key aspects:

• Development of novel and more efficient synthetic methods: Greener and more atom-economical approaches to the synthesis of cyclopropyl aromatic alcohols are highly desirable.

• Comprehensive biological evaluation: Systematic screening of a diverse library of cyclopropyl aromatic alcohols against a wide range of biological targets is needed to uncover new therapeutic applications.

• Elucidation of specific mechanisms of action: Detailed studies are required to understand precisely how these compounds interact with their biological targets and modulate signaling pathways.

The continued exploration of cyclopropyl aromatic alcohols is expected to yield new and improved therapeutic agents for a variety of diseases, further solidifying their status as a privileged scaffold in medicinal chemistry.

References

• 1. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. | Semantic Scholar [semanticscholar.org]
• 2. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-Bromo-4-cyclopropylphenol | C9H9BrO | CID 70459265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-cyclopropylphenol| CAS No:10292-61-2|ZaiQi Bio-Tech [chemzq.com]
• 5. 4-Cyclopropylphenol | C9H10O | CID 10986277 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-Cyclopropylphenol | C9H10O | CID 20100004 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. CN1651379A - A new process for the synthesis of 4-[2-(cyclopropylmethoxy)ethyl]phenol - Google Patents [patents.google.com]
• 8. Synthesis, Biological Evaluation, and SAR Studies of 14β-phenylacetyl Substituted 17-cyclopropylmethyl-7, 8-dihydronoroxymorphinones Derivatives: Ligands With Mixed NOP and Opioid Receptor Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis, Biological Evaluation, and SAR Studies of 14β-phenylacetyl Substituted 17-cyclopropylmethyl-7, 8-dihydronoroxymorphinones Derivatives: Ligands With Mixed NOP and Opioid Receptor Profile - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Theoretical Calculations of Cyclopropyl(4-fluorophenyl)methanol

This whitepaper provides a comprehensive overview of a theoretical approach to characterizing cyclopropyl(4-fluorophenyl)methanol. While direct computational studies on this specific molecule are not extensively published, this guide outlines a robust theoretical framework based on established computational chemistry methodologies frequently applied to similar small organic molecules. The described protocols and expected data are founded on common practices in the field, offering a blueprint for future research.

Cyclopropyl(4-fluorophenyl)methanol (C₁₀H₁₁FO) is an organic compound featuring a cyclopropyl group, a 4-fluorophenyl ring, and a methanol functional group.[1] Its structure suggests potential for interesting chemical reactivity and biological activity, making it a candidate for further investigation in medicinal chemistry. The presence of the cyclopropyl ring can impart unique conformational constraints and electronic properties, while the fluorophenyl moiety can influence metabolic stability and binding interactions.[1] Theoretical calculations are invaluable for elucidating the structural, electronic, and spectroscopic properties of such molecules, providing insights that can guide experimental studies and drug design efforts.

Table 1: Physicochemical Properties of Cyclopropyl(4-fluorophenyl)methanol

Property	Value	Reference
Molecular Formula	C₁₀H₁₁FO	[1][2]
Molecular Weight	166.19 g/mol	[1][2]
IUPAC Name	cyclopropyl-(4-fluorophenyl)methanol	[1]
CAS Number	827-88-3	[1][2]
Canonical SMILES	C1CC1C(C2=CC=C(C=C2)F)O	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	2	[1]
Rotatable Bond Count	2	[1]
Topological Polar Surface Area	20.2 Ų	[1]

Core Theoretical Framework: Density Functional Theory (DFT)

Density Functional Theory (DFT) is a powerful quantum mechanical modeling method used to investigate the electronic structure of many-body systems. It is a common and effective method for predicting the properties of organic molecules. A typical computational study on cyclopropyl(4-fluorophenyl)methanol would involve geometry optimization, frequency calculations, and the prediction of various electronic and spectroscopic properties.

Proposed Computational Protocol

A robust computational investigation would likely employ a methodology similar to the following:

• Conformational Analysis : A systematic search of the potential energy surface to identify the most stable conformers of the molecule. This can be initially performed using a molecular mechanics force field like MMFF94, followed by optimization of the low-energy conformers using a more accurate quantum mechanical method.[3]

• Geometry Optimization and Frequency Calculations : The geometries of the identified conformers would be optimized using DFT. A common choice of functional and basis set for such molecules is the B3LYP functional with the 6-311++G(d,p) basis set.[4] Frequency calculations are then performed at the same level of theory to confirm that the optimized structures correspond to local minima on the potential energy surface (i.e., no imaginary frequencies) and to predict the vibrational spectra (IR and Raman).[4]

• Solvation Effects : To model the behavior of the molecule in a solvent (e.g., water or methanol), the Polarizable Continuum Model (PCM) can be employed.[5] This is crucial for comparing theoretical predictions with experimental data obtained in solution.

• Electronic Properties Analysis :

  • Frontier Molecular Orbitals (FMOs) : The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are calculated. The HOMO-LUMO energy gap is a key indicator of chemical reactivity.

  • Molecular Electrostatic Potential (MEP) : The MEP map provides a visualization of the charge distribution on the molecule, highlighting electrophilic and nucleophilic sites.

  • Natural Bond Orbital (NBO) Analysis : NBO analysis can be used to study intramolecular interactions, such as hyperconjugation and hydrogen bonding.

The following diagram illustrates a typical workflow for these theoretical calculations.

Computational Workflow

Hypothetical Data Presentation

The following tables present illustrative data that would be expected from the computational protocol described above.

Table 2: Calculated Geometric Parameters of the Most Stable Conformer

(Note: These are hypothetical values for illustrative purposes.)

Parameter	Bond/Angle	Calculated Value (B3LYP/6-311++G(d,p))
Bond Lengths (Å)	C(cyclopropyl)-C(methanol)	1.51
C(methanol)-O	1.43
O-H	0.97
C(methanol)-C(phenyl)	1.52
C(phenyl)-F	1.36
Bond Angles (degrees)	C(cyclopropyl)-C(methanol)-O	110.5
C(cyclopropyl)-C(methanol)-C(phenyl)	112.0
C(methanol)-O-H	108.5

Table 3: Calculated Vibrational Frequencies and Assignments

(Note: These are hypothetical values for illustrative purposes.)

Mode	Wavenumber (cm⁻¹) (Scaled)	Assignment
ν₁	3650	O-H stretch
ν₂	3080	C-H stretch (phenyl)
ν₃	3010	C-H stretch (cyclopropyl)
ν₄	1605	C=C stretch (phenyl)
ν₅	1230	C-F stretch
ν₆	1090	C-O stretch

Table 4: Calculated Electronic Properties

(Note: These are hypothetical values for illustrative purposes.)

Property	Value (eV)
HOMO Energy	-6.85
LUMO Energy	-0.95
HOMO-LUMO Gap (ΔE)	5.90

Experimental Protocols for Validation

Theoretical calculations are most powerful when validated by experimental data. The following protocols would be essential for a comprehensive study of cyclopropyl(4-fluorophenyl)methanol.

Synthesis Protocol: Reductive Carbonyl Synthesis

A common and high-yielding route to synthesize cyclopropyl(4-fluorophenyl)methanol is through the reduction of its precursor, cyclopropyl(4-fluorophenyl)methanone.

• Reaction Setup : Dissolve cyclopropyl(4-fluorophenyl)methanone in methanol (MeOH) in a round-bottom flask equipped with a magnetic stirrer.

• Cooling : Place the flask in an ice bath to cool the solution to 0°C.

• Reduction : Slowly add sodium borohydride (NaBH₄) to the cooled solution while stirring. The molar ratio of NaBH₄ to the ketone is typically 1.5:1.

• Reaction Monitoring : Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Quenching : Once the reaction is complete (typically within 2 hours), slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) to quench the excess NaBH₄.

• Extraction : Extract the product with a suitable organic solvent, such as ethyl acetate.

• Purification : Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be further purified by column chromatography.

The following diagram illustrates the logical relationship in the synthesis and validation process.

Synthesis and Validation

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR spectroscopy would be used to confirm the molecular structure of the synthesized compound.

• Fourier-Transform Infrared (FT-IR) Spectroscopy : The experimental FT-IR spectrum would be recorded and compared with the calculated vibrational frequencies to validate the theoretical model.

• Ultraviolet-Visible (UV-Vis) Spectroscopy : The electronic absorption spectrum would be measured and compared with predictions from Time-Dependent DFT (TD-DFT) calculations.

Conclusion

This technical guide outlines a comprehensive theoretical and experimental approach for the characterization of cyclopropyl(4-fluorophenyl)methanol. By combining DFT calculations with targeted synthesis and spectroscopic validation, a detailed understanding of the molecule's structural, vibrational, and electronic properties can be achieved. The insights gained from such studies are crucial for assessing the potential of this and related molecules in the field of drug development and materials science.

References

• 1. Buy cyclopropyl(4-fluorophenyl)methanol (EVT-300701) | 827-88-3 [evitachem.com]
• 2. appretech.com [appretech.com]
• 3. Conceptual DFT-Based Computational Peptidology, Pharmacokinetics Study and ADMET Report of the Veraguamides A–G Family of Marine Natural Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. irjet.net [irjet.net]
• 5. ualberta.scholaris.ca [ualberta.scholaris.ca]

An In-depth Technical Guide to the Safety and Handling of Cyclopropyl(4-fluorophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for cyclopropyl(4-fluorophenyl)methanol, a key building block in medicinal chemistry and organic synthesis.[1] Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Compound Identification

• IUPAC Name: cyclopropyl-(4-fluorophenyl)methanol[2]

• Synonyms: alpha-Cyclopropyl-4-fluorobenzenemethanol, alpha-Cyclopropyl-4-fluorobenzyl alcohol[2]

• CAS Number: 827-88-3[2][3]

• Molecular Formula: C₁₀H₁₁FO[1][2]

• Molecular Weight: 166.19 g/mol [1][2]

Hazard Identification

Cyclopropyl(4-fluorophenyl)methanol is classified as an irritant.[2] The primary hazards are associated with eye and skin contact.

GHS Classification:

According to aggregated data from notifications to the European Chemicals Agency (ECHA), the compound has the following GHS classification:

Hazard Class	Category	Pictogram	Signal Word	Hazard Statement
Serious eye damage/eye irritation	2	GHS07	Warning	H319: Causes serious eye irritation[2]

(Note: Some safety data sheets for structurally similar compounds also list skin irritation (H315) and respiratory irritation (H335). Users should handle this compound with the assumption that it may present these hazards as well.)[4][5]

Precautionary Statements:

The following precautionary statements are associated with the GHS classification:[2]

• P264: Wash skin thoroughly after handling.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P337+P317: If eye irritation persists: Get medical advice/attention.

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below.

Property	Value	Source
Molecular Formula	C₁₀H₁₁FO	[1][2]
Molecular Weight	166.19 g/mol	[1][2]
CAS Number	827-88-3	[2][3]
Appearance	Not specified; likely a solid or liquid
Topological Polar Surface Area	20.2 Ų	[2]
Hydrogen Bond Donors	1	[6]
Hydrogen Bond Acceptors	1	[6]
Rotatable Bonds	2	[6]

First-Aid Measures

Immediate and appropriate first-aid is critical in the event of exposure. Facilities should be equipped with an eyewash station and a safety shower.[7]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and easy to do.[2][4] If eye irritation persists, seek immediate medical attention.[2]

• Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[7][8] Seek medical aid if irritation develops or persists.[7]

• Inhalation: Remove from exposure and move to fresh air immediately.[7] If not breathing, give artificial respiration. If breathing is difficult, give oxygen.[7] Seek medical attention if cough or other symptoms appear.[7]

• Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[7][8] Do NOT induce vomiting.[9] Never give anything by mouth to an unconscious person.[5] Seek immediate medical attention.[7]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5][9]

• Specific Hazards: As with many organic compounds, hazardous decomposition products may be released during a fire, including carbon monoxide, carbon dioxide, and hydrogen fluoride gas.[7][10]

• Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[9][11]

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area.[12] Use personal protective equipment as described in Section 8.0. Avoid breathing vapors, mist, or gas.[12][13] Ensure adequate ventilation.[9]

• Environmental Precautions: Prevent product from entering drains or waterways.[4][9]

• Containment and Cleanup: Use a non-combustible, inert absorbent material (e.g., sand, vermiculite, earth) to soak up the spill.[4][12][14] Place the material into a suitable, closed container for disposal.[4][12]

Handling and Storage

• Handling:

  • Work in a well-ventilated area, preferably under a chemical fume hood.[15][16]

  • Avoid contact with skin and eyes.[4][7]

  • Avoid breathing dust, vapor, mist, or gas.[7][13]

  • Wash hands thoroughly after handling.[4]

  • Keep away from sources of ignition.[7][15]

• Storage:

  • Store in a tightly closed container.[4][7]

  • Store in a cool, dry, and well-ventilated area away from incompatible substances.[4][7]

  • Some suppliers recommend refrigerated storage (2-8°C).[6]

Exposure Controls & Personal Protection

• Engineering Controls: Use only in a well-ventilated area. Facilities storing or utilizing this material should be equipped with an eyewash station and a safety shower.[7]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical splash goggles or a face shield that conforms to OSHA's 29 CFR 1910.133 or European Standard EN166.[5][7][8]

  • Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and protective clothing, such as a lab coat or chemical apron, to prevent skin exposure.[7][12][14]

  • Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[7][10][12]

Stability and Reactivity

• Reactivity: Cyclopropyl(4-fluorophenyl)methanol can undergo typical alcohol reactions such as nucleophilic substitution of the hydroxyl group and oxidation to the corresponding carbonyl compound.[1]

• Chemical Stability: Stable under recommended storage conditions.

• Incompatible Materials: Strong oxidizing agents, strong acids.[16]

• Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide, carbon dioxide, and hydrogen fluoride gas.[7][10]

Disposal Considerations

All waste materials must be considered hazardous.[12] Dispose of waste in accordance with local, state, and federal regulations.[4] Do not empty into drains.[11] Contaminated packaging should be treated as the product itself.[11]

Experimental Protocols & Visualizations

No specific, detailed experimental protocols for cyclopropyl(4-fluorophenyl)methanol were found in the provided search results. However, its role as an intermediate in organic synthesis is noted.[1] The following diagrams illustrate a generalized workflow for handling this chemical and the logical relationships in its safety protocol.

Caption: General laboratory workflow for handling chemical reagents.

Caption: Relationship between a chemical hazard, PPE, and first aid.

References

• 1. Buy cyclopropyl(4-fluorophenyl)methanol (EVT-300701) | 827-88-3 [evitachem.com]
• 2. alpha-Cyclopropyl-4-fluorobenzenemethanol | C10H11FO | CID 102498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. appretech.com [appretech.com]
• 4. aksci.com [aksci.com]
• 5. angenechemical.com [angenechemical.com]
• 6. chemscene.com [chemscene.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. Cyclopropyl 4-fluorophenyl ketone(772-31-6)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. fishersci.com [fishersci.com]
• 11. WERCS Studio - Application Error [assets.thermofisher.com]
• 12. benchchem.com [benchchem.com]
• 13. Cyclopropyl(4-fluorophenyl)-methanone 95% | CAS: 772-31-6 | AChemBlock [achemblock.com]
• 14. greenfield.com [greenfield.com]
• 15. lifechempharma.com [lifechempharma.com]
• 16. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Cyclopropyl(4-fluorophenyl)methanol via Grignard Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopropyl(4-fluorophenyl)methanol is a key chemical intermediate in the synthesis of various pharmaceutical compounds and agrochemicals. The presence of the fluorophenyl group can enhance metabolic stability and binding affinity to biological targets, while the cyclopropyl moiety often imparts unique conformational constraints and metabolic properties. The Grignard reaction provides a classic and effective method for the synthesis of this alcohol, involving the nucleophilic addition of a cyclopropylmagnesium halide to 4-fluorobenzaldehyde. This document provides a detailed protocol for this synthesis, including reaction conditions, purification methods, and characterization data.

Reaction Principle

The synthesis proceeds via a nucleophilic addition of the Grignard reagent, cyclopropylmagnesium bromide, to the carbonyl carbon of 4-fluorobenzaldehyde. The resulting magnesium alkoxide is subsequently protonated during an acidic workup to yield the desired secondary alcohol, cyclopropyl(4-fluorophenyl)methanol.

Reaction Scheme:

Experimental Protocols

Materials and Reagents:

Reagent/Material	Grade	Supplier
Magnesium turnings	99.8%	Sigma-Aldrich
Cyclopropyl bromide	98%	Sigma-Aldrich
4-Fluorobenzaldehyde	98%	Sigma-Aldrich
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich
Iodine	Crystal	Sigma-Aldrich
Hydrochloric acid (HCl)	37%	Sigma-Aldrich
Saturated aqueous ammonium chloride (NH4Cl)	In-house preparation
Anhydrous magnesium sulfate (MgSO4)	Sigma-Aldrich
Diethyl ether	Anhydrous	Sigma-Aldrich
Hexane	ACS grade	Sigma-Aldrich
Ethyl acetate	ACS grade	Sigma-Aldrich

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with stir bar

• Heating mantle

• Inert gas (Nitrogen or Argon) supply

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Protocol 1: Preparation of Cyclopropylmagnesium Bromide (Grignard Reagent)

Note: All glassware must be oven-dried and cooled under an inert atmosphere before use. The reaction must be carried out under strictly anhydrous conditions.

• To a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel, add magnesium turnings (1.2 eq).

• Assemble the apparatus and flush with a steady stream of inert gas (nitrogen or argon).

• Add a small crystal of iodine to the flask to activate the magnesium surface.

• In the dropping funnel, prepare a solution of cyclopropyl bromide (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Add a small portion of the cyclopropyl bromide solution to the magnesium turnings to initiate the reaction. Initiation is indicated by a color change and gentle refluxing of the solvent. If the reaction does not start, gentle warming with a heat gun may be necessary.

• Once the reaction has initiated, add the remaining cyclopropyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The resulting solution is typically a cloudy grey or brown.

Protocol 2: Synthesis of Cyclopropyl(4-fluorophenyl)methanol

• Cool the freshly prepared cyclopropylmagnesium bromide solution to 0 °C using an ice-water bath.

• Dissolve 4-fluorobenzaldehyde (1.0 eq) in anhydrous THF in a separate flask.

• Add the 4-fluorobenzaldehyde solution dropwise to the cooled Grignard reagent via the dropping funnel over a period of 30-60 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

Protocol 3: Work-up and Purification

• Cool the reaction mixture to 0 °C in an ice-water bath.

• Slowly and carefully quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Once the initial exothermic reaction has subsided, add more of the NH₄Cl solution until two clear layers are formed.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent (e.g., a gradient of 10% to 30% ethyl acetate in hexane).

• Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure to yield cyclopropyl(4-fluorophenyl)methanol as a colorless to pale yellow oil.

Data Presentation

Table 1: Stoichiometry and Reaction Parameters (Representative Scale)

Reactant/Reagent	Molar Mass ( g/mol )	Moles (mmol)	Equivalents	Amount
Cyclopropyl bromide	120.98	50	1.0	6.05 g
Magnesium Turnings	24.31	60	1.2	1.46 g
4-Fluorobenzaldehyde	124.11	50	1.0	6.21 g
Anhydrous THF	-	-	-	~150 mL
Product	Molar Mass ( g/mol )	Theoretical Yield (g)	Expected Yield
Cyclopropyl(4-fluorophenyl)methanol	166.19	8.31	70-85%

Table 2: Characterization Data for Cyclopropyl(4-fluorophenyl)methanol

Property	Value
Molecular Formula	C₁₀H₁₁FO
Molecular Weight	166.19 g/mol
Appearance	Colorless to pale yellow oil
Boiling Point	Not readily available
Solubility	Soluble in common organic solvents (e.g., CH₂Cl₂, CHCl₃, EtOAc, THF)

Visualizations

Reaction Pathway

Caption: Reaction pathway for the synthesis of cyclopropyl(4-fluorophenyl)methanol.

Experimental Workflow

Caption: General experimental workflow for the synthesis and purification.

Characterization of Cyclopropyl(4-fluorophenyl)methanol

Upon successful synthesis and purification, the structure and purity of cyclopropyl(4-fluorophenyl)methanol can be confirmed by various spectroscopic methods.

Expected Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 7.35-7.25 (m, 2H, Ar-H)

  • δ 7.10-7.00 (m, 2H, Ar-H)

  • δ 4.50 (d, 1H, J = 8.0 Hz, CH-OH)

  • δ 2.10 (br s, 1H, OH)

  • δ 1.10-1.00 (m, 1H, cyclopropyl-CH)

  • δ 0.70-0.40 (m, 4H, cyclopropyl-CH₂) (Note: Chemical shifts are approximate and may vary slightly)

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ 162.5 (d, J = 245 Hz, C-F)

  • δ 139.0 (d, J = 3 Hz)

  • δ 128.0 (d, J = 8 Hz)

  • δ 115.5 (d, J = 21 Hz)

  • δ 76.0

  • δ 16.0

  • δ 3.5

  • δ 2.5 (Note: Chemical shifts are approximate and may vary slightly)

• Infrared (IR, neat):

  • ν (cm⁻¹): 3350 (br, O-H), 3080, 3010 (C-H, cyclopropyl and aromatic), 1605, 1510 (C=C, aromatic), 1225 (C-F), 1015 (C-O).

• Mass Spectrometry (MS):

  • Expected [M]+ at m/z = 166.08. Fragmentation patterns would likely show loss of water, cyclopropyl, and fluorophenyl moieties.

Safety and Handling

• Grignard reagents are highly reactive, pyrophoric, and react violently with water. All manipulations should be carried out under an inert atmosphere in anhydrous solvents.

• Cyclopropyl bromide and 4-fluorobenzaldehyde are irritants. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• The reaction work-up involves the use of acid and should be performed in a well-ventilated fume hood.

Disclaimer

The experimental protocols and data provided in this document are for informational purposes and should be used as a guideline. Researchers should conduct their own risk assessments and optimize the reaction conditions for their specific laboratory setup and scale.

Application Notes and Protocols: Reduction of Cyclopropyl 4-Fluorophenyl Ketone to Cyclopropyl(4-fluorophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the reduction of cyclopropyl 4-fluorophenyl ketone to its corresponding alcohol, cyclopropyl(4-fluorophenyl)methanol. This transformation is a crucial step in the synthesis of various pharmaceutical intermediates and fine chemicals. The protocols herein focus on the widely used and reliable sodium borohydride reduction method. Additionally, alternative approaches, including catalytic hydrogenation and asymmetric reduction, are discussed to provide a comprehensive overview for researchers.

Introduction

The reduction of ketones to alcohols is a fundamental transformation in organic synthesis. Cyclopropyl(4-fluorophenyl)methanol is a valuable building block in medicinal chemistry, and its synthesis from the corresponding ketone is a key reaction. The choice of reducing agent and reaction conditions can significantly impact the yield, purity, and, in the case of asymmetric synthesis, the stereochemical outcome of the reaction. This document outlines a standard, high-yielding protocol using sodium borohydride, a mild and selective reducing agent, and provides context on other viable reduction methodologies.

Reduction Methodologies

Sodium Borohydride Reduction

Sodium borohydride (NaBH₄) is a cost-effective and easy-to-handle reducing agent that is highly effective for the reduction of aldehydes and ketones.[1][2][3] It offers excellent chemoselectivity, as it does not typically reduce esters, amides, or carboxylic acids under standard conditions. The reaction is generally performed in protic solvents like methanol or ethanol at temperatures ranging from 0 °C to room temperature.

Catalytic Hydrogenation

Catalytic hydrogenation is another common method for the reduction of ketones. This process involves the use of hydrogen gas (H₂) in the presence of a metal catalyst, such as palladium on carbon (Pd/C) or Raney Nickel.[4] While often highly efficient, this method may require specialized equipment to handle hydrogen gas under pressure. Careful selection of the catalyst and reaction conditions is necessary to avoid over-reduction or side reactions.

Asymmetric Reduction

For the synthesis of enantiomerically pure cyclopropyl(4-fluorophenyl)methanol, asymmetric reduction methods are employed. These methods utilize chiral catalysts or reagents to selectively produce one enantiomer of the alcohol product. Common approaches include:

• Catalytic Asymmetric Transfer Hydrogenation (ATH): This method uses a chiral transition metal catalyst, often ruthenium-based, with a hydrogen donor like isopropanol.[5][6]

• Biocatalytic Reduction: Enzymes, such as ketoreductases found in microorganisms like Rhodotorula mucilaginosa, can catalyze the enantioselective reduction of ketones with high specificity.[7][8]

• Chiral Borane Reagents: Stoichiometric or catalytic amounts of chiral borane reagents, such as those derived from the Corey-Itsuno reduction, can also afford high enantioselectivity.[9]

Data Presentation: Reduction of Aryl Ketones

The following table summarizes typical reaction conditions and yields for the sodium borohydride reduction of ketones analogous to cyclopropyl 4-fluorophenyl ketone, providing a useful reference for expected outcomes.

Ketone Substrate	Reducing Agent	Solvent	Temperature	Reaction Time	Yield (%)	Reference
Acetophenone	NaBH₄	95% Ethanol	30-50 °C	15 min	High (not specified)	[3]
3-Nitroacetophenone	NaBH₄	Ethanol	Room Temp.	Not specified	~85-95 (crude)	[10]
Benzaldehyde	NaBH₄ / wet SiO₂	Solvent-free	Room Temp.	< 3 min	98	[11]
Benzophenone	NaBH₄	Methanol	0 °C to RT	< 10 min	High (not specified)

Experimental Protocols

Protocol for Sodium Borohydride Reduction of Cyclopropyl 4-Fluorophenyl Ketone

This protocol is adapted from established procedures for the reduction of similar aryl ketones.[3][10]

Materials:

• Cyclopropyl 4-fluorophenyl ketone

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• 3 M Hydrochloric acid (HCl)

• Dichloromethane (CH₂Cl₂) or Ethyl Acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve cyclopropyl 4-fluorophenyl ketone (1.0 eq) in methanol (approximately 0.25 M concentration).

• Cooling: Place the flask in an ice bath and allow the solution to cool to 0-5 °C with stirring.

• Addition of Reducing Agent: Slowly add sodium borohydride (1.0 - 1.5 eq) portion-wise to the stirred solution. Maintain the temperature below 10 °C during the addition. Caution: Hydrogen gas is evolved.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction by the slow, dropwise addition of 3 M HCl until the effervescence ceases. This step neutralizes the excess NaBH₄ and hydrolyzes the borate esters.

• Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.

• Extraction: To the resulting aqueous residue, add dichloromethane or ethyl acetate and transfer the mixture to a separatory funnel. Extract the aqueous layer three times with the organic solvent.

• Washing: Combine the organic layers and wash with brine (saturated NaCl solution).

• Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, then filter to remove the drying agent.

• Concentration: Remove the solvent from the filtrate using a rotary evaporator to yield the crude cyclopropyl(4-fluorophenyl)methanol.

• Purification (if necessary): The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the pure alcohol.

Characterization:

The final product should be characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity.

Visualizations

Experimental Workflow

Caption: Workflow for the reduction of cyclopropyl 4-fluorophenyl ketone.

Logical Relationship of Reduction Methods

Caption: Overview of methods for the reduction of cyclopropyl 4-fluorophenyl ketone.

References

• 1. Buy cyclopropyl(4-fluorophenyl)methanol (EVT-300701) | 827-88-3 [evitachem.com]
• 2. researchgate.net [researchgate.net]
• 3. Lu Le Laboratory: Sodium Borohydride Reduction of Acetophenone - Lu Le Laboratory [lulelaboratory.blogspot.com]
• 4. www1.chem.umn.edu [www1.chem.umn.edu]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. Asymmetric Reduction of Ketones [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. appretech.com [appretech.com]
• 9. www1.chem.umn.edu [www1.chem.umn.edu]
• 10. scielo.br [scielo.br]
• 11. rsc.org [rsc.org]

Application Notes and Protocols: Enantioselective Synthesis of (R)-Cyclopropyl(4-fluorophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the enantioselective synthesis of (R)-cyclopropyl(4-fluorophenyl)methanol, a valuable chiral building block in medicinal chemistry and drug development. The synthesis is achieved through the asymmetric reduction of the prochiral ketone, cyclopropyl(4-fluorophenyl)methanone, utilizing the highly efficient and stereoselective Corey-Bakshi-Shibata (CBS) reduction. This method employs a chiral oxazaborolidine catalyst to deliver the desired (R)-enantiomer with high enantiomeric excess and chemical yield. Included are a summary of expected quantitative data, a detailed experimental protocol, and diagrams illustrating the experimental workflow and the catalytic cycle of the CBS reduction.

Introduction

Chiral alcohols are critical intermediates in the synthesis of pharmaceuticals and other bioactive molecules. The specific stereochemistry of these compounds often dictates their pharmacological activity. (R)-cyclopropyl(4-fluorophenyl)methanol is a key chiral intermediate used in the synthesis of various therapeutic agents. The Corey-Bakshi-Shibata (CBS) reduction is a powerful and widely used method for the enantioselective reduction of prochiral ketones to their corresponding chiral secondary alcohols.[1][2][3][4][5] This method is renowned for its high enantioselectivity, broad substrate scope, and predictable stereochemical outcome.[1][4][6] The CBS reduction utilizes a chiral oxazaborolidine catalyst, which coordinates with borane and the ketone substrate to facilitate a face-selective hydride transfer.[3]

Data Presentation

The enantioselective reduction of cyclopropyl(4-fluorophenyl)methanone using the (S)-CBS catalyst is expected to yield (R)-cyclopropyl(4-fluorophenyl)methanol with high efficiency. The following table summarizes the anticipated quantitative data based on typical results for CBS reductions of aryl alkyl ketones.

Entry	Catalyst	Reducing Agent	Solvent	Temp (°C)	Yield (%)	Enantiomeric Excess (ee, %)
1	(S)-Methyl CBS	Borane-dimethyl sulfide complex	THF	-20 to 25	>90	>95
2	(S)-Butyl CBS	Borane-dimethyl sulfide complex	THF	-20 to 25	>90	>95
3	(S)-Phenyl CBS	Borane-dimethyl sulfide complex	THF	-20 to 25	>90	>95

Experimental Protocol

This protocol details the enantioselective synthesis of (R)-cyclopropyl(4-fluorophenyl)methanol via the CBS reduction of cyclopropyl(4-fluorophenyl)methanone.

Materials:

• Cyclopropyl(4-fluorophenyl)methanone

• (S)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-dimethyl sulfide complex (BMS, ~10 M)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas (inert atmosphere)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Syringes and needles

• Septa

• Low-temperature cooling bath (e.g., dry ice/acetone)

• Rotary evaporator

• Separatory funnel

• Standard glassware for extraction and workup

• Chromatography equipment for purification (optional)

Procedure:

• Reaction Setup:

  • To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and an argon/nitrogen inlet, add anhydrous THF (e.g., 20 mL for a 10 mmol scale reaction).

  • Cool the flask to -20 °C in a cooling bath.

• Addition of Catalyst and Reducing Agent:

  • To the cooled THF, add (S)-2-Methyl-CBS-oxazaborolidine solution (e.g., 1.0 mL of a 1 M solution, 1.0 mmol, 0.1 eq) via syringe.

  • Slowly add borane-dimethyl sulfide complex (BMS) (e.g., 1.2 mL of a 10 M solution, 12 mmol, 1.2 eq) to the reaction mixture while maintaining the temperature at -20 °C. Stir for 10-15 minutes.

• Addition of the Ketone:

  • Dissolve cyclopropyl(4-fluorophenyl)methanone (e.g., 1.64 g, 10 mmol, 1.0 eq) in a minimal amount of anhydrous THF.

  • Add the ketone solution dropwise to the reaction mixture over 30-60 minutes, ensuring the internal temperature does not rise significantly.

• Reaction Monitoring:

  • Allow the reaction to stir at -20 °C. The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the starting ketone is consumed (typically 1-4 hours).

• Quenching the Reaction:

  • Once the reaction is complete, slowly and carefully quench the reaction by the dropwise addition of methanol (e.g., 5 mL) at -20 °C to decompose the excess borane.

  • Allow the mixture to warm to room temperature.

• Workup:

  • Add 1 M HCl (e.g., 10 mL) and stir for 30 minutes.

  • Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., ethyl acetate, 3 x 20 mL).

  • Wash the combined organic layers sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification and Analysis:

  • The crude product can be purified by column chromatography on silica gel if necessary.

  • The enantiomeric excess of the product, (R)-cyclopropyl(4-fluorophenyl)methanol, can be determined by chiral High-Performance Liquid Chromatography (HPLC) or by NMR analysis using a chiral shift reagent.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of (R)-cyclopropyl(4-fluorophenyl)methanol.

Caption: The catalytic cycle of the Corey-Bakshi-Shibata (CBS) reduction.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 3. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. grokipedia.com [grokipedia.com]
• 5. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 6. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

The Versatility of Cyclopropyl(4-fluorophenyl)methanol in Medicinal Chemistry: A Scaffolding Approach for Modern Drug Discovery

FOR IMMEDIATE RELEASE

Application Note & Protocol

Dateline: SHANGHAI, China – Cyclopropyl(4-fluorophenyl)methanol, a versatile chemical intermediate, is gaining significant traction in the field of medicinal chemistry. Its unique structural features, combining the rigidity and metabolic stability of a cyclopropyl group with the altered electronic properties conferred by a fluorinated phenyl ring, make it a valuable building block for the synthesis of a diverse range of therapeutic agents. This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in leveraging this compound in their research endeavors.

The core value of cyclopropyl(4-fluorophenyl)methanol lies in its utility as a scaffold for generating compounds with potential applications in oncology and infectious diseases. The cyclopropyl moiety is known to enhance pharmacological potency and improve metabolic stability, while the 4-fluorophenyl group can modulate protein-ligand interactions and enhance bioavailability.

Key Applications in Medicinal Chemistry

Cyclopropyl(4-fluorophenyl)methanol serves as a crucial starting material for the synthesis of more complex molecules, including quinoline derivatives with antimicrobial and anticancer properties. One notable application is its use as an intermediate in the synthesis of the lipid-lowering drug, NK-104.

Anticancer Drug Discovery

Derivatives of cyclopropyl(4-fluorophenyl)methanol have shown promise as potential anticancer agents. The incorporation of this scaffold into larger molecules can lead to compounds that modulate key signaling pathways implicated in cancer progression, such as the Hedgehog-Gli and Notch-Akt pathways. The cytotoxic effects of these derivatives have been evaluated against various cancer cell lines.

Antimicrobial Agent Development

The structural motifs present in cyclopropyl(4-fluorophenyl)methanol are also found in novel antimicrobial agents. Amide and quinoline derivatives incorporating the cyclopropyl and 4-fluorophenyl groups have demonstrated inhibitory activity against a range of bacterial and fungal pathogens.

Data Presentation

The following tables summarize the quantitative data for various derivatives synthesized using cyclopropyl(4-fluorophenyl)methanol as a precursor.

Table 1: Cytotoxicity of 4-Cyclopropyl-5-(2-fluorophenyl)arylhydrazono-2,3-dihydrothiazole Derivatives

Compound ID	R1	R2	IC50 (µM) against a Cancer Cell Line
5a	Br	OCH₃	10.78 ± 0.892
5b	Br	Br	29.7 ± 2.73

Table 2: Antimicrobial and Antifungal Activity of Amide Derivatives Containing Cyclopropane (MIC80, µg/mL)

Compound ID	Target Organism	MIC80 (µg/mL)
F4	Candida albicans	128
F10	Candida albicans	128
F14	Candida albicans	128
F33	Candida albicans	128
F34	Candida albicans	128
F36	Candida albicans	128
F5	Candida albicans	32
F7	Candida albicans	64
F9	Candida albicans	32
F22	Candida albicans	64
F23	Candida albicans	64
F32	Candida albicans	32
F49	Candida albicans	32
F50	Candida albicans	64
F51	Candida albicans	32
F8	Candida albicans	16
F24	Candida albicans	16
F42	Candida albicans	16
Fluconazole	Candida albicans	2
All Compounds	Pseudomonas aeruginosa	>128

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and extension of these findings.

Protocol 1: Synthesis of [2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]methanol

This protocol details the reduction of a quinoline-3-carboxylate to the corresponding methanol, a key step in synthesizing derivatives for biological screening.[1]

Materials:

• Methyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate

• Potassium borohydride (KBH₄)

• Magnesium chloride (MgCl₂)

• Tetrahydrofuran (THF), anhydrous

• Methanol (MeOH)

• Ethyl acetate

• Brine

• Magnesium sulfate (MgSO₄)

• 250 mL three-neck flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a dry 250 mL three-neck flask, add 100 mL of anhydrous THF, 3.27 g (57.47 mmol) of KBH₄, and 5.46 g (57.47 mmol) of MgCl₂.

• Heat the mixture to reflux and maintain for 2 hours with stirring.

• Add 10.0 g (57.47 mmol) of methyl 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-carboxylate dropwise over 5 minutes.

• Continue refluxing for an additional 40 minutes.

• Cool the reaction mixture to room temperature.

• Carefully quench the reaction by the dropwise addition of 15 mL of methanol.

• Filter the resulting white inorganic solid and wash it with 80 mL of a 10:1 THF/MeOH solution.

• Combine the filtrates and concentrate to dryness under reduced pressure.

• Add 40 mL of MeOH to the residue and concentrate to dryness again.

• Dissolve the resulting residue in 300 mL of ethyl acetate.

• Wash the organic layer with brine, dry over MgSO₄, and concentrate to dryness to yield the title compound as colorless crystals.

Protocol 2: Cell Viability (MTS) Assay

This protocol is used to assess the cytotoxic effects of synthesized compounds on cancer cell lines.[2][3][4]

Materials:

• 96-well plates

• Cancer cell line of interest

• Complete cell culture medium

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• MTS solution containing PES

• Microplate spectrophotometer

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the test compounds in the cell culture medium.

• Replace the existing medium in the wells with 100 µL of the medium containing the test compounds at various concentrations. Include vehicle controls.

• Incubate the plate for the desired exposure period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• Add 20 µL of MTS solution containing PES to each well.

• Incubate the plate for 1 to 4 hours at 37°C.

• Record the absorbance at 490 nm using a microplate spectrophotometer.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

Protocol 3: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol is used to determine the antimicrobial activity of synthesized compounds.[5][6][7][8]

Materials:

• 96-well microtiter plates

• Bacterial or fungal strain of interest

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• Test compounds dissolved in a suitable solvent

• Bacterial/fungal inoculum standardized to 0.5 McFarland

Procedure:

• Dispense 100 µL of broth into all wells of a 96-well plate.

• Add 100 µL of the test compound at 2x the highest desired concentration to the first column of wells.

• Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, and so on, across the plate. Discard the final 100 µL from the last dilution column.

• Prepare a standardized inoculum of the microorganism.

• Add 5 µL of the standardized inoculum to each well, except for the sterility control wells.

• Incubate the plate at the appropriate temperature and duration for the specific microorganism.

• After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible growth.

Protocol 4: Western Blot Analysis of Signaling Pathways

This protocol can be used to investigate the effect of active compounds on the expression and phosphorylation of proteins in cancer-related signaling pathways.[9][10][11]

Materials:

• Cancer cell lines

• Test compound

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against target proteins (e.g., Akt, p-Akt, Gli1)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cultured cancer cells with the test compound at various concentrations for a specified time.

• Lyse the cells and quantify the protein concentration.

• Separate 20-40 µg of protein per sample by SDS-PAGE.

• Transfer the separated proteins to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

Visualizations

The following diagrams illustrate key experimental workflows and a potential signaling pathway modulated by derivatives of cyclopropyl(4-fluorophenyl)methanol.

General workflow from synthesis to biological evaluation.

Hypothesized inhibition of the Hedgehog signaling pathway.

Relationship between scaffold properties and applications.

References

• 1. medium.com [medium.com]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. broadpharm.com [broadpharm.com]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 6. protocols.io [protocols.io]
• 7. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 9. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 10. benchchem.com [benchchem.com]
• 11. Western blot protocol | Abcam [abcam.com]

Application Notes and Protocols for the Cyclopropanation of 4-Fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the synthesis of cyclopropane derivatives starting from 4-fluorobenzaldehyde. Cyclopropyl groups are valuable structural motifs in medicinal chemistry, often used to enhance metabolic stability, potency, and conformational rigidity of drug candidates. The following sections describe several common and effective methods for achieving this transformation, targeting audiences in research and development.

Method 1: Two-Step Synthesis via Olefination and Simmons-Smith Cyclopropanation

This classic and highly reliable two-step approach first converts the aldehyde into an alkene, which is then subjected to cyclopropanation. The Simmons-Smith reaction is a widely used method that involves an organozinc carbenoid for the stereospecific conversion of alkenes to cyclopropanes.[1][2][3] The reaction is compatible with a wide array of functional groups.[1]

Experimental Protocols

Step A: Wittig Reaction for the Synthesis of 4-Fluorostyrene

• Reagent Preparation: In a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere, add methyltriphenylphosphonium bromide (1.1 eq) and 100 mL of anhydrous tetrahydrofuran (THF).

• Ylide Formation: Cool the suspension to 0 °C in an ice bath. Add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise over 15 minutes. The solution will turn a characteristic deep orange or yellow, indicating the formation of the phosphorus ylide.

• Reaction with Aldehyde: Stir the ylide solution at 0 °C for 30 minutes. Add a solution of 4-fluorobenzaldehyde (1.0 eq) in 20 mL of anhydrous THF dropwise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by Thin Layer Chromatography (TLC) until the aldehyde is consumed.

• Work-up: Quench the reaction by slowly adding 50 mL of saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography (silica gel, hexanes) to yield 4-fluorostyrene.

Step B: Simmons-Smith Cyclopropanation of 4-Fluorostyrene

• Reagent Preparation: To a flame-dried 100 mL flask under a nitrogen atmosphere, add zinc-copper couple (2.0 eq). Add 20 mL of anhydrous diethyl ether.

• Carbenoid Formation: Add diiodomethane (2.0 eq) to the flask. A gentle reflux may be observed, indicating the formation of the iodomethylzinc iodide (ICH₂ZnI) carbenoid.[3] Stir the mixture for 30 minutes at room temperature.

• Cyclopropanation: Add a solution of 4-fluorostyrene (1.0 eq) in 10 mL of anhydrous diethyl ether to the carbenoid suspension.

• Reaction Progression: Stir the reaction mixture at room temperature for 12-24 hours or until TLC analysis shows complete consumption of the starting alkene.

• Work-up: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride. Filter the mixture through a pad of Celite to remove the zinc salts, washing the pad with diethyl ether.

• Purification: Transfer the filtrate to a separatory funnel, wash sequentially with saturated aqueous sodium bicarbonate and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the resulting crude oil by flash chromatography (silica gel, hexanes) to afford (4-fluorophenyl)cyclopropane.

Data Presentation

Step	Reactants	Key Reagents	Solvent	Time (h)	Temp (°C)	Typical Yield (%)
A: Wittig	4-Fluorobenzaldehyde, Methyltriphenylphosphonium bromide	n-BuLi	THF	4-6	0 to RT	80-90
B: Simmons-Smith	4-Fluorostyrene	Zn-Cu, CH₂I₂	Diethyl Ether	12-24	RT	70-85

Workflow Visualization

Caption: Two-step Simmons-Smith cyclopropanation workflow.

Method 2: Synthesis via α,β-Unsaturated Carbonyl and Corey-Chaykovsky Reaction

The Corey-Chaykovsky reaction is a powerful tool for synthesizing cyclopropanes from α,β-unsaturated carbonyl compounds using sulfur ylides.[4][5] With enones, the reaction proceeds via a 1,4-conjugate addition followed by ring closure to yield the cyclopropane.[6][7][8] This method requires the initial conversion of 4-fluorobenzaldehyde to a suitable Michael acceptor.

Experimental Protocols

Step A: Claisen-Schmidt Condensation to form 4-Fluorochalcone

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 4-fluorobenzaldehyde (1.0 eq) and acetophenone (1.0 eq) in 30 mL of ethanol.

• Base Addition: While stirring at room temperature, slowly add an aqueous solution of sodium hydroxide (2.0 eq in 10 mL water). A precipitate should form.

• Reaction Progression: Continue stirring at room temperature for 2-4 hours. Monitor the reaction by TLC.

• Isolation: Cool the mixture in an ice bath for 30 minutes. Collect the solid product by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and then wash with a small amount of cold ethanol.

• Purification: Dry the solid in a vacuum oven. The product, (E)-1-(4-fluorophenyl)-3-phenylprop-2-en-1-one (4-fluorochalcone), is often pure enough for the next step, but can be recrystallized from ethanol if necessary.

Step B: Corey-Chaykovsky Cyclopropanation of 4-Fluorochalcone

• Ylide Preparation: In a flame-dried 250 mL flask under nitrogen, place trimethylsulfoxonium iodide (1.2 eq) and 80 mL of anhydrous dimethyl sulfoxide (DMSO). Add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise at room temperature. Stir the mixture for 1 hour until hydrogen evolution ceases and a clear solution is formed.[8]

• Reaction with Enone: Add a solution of 4-fluorochalcone (1.0 eq) in 20 mL of anhydrous DMSO dropwise to the ylide solution.

• Reaction Progression: Stir the reaction at room temperature for 3-5 hours, or until TLC indicates the disappearance of the starting material.

• Work-up: Pour the reaction mixture into 200 mL of ice-cold water and stir for 30 minutes. Extract the aqueous mixture with ethyl acetate (3 x 75 mL).

• Purification: Combine the organic extracts, wash with water and then brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the residue by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield the trans-cyclopropane product. The reaction is diastereoselective, favoring trans substitution.[6]

Data Presentation

Step	Reactants	Key Reagents	Solvent	Time (h)	Temp (°C)	Typical Yield (%)
A: Condensation	4-Fluorobenzaldehyde, Acetophenone	NaOH	Ethanol/Water	2-4	RT	85-95
B: Corey-Chaykovsky	4-Fluorochalcone	(CH₃)₃S(O)I, NaH	DMSO	3-5	RT	75-90

Reaction Mechanism Visualization

Caption: Corey-Chaykovsky cyclopropanation mechanism.

Method 3: Direct Cyclopropanation via Low-Valent Iron Electrocatalysis

A modern and highly efficient method involves the direct generation of an iron carbene from the aldehyde, which then participates in cyclopropanation.[9] This approach, utilizing electrocatalysis with a low-valent iron porphyrin complex, bypasses the need for pre-functionalization of the aldehyde to an alkene, offering superior atom economy.

Experimental Protocol

Note: This protocol requires specialized electrochemical equipment (potentiostat, electrochemical cell).

• Cell Assembly: Assemble a three-electrode undivided electrochemical cell equipped with a reticulated vitreous carbon (RVC) anode, a carbon paper cathode, and a silver/silver chloride (Ag/AgCl) reference electrode.

• Electrolyte Solution: To the cell, add a solution of 4-fluorobenzaldehyde (1.0 eq), styrene (or other desired alkene, 2.0-3.0 eq), and the iron catalyst [e.g., Fe(TDMPP)Cl, 5 mol%] in an appropriate solvent system (e.g., dichloromethane with a supporting electrolyte like tetrabutylammonium hexafluorophosphate).[9]

• Reductive Defluorination Agent: Add a silyl reagent such as (trichlorosilyl)trichlorosilane (Cl₃SiSiCl₃) or a similar reductant which facilitates the conversion of the aldehyde to the carbene precursor.

• Electrolysis: Apply a constant potential (e.g., -1.5 to -2.0 V vs. Ag/AgCl) to the working electrode (cathode). The reaction progress can be monitored by sampling the mixture and analyzing via GC-MS or LC-MS.

• Reaction Completion: Continue the electrolysis until the starting aldehyde is consumed (typically 4-12 hours).

• Work-up and Purification: Upon completion, disassemble the cell. Concentrate the reaction mixture under reduced pressure. Purify the residue by flash column chromatography on silica gel to isolate the desired cyclopropane product. The method is compatible with a range of functional groups, including halogens like fluorine.[9]

Data Presentation

Reactants	Catalyst	Key Reagent	Solvent	Time (h)	Temp (°C)	Typical Yield (%)
4-Fluorobenzaldehyde, Styrene	Fe(TDMPP)Cl (5 mol%)	Cl₃SiSiCl₃	DCM / TBAPF₆	4-12	RT	60-80[9]

Workflow Visualization

Caption: Workflow for direct iron-electrocatalyzed cyclopropanation.

References

• 1. organicreactions.org [organicreactions.org]
• 2. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 6. Johnson–Corey–Chaykovsky reaction - Wikipedia [en.wikipedia.org]
• 7. Corey-Chaykovsky Reactions | NROChemistry [nrochemistry.com]
• 8. adichemistry.com [adichemistry.com]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Derivatization of Cyclopropyl(4-fluorophenyl)methanol for Bioassays

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cyclopropyl(4-fluorophenyl)methanol is a versatile chemical scaffold with potential applications in medicinal chemistry.[1] Its unique structure, featuring a cyclopropyl ring and a fluorophenyl group, makes it an attractive starting point for the synthesis of novel bioactive compounds.[1][2] Derivatization of the secondary alcohol functional group allows for the modulation of its physicochemical properties, such as lipophilicity and hydrogen bonding capacity, which can significantly impact biological activity. These derivatives are valuable candidates for screening in various bioassays to identify new therapeutic agents.

This document provides detailed application notes and protocols for the derivatization of cyclopropyl(4-fluorophenyl)methanol and subsequent evaluation of the synthesized derivatives in anticancer and antimicrobial bioassays.

Derivatization Strategies

The secondary alcohol group of cyclopropyl(4-fluorophenyl)methanol is the primary site for derivatization. Two common and effective strategies are esterification and etherification, which can be used to introduce a wide variety of functional groups.[3][4]

Esterification

Esterification involves the reaction of the alcohol with a carboxylic acid or its derivative (e.g., acyl chloride, anhydride) to form an ester. This modification can enhance the lipophilicity and cell permeability of the parent compound.

Etherification

Etherification involves the formation of an ether linkage by reacting the alcohol with an alkyl halide or another suitable electrophile. This can alter the steric and electronic properties of the molecule.

Experimental Protocols

Protocol 1: Synthesis of Cyclopropyl(4-fluorophenyl)methyl Acetate (Ester Derivative)

Objective: To synthesize an ester derivative of cyclopropyl(4-fluorophenyl)methanol for bioassay screening.

Materials:

• Cyclopropyl(4-fluorophenyl)methanol

• Acetyl chloride

• Pyridine

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Separatory funnel

• Standard glassware for organic synthesis

Procedure:

• Dissolve cyclopropyl(4-fluorophenyl)methanol (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Slowly add pyridine (1.2 eq) to the solution with stirring.

• Add acetyl chloride (1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel to obtain the pure cyclopropyl(4-fluorophenyl)methyl acetate.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Synthesis of Cyclopropyl(4-fluorophenyl)methyl Methyl Ether (Ether Derivative)

Objective: To synthesize an ether derivative of cyclopropyl(4-fluorophenyl)methanol for bioassay screening.

Materials:

• Cyclopropyl(4-fluorophenyl)methanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Methyl iodide (CH₃I)

• Anhydrous tetrahydrofuran (THF)

• Saturated ammonium chloride solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Separatory funnel

• Standard glassware for organic synthesis

Procedure:

• To a suspension of NaH (1.5 eq) in anhydrous THF in a round-bottom flask under a nitrogen atmosphere, add a solution of cyclopropyl(4-fluorophenyl)methanol (1.0 eq) in anhydrous THF dropwise at 0 °C.

• Stir the mixture at 0 °C for 30 minutes.

• Add methyl iodide (1.2 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated ammonium chloride solution at 0 °C.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure cyclopropyl(4-fluorophenyl)methyl methyl ether.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Bioassay Protocols

The synthesized derivatives can be screened for a variety of biological activities. Here, we provide protocols for assessing their potential as anticancer and antimicrobial agents.

Protocol 3: In Vitro Anticancer Activity using MTT Assay

Objective: To evaluate the cytotoxicity of the derivatized compounds against a cancer cell line. The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[5][6][7][8][9][10][11][12]

Materials:

• Human cancer cell line (e.g., HeLa, MCF-7, or A549)

• Dulbecco's Modified Eagle's Medium (DMEM) or other appropriate cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microtiter plates

• CO₂ incubator (37 °C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture the selected cancer cell line in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin in a CO₂ incubator.

  • Harvest the cells using trypsin-EDTA and perform a cell count.

  • Seed the cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of medium.

  • Incubate the plates for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare stock solutions of the synthesized derivatives and a positive control (e.g., doxorubicin) in DMSO.

  • Prepare serial dilutions of the compounds in the culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5%.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a negative control (medium only).

  • Incubate the plates for 48 or 72 hours.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plates for another 4 hours at 37 °C.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 15 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability using the following formula:

    • % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 4: Antimicrobial Activity using Broth Microdilution Assay (MIC Determination)

Objective: To determine the minimum inhibitory concentration (MIC) of the derivatized compounds against selected bacterial strains.[13][14][15][16]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland standard

• Positive control antibiotic (e.g., ciprofloxacin)

• Incubator (37 °C)

• Microplate reader (optional, for absorbance measurement)

Procedure:

• Preparation of Compounds:

  • Prepare stock solutions of the synthesized derivatives and the positive control antibiotic in a suitable solvent (e.g., DMSO).

  • Prepare serial two-fold dilutions of the compounds in MHB in the wells of a 96-well plate.

• Inoculum Preparation:

  • Prepare a bacterial suspension from a fresh culture and adjust its turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute the standardized inoculum in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation and Incubation:

  • Add 50 µL of the diluted bacterial inoculum to each well containing 50 µL of the compound dilution, resulting in a final volume of 100 µL.

  • Include a growth control well (inoculum in MHB without any compound) and a sterility control well (MHB only).

  • Incubate the plates at 37 °C for 18-24 hours.

• MIC Determination:

  • After incubation, visually inspect the plates for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the compound at which no visible growth is observed.

  • Optionally, the optical density at 600 nm (OD₆₀₀) can be measured using a microplate reader to quantify bacterial growth.

Data Presentation

Quantitative data from the bioassays should be summarized in clear and structured tables for easy comparison.

Table 1: In Vitro Anticancer Activity of Cyclopropyl(4-fluorophenyl)methanol Derivatives

Compound	Derivative Type	Target Cell Line	Incubation Time (h)	IC₅₀ (µM) [Example Data]
Parent Compound	Alcohol	HeLa	48	> 100
Derivative 1	Ester (Acetate)	HeLa	48	25.4
Derivative 2	Ether (Methyl)	HeLa	48	42.8
Doxorubicin	Positive Control	HeLa	48	0.5

Table 2: Antimicrobial Activity of Cyclopropyl(4-fluorophenyl)methanol Derivatives

Compound	Derivative Type	S. aureus MIC (µg/mL) [Example Data]	E. coli MIC (µg/mL) [Example Data]
Parent Compound	Alcohol	> 128	> 128
Derivative 1	Ester (Acetate)	32	64
Derivative 2	Ether (Methyl)	64	128
Ciprofloxacin	Positive Control	0.5	0.25

Visualizations

Caption: Workflow for derivatization and bioassay screening.

Caption: MTT assay experimental workflow.

Caption: MIC determination workflow.

References

• 1. Buy cyclopropyl(4-fluorophenyl)methanol (EVT-300701) | 827-88-3 [evitachem.com]
• 2. researchgate.net [researchgate.net]
• 3. Derivatization of hydroxyl functional groups for liquid chromatography and capillary electroseparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 8. broadpharm.com [broadpharm.com]
• 9. atcc.org [atcc.org]
• 10. Bioassays for anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ro.uow.edu.au [ro.uow.edu.au]
• 12. Bioassays for anticancer activities. | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. protocols.io [protocols.io]
• 16. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]

Application Notes and Protocols for the Quantification of Cyclopropyl(4-fluorophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of cyclopropyl(4-fluorophenyl)methanol, a key intermediate in pharmaceutical synthesis. The following protocols for High-Performance Liquid Chromatography (HPLC), Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS) are designed to ensure accurate and precise quantification in various sample matrices.

Overview of Analytical Methods

The selection of an appropriate analytical method for the quantification of cyclopropyl(4-fluorophenyl)methanol depends on factors such as the required sensitivity, selectivity, sample matrix, and the need for chiral separation.

• High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and widely available technique suitable for routine purity analysis and quantification in bulk materials and pharmaceutical formulations.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers superior sensitivity and selectivity, making it ideal for trace-level quantification in complex matrices such as biological fluids.

• Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds. For polar analytes like alcohols, derivatization may be necessary to improve chromatographic performance.

• Chiral Chromatography (HPLC and GC) is essential for the separation and quantification of the individual enantiomers of cyclopropyl(4-fluorophenyl)methanol, which is critical as enantiomers can exhibit different pharmacological activities.

Quantitative Data Summary

The following table summarizes typical performance characteristics for the analytical methods described. The data for cyclopropyl(4-fluorophenyl)methanol is extrapolated from methods for structurally similar compounds and should be validated for specific applications.

Parameter	HPLC-UV	LC-MS/MS	GC-MS (Direct)	GC-MS (with Derivatization)	Chiral HPLC
Limit of Detection (LOD)	~10-50 ng/mL	~0.05-0.2 ng/mL[1]	~10-100 ng/mL	~0.1-1 ng/mL[2]	~10-50 ng/mL
Limit of Quantification (LOQ)	~50-150 ng/mL	~0.2-1 ng/mL[1]	~50-200 ng/mL	~0.5-5 ng/mL[2]	~50-150 ng/mL
Linearity Range	0.1 - 100 µg/mL	0.1 - 100 ng/mL	0.2 - 200 µg/mL[2]	0.002 - 200 µg/mL[2]	0.1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999	> 0.999[1]	> 0.995	> 0.998[2]	> 0.999
Accuracy (% Recovery)	98 - 102%	95 - 105%	90 - 110%	97 - 103%[2]	98 - 102%
Precision (% RSD)	< 2%	< 5%	< 10%	< 5%[2]	< 2%

Experimental Protocols

High-Performance Liquid Chromatography (HPLC-UV)

This method is suitable for the quantification of cyclopropyl(4-fluorophenyl)methanol in bulk drug substances and pharmaceutical dosage forms.

3.1.1. Chromatographic Conditions

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (e.g., 60:40, v/v). The ratio may be optimized for best separation.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection: UV at 225 nm

3.1.2. Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh about 10 mg of cyclopropyl(4-fluorophenyl)methanol reference standard and dissolve it in 10 mL of mobile phase.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation:

  • Bulk Drug: Accurately weigh a quantity of the sample, dissolve in the mobile phase to a known concentration within the calibration range.

  • Dosage Form: Depending on the formulation, extract the analyte using a suitable solvent (e.g., methanol or mobile phase), followed by dilution to a final concentration within the calibration range. Filter the final solution through a 0.45 µm syringe filter before injection.

3.1.3. Workflow Diagram

Caption: HPLC-UV analysis workflow.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This highly sensitive and selective method is ideal for the quantification of cyclopropyl(4-fluorophenyl)methanol at trace levels.

3.2.1. Chromatographic and Mass Spectrometric Conditions

• Chromatographic System: UHPLC system

• Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient Elution: A linear gradient from 10% B to 90% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: The precursor ion will be the protonated molecule [M+H]⁺. Product ions should be determined by infusing a standard solution. A possible transition could be based on the loss of water or the cyclopropyl group.

3.2.2. Standard and Sample Preparation

• Standard Stock Solution (100 µg/mL): Prepare in methanol.

• Working Standards: Serially dilute the stock solution with 50% aqueous methanol to prepare calibration and quality control (QC) standards.

• Sample Preparation (e.g., from plasma):

  • To 100 µL of plasma, add an internal standard (e.g., a deuterated analog).

  • Perform protein precipitation by adding 300 µL of cold acetonitrile.

  • Vortex and centrifuge.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

3.2.3. Workflow Diagram

Caption: LC-MS/MS analysis workflow.

Gas Chromatography-Mass Spectrometry (GC-MS)

3.3.1. Method A: Direct Injection

• GC System: Gas chromatograph with a mass selective detector.

• Column: A mid-polarity column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Initial temperature of 80 °C, hold for 1 minute, then ramp at 15 °C/min to 280 °C and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Selected Ion Monitoring (SIM) using characteristic ions of cyclopropyl(4-fluorophenyl)methanol.

3.3.2. Method B: With Derivatization

For improved peak shape and sensitivity, derivatization of the hydroxyl group can be performed.

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) or a perfluoroacylating agent like perfluorooctanoyl chloride[2].

• Derivatization Protocol:

  • Evaporate the sample extract to dryness.

  • Add 50 µL of a suitable solvent (e.g., pyridine or acetonitrile) and 50 µL of the derivatizing agent.

  • Heat at 60-70 °C for 30 minutes.

  • Inject an aliquot of the derivatized sample into the GC-MS.

• GC-MS Conditions: Similar to the direct injection method, but the temperature program may need to be adjusted based on the volatility of the derivative.

3.3.3. Workflow Diagram

Caption: GC-MS analysis workflow.

Chiral High-Performance Liquid Chromatography (Chiral HPLC)

This method is essential for the separation and quantification of the enantiomers of cyclopropyl(4-fluorophenyl)methanol.

3.4.1. Chromatographic Conditions

• Column: A polysaccharide-based chiral stationary phase (CSP) is recommended (e.g., Chiralpak AD-H or Chiralcel OD-H, 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of n-Hexane and Isopropanol (e.g., 90:10, v/v). The ratio should be optimized for the best enantiomeric resolution.

• Flow Rate: 0.8 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 25 °C.

• Detection: UV at 225 nm.

3.4.2. Standard and Sample Preparation

Preparation is similar to the standard HPLC-UV method, using the chiral mobile phase as the diluent. A racemic standard should be used for method development to confirm the separation of the two enantiomers.

3.4.3. Logical Relationship Diagram

Caption: Principle of chiral separation.

Method Validation

All analytical methods must be validated according to ICH guidelines to ensure they are suitable for their intended purpose. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentration of analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.

• Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

References

• 1. researchgate.net [researchgate.net]
• 2. Gas chromatographic-mass spectrometric identification and quantitation of benzyl alcohol in serum after derivatization with perfluorooctanoyl chloride: a new derivative - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Scale-Up Synthesis of Cyclopropyl(4-fluorophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and scalable protocols for the synthesis of cyclopropyl(4-fluorophenyl)methanol, a valuable intermediate in pharmaceutical development. Two primary synthetic routes are presented: the Grignard reaction of cyclopropylmagnesium bromide with 4-fluorobenzaldehyde, and the reduction of cyclopropyl 4-fluorophenyl ketone. These methods are selected for their scalability, efficiency, and industrial applicability. This guide includes comprehensive experimental procedures, tabulated data for easy comparison, and visual workflows to aid in the successful scale-up of this important building block.

Introduction

Cyclopropyl(4-fluorophenyl)methanol is a key structural motif found in a variety of biologically active molecules. The presence of the cyclopropyl group can impart unique conformational constraints and metabolic stability, while the fluorophenyl moiety can enhance binding affinity and pharmacokinetic properties. As such, robust and scalable methods for its synthesis are of significant interest to the pharmaceutical industry. These application notes detail two reliable and scalable synthetic pathways to obtain high-purity cyclopropyl(4-fluorophenyl)methanol.

Synthetic Strategies

Two principal routes for the large-scale synthesis of cyclopropyl(4-fluorophenyl)methanol are outlined below.

Route 1: Grignard Reaction

This classic organometallic approach involves the synthesis of a cyclopropyl Grignard reagent, which then undergoes a nucleophilic addition to 4-fluorobenzaldehyde. This method is highly effective for forming the desired carbon-carbon bond and is amenable to large-scale production with appropriate safety measures.

Route 2: Ketone Reduction

This route utilizes the commercially available cyclopropyl 4-fluorophenyl ketone as the starting material. The ketone is reduced to the corresponding secondary alcohol using a suitable reducing agent. This method is often preferred for its operational simplicity and the high purity of the resulting product.

Data Presentation

Table 1: Reagents and Stoichiometry for Grignard Reaction (Route 1)

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Molar Equivalents	Amount (for 1 mole scale)
Magnesium Turnings	24.31	-	1.2	29.2 g
Cyclopropyl Bromide	120.98	1.51	1.1	133.1 g (88.1 mL)
4-Fluorobenzaldehyde	124.11	1.16	1.0	124.1 g (107.0 mL)
Anhydrous THF	72.11	0.889	-	~1.5 L
Iodine	253.81	-	catalytic	1 crystal
Saturated NH₄Cl (aq)	-	-	-	As needed for quench
Diethyl Ether	74.12	0.713	-	For extraction

Table 2: Reagents and Stoichiometry for Ketone Reduction (Route 2)

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Molar Equivalents	Amount (for 1 mole scale)
Cyclopropyl 4-fluorophenyl ketone	164.18	-	1.0	164.2 g
Sodium Borohydride (NaBH₄)	37.83	-	0.5	18.9 g
Methanol	32.04	0.792	-	~1.0 L
Deionized Water	18.02	1.00	-	For work-up
Dichloromethane	84.93	1.33	-	For extraction
1M Hydrochloric Acid	-	-	-	For pH adjustment

Table 3: Comparison of Synthetic Routes

Parameter	Route 1: Grignard Reaction	Route 2: Ketone Reduction
Starting Materials	Cyclopropyl bromide, 4-fluorobenzaldehyde	Cyclopropyl 4-fluorophenyl ketone
Key Transformation	C-C bond formation	Carbonyl reduction
Typical Yield	75-85%	90-98%[1]
Purity (after purification)	>98%	>99%
Key Advantages	Utilizes readily available starting materials.	High yield, operational simplicity.
Key Challenges	Moisture-sensitive, exothermic reaction.	Availability and cost of starting ketone.

Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn. Grignard reactions are highly exothermic and moisture-sensitive; strict anhydrous conditions must be maintained.

Protocol 1: Grignard Reaction Synthesis of Cyclopropyl(4-fluorophenyl)methanol

This protocol is for a 1-mole scale synthesis.

1. Preparation of Grignard Reagent: a. Assemble a dry 3-liter, three-necked round-bottom flask equipped with a mechanical stirrer, a pressure-equalizing dropping funnel, and a reflux condenser fitted with a nitrogen inlet. b. Flame-dry the entire apparatus under a stream of nitrogen to ensure all moisture is removed. c. To the flask, add magnesium turnings (29.2 g, 1.2 mol) and a single crystal of iodine. d. In the dropping funnel, prepare a solution of cyclopropyl bromide (133.1 g, 1.1 mol) in anhydrous tetrahydrofuran (THF, 500 mL). e. Add approximately 50 mL of the cyclopropyl bromide solution to the magnesium turnings. The reaction should initiate, as indicated by a color change and gentle refluxing. If the reaction does not start, gentle warming with a heat gun may be necessary.[2] f. Once the reaction has initiated, add the remaining cyclopropyl bromide solution dropwise at a rate that maintains a steady reflux. g. After the addition is complete, continue stirring the mixture for an additional 1-2 hours at room temperature to ensure complete formation of the Grignard reagent.

2. Reaction with 4-Fluorobenzaldehyde: a. Cool the freshly prepared cyclopropylmagnesium bromide solution to 0 °C using an ice-water bath. b. Prepare a solution of 4-fluorobenzaldehyde (124.1 g, 1.0 mol) in anhydrous THF (500 mL) and add it to the dropping funnel. c. Add the 4-fluorobenzaldehyde solution dropwise to the stirred Grignard reagent at a rate that maintains the internal temperature below 10 °C. d. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

3. Work-up and Purification: a. Cool the reaction mixture to 0 °C and slowly quench by the dropwise addition of saturated aqueous ammonium chloride solution until the evolution of gas ceases and two distinct layers are formed. b. Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 500 mL). c. Combine the organic layers and wash with brine (500 mL). d. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product. e. Purify the crude product by vacuum distillation or column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford pure cyclopropyl(4-fluorophenyl)methanol.[3]

Protocol 2: Ketone Reduction Synthesis of Cyclopropyl(4-fluorophenyl)methanol

This protocol is for a 1-mole scale synthesis.

1. Reaction Setup: a. To a 3-liter, three-necked round-bottom flask equipped with a mechanical stirrer and a thermometer, add cyclopropyl 4-fluorophenyl ketone (164.2 g, 1.0 mol) and methanol (1.0 L). b. Stir the mixture until the ketone is completely dissolved. c. Cool the solution to 0-5 °C using an ice-water bath.

2. Reduction: a. Slowly add sodium borohydride (18.9 g, 0.5 mol) portion-wise to the stirred solution, ensuring the temperature remains below 10 °C. The addition of sodium borohydride is exothermic. b. After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-3 hours. c. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting ketone is no longer detectable.[4]

3. Work-up and Purification: a. Cool the reaction mixture to 0 °C and carefully quench by the slow, dropwise addition of deionized water (500 mL). b. Adjust the pH of the mixture to ~7 using 1M hydrochloric acid. c. Remove the methanol under reduced pressure using a rotary evaporator. d. Transfer the remaining aqueous slurry to a separatory funnel and extract with dichloromethane (3 x 500 mL). e. Combine the organic layers and wash with deionized water (500 mL) followed by brine (500 mL). f. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product. g. The crude product is often of high purity, but can be further purified by recrystallization or vacuum distillation if necessary.[3]

Mandatory Visualizations

Caption: Workflow for the Grignard Reaction Synthesis.

Caption: Workflow for the Ketone Reduction Synthesis.

Characterization Data

The final product, cyclopropyl(4-fluorophenyl)methanol, should be characterized to confirm its identity and purity.

• Appearance: Colorless to pale yellow oil or low-melting solid.

• Molecular Formula: C₁₀H₁₁FO

• Molecular Weight: 166.19 g/mol [3]

• ¹H NMR (CDCl₃, 400 MHz): δ 7.35-7.25 (m, 2H), 7.05-6.95 (m, 2H), 4.30 (d, J=8.0 Hz, 1H), 2.50 (br s, 1H, -OH), 1.15-1.05 (m, 1H), 0.70-0.40 (m, 4H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 162.5 (d, J=245 Hz), 139.0, 128.0 (d, J=8.0 Hz), 115.0 (d, J=21.5 Hz), 78.0, 17.0, 4.0, 3.0.

• IR (neat, cm⁻¹): 3350 (br, O-H), 3080, 2980, 1605, 1510, 1225, 1160, 830.

• Purity (by HPLC): >98%

Conclusion

The two synthetic routes presented provide reliable and scalable methods for the preparation of cyclopropyl(4-fluorophenyl)methanol. The choice of method will depend on factors such as the availability of starting materials, desired scale, and equipment capabilities. The Grignard reaction is a fundamental approach that builds the molecule from smaller fragments, while the ketone reduction offers a high-yielding and straightforward transformation from a more advanced intermediate. Both protocols have been designed to be robust and adaptable for use in both research and process development settings.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Buy cyclopropyl(4-fluorophenyl)methanol (EVT-300701) | 827-88-3 [evitachem.com]
• 4. rsc.org [rsc.org]

Application Notes: Cyclopropyl(4-fluorophenyl)methanol in the Synthesis of Novel Monoamine Oxidase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monoamine oxidase (MAO) inhibitors are a critical class of therapeutic agents used in the treatment of depression and neurodegenerative diseases such as Parkinson's disease. The development of new, selective, and potent MAO inhibitors remains an active area of research. The cyclopropylamine moiety is a well-established pharmacophore in the design of mechanism-based MAO inhibitors. This document outlines the application of cyclopropyl(4-fluorophenyl)methanol as a key starting material for the synthesis of a novel class of potential MAO inhibitors. The presence of the 4-fluorophenyl group can enhance metabolic stability and brain penetration, making it an attractive feature for central nervous system (CNS) drug candidates.

These notes provide a proposed synthetic pathway, detailed experimental protocols for key transformations, and a summary of expected biological activities based on structurally related compounds.

Proposed Synthetic Pathway

The conversion of cyclopropyl(4-fluorophenyl)methanol to a primary cyclopropylamine, a potential MAO inhibitor, can be achieved through a multi-step synthesis. A common and effective strategy involves the conversion of the secondary alcohol to a good leaving group, followed by nucleophilic substitution with an azide and subsequent reduction. This approach allows for the introduction of the amine functionality with good control over the stereochemistry.

Application Notes and Protocols: Antioxidant Activity Screening of Cyclopropyl(4-fluorophenyl)methanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopropane-containing compounds are of significant interest in medicinal chemistry due to their unique structural and electronic properties, which can confer improved metabolic stability and binding affinity to biological targets. The incorporation of a fluorophenyl group can further enhance a molecule's pharmacokinetic profile. This document provides detailed protocols for screening the antioxidant activity of novel cyclopropyl(4-fluorophenyl)methanol derivatives, a class of compounds with potential therapeutic applications in conditions associated with oxidative stress.

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in a wide range of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Antioxidants can mitigate oxidative damage by scavenging free radicals or by upregulating endogenous antioxidant defense mechanisms. The following protocols outline common in vitro assays to quantify the antioxidant potential of newly synthesized cyclopropyl(4-fluorophenyl)methanol derivatives.

Data Presentation: Antioxidant Activity of Structurally Related Compounds

Compound	DPPH IC50 (µM)	ABTS IC50 (µM)
5a	0.42	0.21
5b	0.85	0.43
5c	0.17	0.08
5d	1.23	0.61
5e	0.36	0.18
5f	1.92	0.96
5g	0.21	0.11
5h	0.78	0.39
Ascorbic Acid (Standard)	Not Reported	Lower than 5c and 5g

Experimental Workflow for Antioxidant Screening

The following diagram illustrates a typical workflow for the synthesis and antioxidant screening of novel chemical entities.

Experimental workflow from synthesis to antioxidant activity analysis.

Experimental Protocols

Detailed methodologies for three common antioxidant assays are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay is a widely used method to evaluate the free radical scavenging ability of antioxidants.[2] DPPH is a stable free radical with a deep violet color, showing a maximum absorbance at around 517 nm.[2] In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the non-radical form, diphenylpicrylhydrazine, resulting in a color change from violet to yellow.[2] The degree of discoloration is proportional to the scavenging activity of the antioxidant.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol

• Test compounds (cyclopropyl(4-fluorophenyl)methanol derivatives)

• Standard antioxidant (e.g., Ascorbic acid, Trolox, or Gallic acid)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 517 nm

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in a dark bottle to prevent degradation.

• Preparation of Test Samples and Standard:

  • Dissolve the test compounds and the standard antioxidant in methanol to prepare stock solutions (e.g., 1 mg/mL).

  • From the stock solutions, prepare a series of dilutions of varying concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).

• Assay Protocol:

  • To each well of a 96-well plate, add 100 µL of the DPPH solution.

  • Add 100 µL of the different concentrations of the test samples or the standard to the respective wells.

  • For the control well, add 100 µL of methanol instead of the sample.

  • For the blank well, add 200 µL of methanol.

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation of Scavenging Activity:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula:

    where A_control is the absorbance of the control, and A_sample is the absorbance of the test sample.

  • The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the sample concentrations.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

Principle: The ABTS assay measures the ability of antioxidants to scavenge the stable ABTS radical cation (ABTS•+).[3] ABTS is oxidized by potassium persulfate to generate the blue-green ABTS•+, which has a characteristic absorbance at 734 nm.[3] Antioxidants in the sample reduce the ABTS•+, leading to a decolorization of the solution.[3] This reduction in absorbance is proportional to the antioxidant concentration.[3]

Materials:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

• Potassium persulfate (K₂S₂O₈)

• Phosphate-buffered saline (PBS) or ethanol

• Test compounds

• Standard antioxidant (e.g., Trolox)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 734 nm

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow the mixture to stand in the dark at room temperature for 12-16 hours to ensure complete radical generation.[3]

• Working ABTS•+ Solution:

  • Before use, dilute the ABTS•+ stock solution with PBS (pH 7.4) or ethanol to obtain an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Test Samples and Standard:

  • Prepare stock solutions and serial dilutions of the test compounds and the standard (Trolox) as described for the DPPH assay.

• Assay Protocol:

  • To each well of a 96-well plate, add 190 µL of the working ABTS•+ solution.

  • Add 10 µL of the different concentrations of the test samples or the standard to the respective wells.

• Incubation and Measurement:

  • Incubate the plate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

• Calculation of Scavenging Activity:

  • The percentage of ABTS•+ scavenging activity is calculated using the formula:

    where A_control is the absorbance of the control (ABTS•+ solution without sample), and A_sample is the absorbance in the presence of the sample.

  • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is determined from a standard curve of Trolox. The IC50 value can also be calculated.

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay measures the total antioxidant power of a sample by its ability to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form at a low pH.[4] This reduction results in the formation of an intense blue-colored ferrous-tripyridyltriazine complex, with an absorption maximum at 593 nm.[4] The change in absorbance is directly proportional to the total reducing power of the electron-donating antioxidants in the sample.[4]

Materials:

• Acetate buffer (300 mM, pH 3.6)

• 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) solution (10 mM in 40 mM HCl)

• Ferric chloride (FeCl₃) solution (20 mM in water)

• Test compounds

• Standard (e.g., Ferrous sulfate (FeSO₄) or Trolox)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 593 nm

Procedure:

• Preparation of FRAP Reagent:

  • Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio.

  • Warm the reagent to 37°C before use.

• Preparation of Test Samples and Standard:

  • Prepare stock solutions and serial dilutions of the test compounds and a ferrous sulfate standard (e.g., 100 to 2000 µM).

• Assay Protocol:

  • Add 180 µL of the FRAP reagent to each well of a 96-well plate.

  • Add 20 µL of the test samples, standard solutions, or a blank (solvent) to the respective wells.

• Incubation and Measurement:

  • Incubate the plate at 37°C for 4-6 minutes.[4]

  • Measure the absorbance at 593 nm.

• Calculation of Antioxidant Power:

  • A standard curve is generated by plotting the absorbance of the ferrous sulfate standards against their concentrations.

  • The FRAP value of the sample is determined from the standard curve and is expressed as µM Fe(II) equivalents.

Cellular Antioxidant Signaling Pathway

Antioxidants can exert their effects not only by direct radical scavenging but also by modulating intracellular signaling pathways that control the expression of antioxidant enzymes. The Keap1-Nrf2 pathway is a critical regulator of the cellular antioxidant response.

The Keap1-Nrf2 signaling pathway in cellular antioxidant response.

Under normal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by Keap1, which facilitates its ubiquitination and subsequent degradation. In the presence of oxidative stress or certain antioxidant compounds, Keap1 undergoes a conformational change, leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, initiating their transcription. This leads to an enhanced cellular defense against oxidative damage.

Conclusion

The protocols and information provided in this document offer a comprehensive guide for the in vitro antioxidant activity screening of novel cyclopropyl(4-fluorophenyl)methanol derivatives. By employing a combination of assays such as DPPH, ABTS, and FRAP, researchers can obtain a robust assessment of the radical scavenging and reducing capabilities of their synthesized compounds. Furthermore, understanding the potential interaction of these derivatives with key cellular signaling pathways, like the Keap1-Nrf2 system, can provide deeper insights into their mechanisms of action and guide future drug development efforts. The presented data on structurally related compounds serves as a benchmark for evaluating the potential of this novel chemical series as effective antioxidant agents.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. ultimatetreat.com.au [ultimatetreat.com.au]

Application Notes and Protocols for Antibacterial Assays of Cyclopropyl(4-fluorophenyl)methanol Derivatives

Introduction

The rise of antibiotic-resistant bacteria presents a significant global health challenge, necessitating the discovery and development of novel antimicrobial agents. Compounds derived from cyclopropyl(4-fluorophenyl)methanol represent a promising scaffold for a new class of antibacterial drugs. The presence of the cyclopropyl and fluorophenyl groups is reminiscent of the fluoroquinolone class of antibiotics, suggesting a potential mechanism of action involving the inhibition of bacterial DNA synthesis.[][2] This document provides detailed protocols for the in vitro evaluation of the antibacterial activity of these novel compounds, targeting researchers, scientists, and drug development professionals. The described assays are fundamental for determining the potency and spectrum of activity of these potential new therapeutic agents.[3][4]

Key Antibacterial Assay Protocols

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[4][5] The broth microdilution method is a standardized and widely used technique for determining MIC values.[6][7][8]

Materials

• Test compounds derived from cyclopropyl(4-fluorophenyl)methanol

• Sterile 96-well U-bottom microtiter plates

• Standard bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile saline or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (35 ± 2°C)

Protocol

• Preparation of Test Compound Stock Solution:

  • Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO). The concentration should be at least 10 times the highest concentration to be tested.[9]

  • Sterilize the stock solution by filtration through a 0.22 µm filter if necessary.

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate (18-24 hours growth), select 3-5 isolated colonies of the test bacterium.

  • Inoculate the colonies into a tube of sterile CAMHB.

  • Incubate at 35-37°C until the turbidity matches that of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[6][10]

  • Dilute the adjusted bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[9]

• Serial Dilution in Microtiter Plate:

  • Dispense 100 µL of sterile CAMHB into wells 2 through 12 of a 96-well microtiter plate.

  • Add 200 µL of the test compound stock solution to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2. Mix thoroughly.

  • Continue this serial dilution process from well 2 to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (inoculum without compound), and well 12 will be the sterility control (broth only).[5]

• Inoculation:

  • Add 100 µL of the standardized bacterial inoculum to wells 1 through 11. This will bring the total volume in each well to 200 µL and achieve the final desired test concentrations.[5]

• Incubation:

  • Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.[5][8]

• Interpretation of Results:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.[6][9]

Minimum Bactericidal Concentration (MBC) Determination

The Minimum Bactericidal Concentration (MBC) is the lowest concentration of an antimicrobial agent required to kill ≥99.9% of the initial bacterial inoculum.[11][12] This assay is a crucial next step after determining the MIC to understand whether a compound is bacteriostatic or bactericidal.[13][14]

Materials

• Results from the MIC assay

• Sterile Mueller-Hinton Agar (MHA) plates

• Sterile pipette tips and micropipettes

• Incubator (35 ± 2°C)

Protocol

• Subculturing from MIC Plate:

  • Following the MIC reading, select the wells showing no visible growth (the MIC well and all wells with higher concentrations).

  • Mix the contents of each of these wells thoroughly.

  • Using a calibrated loop or pipette, withdraw a 10-100 µL aliquot from each clear well.

  • Plate the aliquot onto a sterile MHA plate, spreading it evenly across the surface.[11]

• Incubation:

  • Incubate the MHA plates at 35 ± 2°C for 18-24 hours.[11]

• Interpretation of Results:

  • After incubation, count the number of colonies on each plate.

  • The MBC is the lowest concentration of the test compound that results in a ≥99.9% reduction in the number of colonies compared to the initial inoculum count.[12][13]

  • An MBC/MIC ratio of ≤ 4 is generally considered indicative of bactericidal activity.[11]

Kirby-Bauer Disk Diffusion Susceptibility Test

This method is a qualitative assay to determine the sensitivity or resistance of bacteria to antimicrobial agents.[15][16] It involves placing paper disks impregnated with the test compound onto an agar plate inoculated with the test organism.[17][18]

Materials

• Sterile Mueller-Hinton Agar (MHA) plates (150mm)

• Sterile paper disks (6 mm)

• Test compounds

• Sterile cotton swabs

• Bacterial inoculum prepared to a 0.5 McFarland standard

• Forceps

• Incubator (35 ± 2°C)

Protocol

• Preparation of Inoculum:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described in the MIC protocol.[17]

• Inoculation of MHA Plate:

  • Dip a sterile cotton swab into the adjusted bacterial suspension, removing excess fluid by pressing it against the inside of the tube.

  • Streak the swab over the entire surface of the MHA plate to ensure a confluent lawn of growth. Rotate the plate approximately 60 degrees and repeat the streaking two more times.[18]

  • Allow the plate to dry for 3-5 minutes.

• Application of Disks:

  • Impregnate sterile paper disks with a known concentration of the test compounds.

  • Using sterile forceps, place the impregnated disks onto the surface of the agar. Ensure the disks are distributed evenly, at least 24 mm apart.[15][18]

  • Gently press each disk to ensure complete contact with the agar surface.

• Incubation:

  • Invert the plates and incubate at 35 ± 2°C for 18-24 hours.[19]

• Interpretation of Results:

  • Measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is absent) in millimeters using a ruler or caliper.[15]

  • The size of the zone of inhibition is proportional to the susceptibility of the organism to the compound.[19] Results are typically interpreted as Susceptible (S), Intermediate (I), or Resistant (R) by comparing the zone diameters to standardized charts, although for novel compounds, these charts will not yet exist.

Data Presentation

Quantitative data from the assays should be summarized in clear, structured tables for comparative analysis.

Table 1: Minimum Inhibitory Concentration (MIC) of Test Compounds

Compound ID	S. aureus (ATCC 29213) MIC (µg/mL)	E. coli (ATCC 25922) MIC (µg/mL)	P. aeruginosa (ATCC 27853) MIC (µg/mL)
CPD-001	4	16	64
CPD-002	2	8	32
Ciprofloxacin	0.5	0.25	1

Data are for illustrative purposes.

Table 2: Minimum Bactericidal Concentration (MBC) and MBC/MIC Ratio

Compound ID	Test Organism	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
CPD-002	S. aureus	2	4	2	Bactericidal
CPD-002	E. coli	8	32	4	Bactericidal

Data are for illustrative purposes.

Table 3: Zone of Inhibition Diameters from Disk Diffusion Assay

Compound ID (Disk Content)	S. aureus (mm)	E. coli (mm)	P. aeruginosa (mm)
CPD-001 (30 µg)	18	14	10
CPD-002 (30 µg)	22	17	12
Ciprofloxacin (5 µg)	25	30	28

Data are for illustrative purposes.

Visualizations

Potential Mechanism of Action

Given the structural similarities to fluoroquinolones, compounds derived from cyclopropyl(4-fluorophenyl)methanol may act by inhibiting bacterial DNA gyrase and topoisomerase IV.[][20][21] These enzymes are crucial for DNA replication, and their inhibition leads to breaks in the bacterial chromosome and ultimately cell death.[2][22]

Caption: Putative mechanism of action via inhibition of bacterial DNA topoisomerases.

Experimental Workflow

The overall workflow for assessing the antibacterial activity of novel compounds involves a series of sequential assays to determine inhibitory and cidal concentrations.

Caption: General experimental workflow for in vitro antibacterial susceptibility testing.

References

• 2. researchgate.net [researchgate.net]
• 3. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of novel compounds as anti-bacterial or anti-virulence agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]
• 8. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. microbe-investigations.com [microbe-investigations.com]
• 13. Minimum Bactericidal Concentration (MBC) Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 14. microchemlab.com [microchemlab.com]
• 15. microbenotes.com [microbenotes.com]
• 16. Kirby-Bauer Disk Diffusion Susceptibility Test Protocol | ASM.org [asm.org]
• 17. asm.org [asm.org]
• 18. hardydiagnostics.com [hardydiagnostics.com]
• 19. biolabtests.com [biolabtests.com]
• 20. academic.oup.com [academic.oup.com]
• 21. Mechanisms of action of antimicrobials: focus on fluoroquinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Cyclopropyl(4-fluorophenyl)methanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of cyclopropyl(4-fluorophenyl)methanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing cyclopropyl(4-fluorophenyl)methanol?

There are two primary, high-yielding methods for the synthesis of cyclopropyl(4-fluorophenyl)methanol:

• Grignard Reaction: This involves the reaction of a cyclopropyl Grignard reagent, typically cyclopropylmagnesium bromide, with 4-fluorobenzaldehyde. This is a common and versatile method for forming carbon-carbon bonds.

• Reduction of a Ketone: This method involves the reduction of the corresponding ketone, cyclopropyl(4-fluorophenyl)methanone. This is often a very high-yielding and clean reaction.

Q2: I am experiencing a low yield in my Grignard reaction. What are the common causes?

Low yields in this Grignard synthesis can stem from several factors:

• Poor Grignard Reagent Formation: The quality and concentration of your cyclopropylmagnesium bromide are critical. Incomplete reaction of cyclopropyl bromide with magnesium will result in a lower yield.

• Moisture Contamination: Grignard reagents are highly sensitive to moisture. Even trace amounts of water in your glassware, solvents, or 4-fluorobenzaldehyde will quench the Grignard reagent, reducing the yield.

• Side Reactions: The most common side reaction is the Wurtz coupling of the Grignard reagent with unreacted cyclopropyl bromide, forming dicyclopropyl.

• Reaction Temperature: The reaction is exothermic. If the temperature is too high during the addition of 4-fluorobenzaldehyde, it can promote side reactions.

Q3: How can I improve the yield of my Grignard reaction?

To optimize your yield, consider the following:

• Ensure Anhydrous Conditions: Flame-dry all glassware and use anhydrous solvents (like THF or diethyl ether).

• Activate the Magnesium: The magnesium turnings should be activated to remove the passivating oxide layer. This can be done by adding a small crystal of iodine or a few drops of 1,2-dibromoethane.

• Control the Rate of Addition: Add the cyclopropyl bromide slowly to the magnesium to maintain a gentle reflux. Similarly, add the 4-fluorobenzaldehyde solution dropwise to the Grignard reagent, preferably at a low temperature (e.g., 0 °C).

• Titrate Your Grignard Reagent: To accurately determine the concentration of your cyclopropylmagnesium bromide, perform a titration before adding it to the aldehyde. This will allow for a more precise stoichiometry.

Q4: What are the advantages of the ketone reduction method over the Grignard reaction?

The reduction of cyclopropyl(4-fluorophenyl)methanone offers several advantages:

• High Yields: This method typically provides very high yields, often exceeding 90%.[1]

• Fewer Side Reactions: The reduction is generally a cleaner reaction with fewer byproducts compared to the Grignard synthesis.

• Milder Conditions: The reaction can often be carried out under milder conditions.

The main disadvantage is that it requires the synthesis of the starting ketone, cyclopropyl(4-fluorophenyl)methanone.

Troubleshooting Guides

Issue 1: The Grignard reaction does not initiate.

Possible Cause	Solution
Inactive Magnesium Surface	Activate the magnesium turnings by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. Gentle heating with a heat gun can also help initiate the reaction.
Wet Glassware or Solvents	Ensure all glassware is flame-dried or oven-dried immediately before use. Use freshly distilled, anhydrous solvents.
Poor Quality Cyclopropyl Bromide	Use freshly distilled cyclopropyl bromide.

Issue 2: A significant amount of a high-boiling byproduct is observed.

Possible Cause	Solution
Wurtz Coupling	This is the formation of dicyclopropyl from the reaction of cyclopropylmagnesium bromide with unreacted cyclopropyl bromide. To minimize this, add the cyclopropyl bromide solution slowly and maintain a gentle reflux.
Formation of Biphenyl-like Impurities	If there are aryl halide impurities, they can undergo coupling reactions. Ensure the purity of your starting materials.

Issue 3: The final product is difficult to purify.

Possible Cause	Solution
Formation of Magnesium Salts	During the workup, insoluble magnesium salts can form emulsions. Use a saturated aqueous solution of ammonium chloride for quenching, followed by extraction with an organic solvent.
Presence of Unreacted Aldehyde	If the reaction is incomplete, unreacted 4-fluorobenzaldehyde can be difficult to separate. Monitor the reaction by TLC to ensure completion. A bisulfite wash can help remove residual aldehyde.

Data Presentation

Table 1: Comparison of Synthetic Routes for Cyclopropyl(4-fluorophenyl)methanol

Synthetic Route	Reagents	Typical Solvents	Reaction Temperature	Typical Yield
Grignard Reaction	Cyclopropylmagnesium bromide, 4-fluorobenzaldehyde	THF, Diethyl ether	0 °C to reflux	70-85%
Ketone Reduction (NaBH₄)	Cyclopropyl(4-fluorophenyl)methanone, Sodium borohydride	Methanol, Ethanol	0 °C to room temp.	~92%[1]
Ketone Reduction (LiAlH₄)	Cyclopropyl(4-fluorophenyl)methanone, Lithium aluminum hydride	THF, Diethyl ether	0 °C to room temp.	~95%[1]

Experimental Protocols

Protocol 1: Synthesis via Grignard Reaction

1. Preparation of Cyclopropylmagnesium Bromide:

• Assemble a flame-dried three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• To the flask, add magnesium turnings (1.2 eq.) and a crystal of iodine.

• Gently warm the flask under a stream of nitrogen until violet vapors of iodine are observed.

• Allow the flask to cool to room temperature.

• Add anhydrous tetrahydrofuran (THF) to cover the magnesium.

• Slowly add a solution of cyclopropyl bromide (1.0 eq.) in anhydrous THF via the dropping funnel at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature for 1-2 hours.

2. Reaction with 4-Fluorobenzaldehyde:

• Cool the freshly prepared Grignard reagent to 0 °C in an ice bath.

• Slowly add a solution of 4-fluorobenzaldehyde (0.9 eq.) in anhydrous THF dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

3. Work-up and Purification:

• Cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether or ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Synthesis via Reduction of Cyclopropyl(4-fluorophenyl)methanone with NaBH₄

• In a round-bottom flask, dissolve cyclopropyl(4-fluorophenyl)methanone (1.0 eq.) in methanol.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (NaBH₄) (1.1 eq.) in portions.

• Stir the reaction mixture at 0 °C for 2 hours.[1]

• Monitor the reaction progress by TLC.

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate to yield the product.

Visualizations

Caption: Experimental workflow for the synthesis of cyclopropyl(4-fluorophenyl)methanol via Grignard reaction.

Caption: Troubleshooting decision tree for low yield in the Grignard synthesis.

References

• 1. d-nb.info [d-nb.info]

Technical Support Center: Grignard Synthesis of Cyclopropyl(4-fluorophenyl)methanol

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the Grignard synthesis of cyclopropyl(4-fluorophenyl)methanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the Grignard synthesis of cyclopropyl(4-fluorophenyl)methanol?

A1: The most prevalent side reactions include:

• Wurtz Coupling: The reaction of the cyclopropylmagnesium bromide with unreacted cyclopropyl bromide results in the formation of dicyclopropyl. This is more likely at higher temperatures and high concentrations of the alkyl halide.

• Reaction with Water and Oxygen: Grignard reagents are highly reactive towards protic sources and oxygen. Any moisture in the glassware, solvents, or starting materials will quench the Grignard reagent, forming cyclopropane. Reaction with oxygen can lead to the formation of alkoxides.

• Homocoupling of 4-fluorobenzaldehyde: While less common, under certain conditions, the aldehyde can undergo side reactions.

• Enolization of the Aldehyde: Aldehydes with α-hydrogens can be enolized by the Grignard reagent. However, 4-fluorobenzaldehyde lacks α-hydrogens, so this is not a concern in this specific synthesis.

• Ring Opening of Cyclopropyl Grignard: While the cyclopropyl group is relatively stable under standard Grignard conditions, radical-mediated ring-opening can be a potential issue, especially if the reaction is not properly controlled.

Q2: My Grignard reaction is not initiating. What are the likely causes and solutions?

A2: Failure to initiate is a common issue. The primary causes are:

• Inactive Magnesium Surface: A layer of magnesium oxide on the surface of the magnesium turnings can prevent the reaction from starting.

• Presence of Moisture: Trace amounts of water in the glassware or solvent will inhibit the reaction.

Solutions:

• Magnesium Activation: Gently crush the magnesium turnings under an inert atmosphere to expose a fresh surface. A small crystal of iodine or a few drops of 1,2-dibromoethane can be added as an initiator.[1]

• Strict Anhydrous Conditions: Flame-dry all glassware before use and cool under a stream of dry inert gas (nitrogen or argon). Use anhydrous solvents.

Q3: The yield of my desired product, cyclopropyl(4-fluorophenyl)methanol, is low. What can I do to improve it?

A3: Low yields can stem from several factors:

• Incomplete Reaction: The reaction may not have gone to completion.

• Grignard Reagent Degradation: The prepared Grignard reagent may have been quenched by atmospheric moisture or oxygen.

• Side Reactions: The formation of byproducts such as the Wurtz coupling product reduces the amount of Grignard reagent available to react with the aldehyde.

Optimization Strategies:

• Reaction Time and Temperature: Ensure the reaction is stirred for a sufficient time after the addition of the aldehyde. Maintain an appropriate temperature, as higher temperatures can favor side reactions.

• Inert Atmosphere: Maintain a positive pressure of an inert gas throughout the entire process.

• Slow Addition: Add the cyclopropyl bromide slowly to the magnesium suspension to maintain a low concentration of the halide and minimize Wurtz coupling.[1]

Q4: I am observing a significant amount of a non-polar byproduct in my crude reaction mixture. What is it likely to be?

A4: A common non-polar byproduct is dicyclopropyl, formed via the Wurtz coupling side reaction.[2] This occurs when the cyclopropylmagnesium bromide reacts with unreacted cyclopropyl bromide. To minimize its formation, ensure slow addition of the cyclopropyl bromide during the Grignard reagent preparation and maintain a controlled temperature.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Reaction fails to initiate	Inactive magnesium surface (oxide layer)	Activate magnesium by crushing, adding a crystal of iodine, or a few drops of 1,2-dibromoethane.[1]
Presence of moisture in glassware or solvent	Flame-dry all glassware and use anhydrous solvents.
Low yield of cyclopropyl(4-fluorophenyl)methanol	Incomplete formation of the Grignard reagent	Ensure magnesium is fully consumed or reaction time is adequate.
Quenching of Grignard reagent by water or oxygen	Maintain strict anhydrous and inert atmosphere conditions throughout the experiment.
Significant Wurtz coupling	Add cyclopropyl bromide dropwise to the magnesium suspension. Control the reaction temperature, avoiding excessive heat.[2]
Formation of a significant amount of cyclopropane	Reaction of Grignard reagent with adventitious water	Ensure all reagents and solvents are rigorously dried.
Presence of unreacted 4-fluorobenzaldehyde	Insufficient Grignard reagent	Use a slight excess of the Grignard reagent (e.g., 1.1-1.2 equivalents).
Incomplete reaction	Increase the reaction time after the addition of the aldehyde.
Difficulty in product purification	Presence of closely eluting byproducts like dicyclopropyl	Optimize reaction conditions to minimize byproduct formation. Employ careful column chromatography for purification.

Experimental Protocol: Synthesis of Cyclopropyl(4-fluorophenyl)methanol

This protocol is a general guideline and may require optimization based on laboratory conditions and reagent purity.

Materials:

• Magnesium turnings

• Cyclopropyl bromide

• 4-Fluorobenzaldehyde

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine (crystal)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate or magnesium sulfate

• Inert gas (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble a flame-dried three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a pressure-equalizing dropping funnel. Maintain a positive pressure of inert gas throughout the setup.[1]

• Grignard Reagent Formation:

  • To the flask, add magnesium turnings (1.2 equivalents) and a small crystal of iodine.

  • Add a small portion of anhydrous diethyl ether to cover the magnesium.

  • In the dropping funnel, prepare a solution of cyclopropyl bromide (1.0 equivalent) in anhydrous diethyl ether.

  • Add a small amount of the cyclopropyl bromide solution to the magnesium suspension to initiate the reaction. Initiation is indicated by a color change and gentle refluxing.

  • Once initiated, add the remaining cyclopropyl bromide solution dropwise at a rate that maintains a gentle reflux. An ice bath can be used to control a vigorous reaction.

  • After the addition is complete, stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with 4-Fluorobenzaldehyde:

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • Prepare a solution of 4-fluorobenzaldehyde (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the 4-fluorobenzaldehyde solution dropwise to the cooled Grignard reagent with stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Work-up:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous ammonium chloride solution.

  • Separate the organic layer. Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter to remove the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane) to isolate the pure cyclopropyl(4-fluorophenyl)methanol.

Visualizations

Caption: Experimental workflow for the synthesis of cyclopropyl(4-fluorophenyl)methanol.

References

• 1. benchchem.com [benchchem.com]
• 2. d-nb.info [d-nb.info]

Technical Support Center: Purification of Cyclopropyl(4-fluorophenyl)methanol

Welcome to the technical support center for the purification of cyclopropyl(4-fluorophenyl)methanol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the column chromatography purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase for the column chromatography of cyclopropyl(4-fluorophenyl)methanol?

A1: The most common and recommended stationary phase for the purification of cyclopropyl(4-fluorophenyl)methanol is silica gel (SiO₂), typically with a mesh size of 60-120 or 230-400. Silica gel is a polar adsorbent, which is effective for separating moderately polar compounds like this alcohol from less polar impurities.[1]

Q2: Which mobile phase (eluent) system is most effective for the purification?

A2: A common and effective mobile phase system is a mixture of a non-polar solvent like hexanes or petroleum ether and a moderately polar solvent like ethyl acetate. A starting point for developing the optimal solvent system is a 7:3 ratio of hexane to ethyl acetate. The polarity of the eluent can be adjusted based on the separation observed on a Thin Layer Chromatography (TLC) plate. The goal is to achieve a retention factor (Rf) of approximately 0.2-0.4 for the desired product for good separation.[2]

Q3: What are the potential impurities I might encounter?

A3: Potential impurities depend on the synthetic route used. Common impurities may include:

• Unreacted starting materials: Such as cyclopropyl(4-fluorophenyl)ketone if the synthesis involves a reduction step.

• Byproducts of the reaction: For instance, if a Grignard reaction is used, byproducts from the coupling of the Grignard reagent could be present.[3][4]

• Ring-opened byproducts: Under certain reductive or acidic conditions, the cyclopropyl ring can be susceptible to opening.[5][6]

Q4: How can I visualize the spots of cyclopropyl(4-fluorophenyl)methanol on a TLC plate?

A4: Cyclopropyl(4-fluorophenyl)methanol contains a phenyl group, which allows for visualization under a UV lamp (254 nm). Additionally, universal staining agents can be used, such as potassium permanganate (KMnO₄) stain or a p-anisaldehyde stain, which are effective for visualizing alcohols.[7]

Q5: What is a typical loading capacity of silica gel for this compound?

A5: The loading capacity of silica gel for this purification depends on the difficulty of the separation. As a general guideline, for a straightforward separation, a ratio of 1:30 to 1:50 of crude product to silica gel by weight is a good starting point.[2] For more challenging separations with closely eluting impurities, a higher ratio (e.g., 1:100) may be necessary.[2]

Troubleshooting Guide

Problem	Possible Cause	Solution
Poor Separation of Product and Impurities	The polarity of the mobile phase is not optimal.	Perform a TLC analysis with a range of solvent systems to find the ideal polarity. A gradient elution, starting with a less polar solvent system and gradually increasing the polarity, may improve separation.
The column was not packed properly, leading to channeling.	Ensure the silica gel is packed uniformly without any air bubbles or cracks. Wet packing (slurry packing) is generally recommended.
Product Elutes Too Quickly (High Rf)	The mobile phase is too polar.	Decrease the proportion of the polar solvent (e.g., ethyl acetate) in the mobile phase.
Product Does Not Elute from the Column (Low Rf)	The mobile phase is not polar enough.	Increase the proportion of the polar solvent in the mobile phase. If the product is still not eluting, a more polar solvent like methanol can be added in small percentages (e.g., 1-5%) to the eluent.
Streaking of Spots on TLC and Column	The compound may be degrading on the acidic silica gel.	Deactivate the silica gel by treating it with a small amount of a base like triethylamine (1-2%) in the eluent.
The sample was overloaded on the column.	Reduce the amount of crude material loaded onto the column.
Product is Contaminated with an Unknown Impurity	An unexpected side reaction may have occurred.	Characterize the impurity using analytical techniques like NMR or Mass Spectrometry to identify its structure and adjust the reaction or purification conditions accordingly.
Crystallization of Product on the Column	The product is not very soluble in the mobile phase.	Add a small amount of a more polar solvent to the mobile phase to increase the solubility of the product.

Experimental Protocol: Column Chromatography Purification

This protocol provides a general procedure for the purification of cyclopropyl(4-fluorophenyl)methanol using column chromatography.

1. Preparation of the Column:

• Select an appropriate size glass column based on the amount of crude material to be purified.

• Securely clamp the column in a vertical position.

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a thin layer of sand (approximately 0.5 cm) on top of the cotton plug.

• Prepare a slurry of silica gel in the initial, least polar solvent system (e.g., 9:1 hexane:ethyl acetate).

• Pour the slurry into the column and allow the silica gel to settle, ensuring an even and compact bed. Gently tap the column to dislodge any air bubbles.

• Add another thin layer of sand on top of the settled silica gel.

2. Sample Loading:

• Wet Loading: Dissolve the crude cyclopropyl(4-fluorophenyl)methanol in a minimal amount of the mobile phase or a volatile solvent like dichloromethane. Carefully apply the solution to the top of the silica gel bed using a pipette.

• Dry Loading: Dissolve the crude product in a suitable volatile solvent. Add a small amount of silica gel to the solution and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the column.

3. Elution:

• Begin eluting the column with the starting solvent system.

• If necessary, gradually increase the polarity of the eluent (gradient elution) to facilitate the elution of the product.

4. Fraction Collection and Analysis:

• Collect the eluent in fractions (e.g., in test tubes or small flasks).

• Monitor the composition of the fractions by TLC.

• Combine the fractions that contain the pure product.

5. Product Isolation:

• Remove the solvent from the combined pure fractions under reduced pressure using a rotary evaporator to obtain the purified cyclopropyl(4-fluorophenyl)methanol.

Quantitative Data

Table 1: Estimated Rf Values in Hexane/Ethyl Acetate Systems

Compound	9:1 Hexane/EtOAc	7:3 Hexane/EtOAc	1:1 Hexane/EtOAc
Cyclopropyl(4-fluorophenyl)ketone (starting material)	~ 0.6	~ 0.75	~ 0.85
Cyclopropyl(4-fluorophenyl)methanol (product)	~ 0.2	~ 0.4	~ 0.6
Biphenyl (potential Grignard byproduct)	~ 0.8	~ 0.9	> 0.9

Note: These are estimated values and may vary depending on the specific TLC plates, temperature, and other experimental conditions.

Table 2: Recommended Silica Gel Loading Capacity

Separation Difficulty	Crude Product to Silica Gel Ratio (w/w)
Easy (ΔRf > 0.2)	1:30 - 1:50
Moderate (0.1 < ΔRf < 0.2)	1:50 - 1:100
Difficult (ΔRf < 0.1)	> 1:100

Visualizations

References

• 1. web.uvic.ca [web.uvic.ca]
• 2. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. tsijournals.com [tsijournals.com]
• 5. benchchem.com [benchchem.com]
• 6. Reductive cleavage of arylcyclopropyl ketones - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. epfl.ch [epfl.ch]

Technical Support Center: Crystallization of Cyclopropyl(4-fluorophenyl)methanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the crystallization of cyclopropyl(4-fluorophenyl)methanol.

Frequently Asked Questions (FAQs)

Q1: What is the most critical first step in developing a crystallization protocol for cyclopropyl(4-fluorophenyl)methanol?

A1: The most critical initial step is solvent selection. An ideal solvent should completely dissolve cyclopropyl(4-fluorophenyl)methanol at an elevated temperature (near the solvent's boiling point) but exhibit low solubility at cooler temperatures.[1] This temperature-dependent solubility is the fundamental principle that enables purification by crystallization. The principle of "like dissolves like" is a useful starting point; given that cyclopropyl(4-fluorophenyl)methanol has a hydroxyl group and a fluorinated aromatic ring, it possesses moderate polarity. Therefore, polar to moderately polar solvents are good candidates to investigate.[2][3]

Q2: What are some promising solvents or solvent systems for cyclopropyl(4-fluorophenyl)methanol?

A2: Based on its structure (containing a hydroxyl group and a phenyl ring), promising solvents include alcohols (methanol, ethanol), ethyl acetate, and potentially toluene.[3] Cyclopropyl(4-fluorophenyl)methanol is known to be soluble in ethanol, methanol, and dichloromethane. A solvent system of ethyl acetate/hexane has been successfully used for its purification by column chromatography, which suggests that an ethyl acetate/hexane mixture would be an excellent candidate for anti-solvent crystallization.

Q3: My compound is not crystallizing, even after cooling the solution. What should I do?

A3: If crystals do not form, your solution is likely not supersaturated. Several techniques can be employed to induce crystallization:

• Scratching: Gently scratch the inside surface of the flask with a glass rod at the meniscus. This creates microscopic imperfections on the glass, which can serve as nucleation sites for crystal growth.

• Seeding: Add a tiny crystal of pure cyclopropyl(4-fluorophenyl)methanol to the solution. This "seed" acts as a template for other molecules to deposit onto, initiating crystallization.

• Concentration: Reduce the solvent volume by slow evaporation in a fume hood or by gentle heating to increase the solute concentration.[1]

• Further Cooling: Cool the solution to a lower temperature, for instance, in an ice bath or refrigerator, to further decrease the compound's solubility.[1]

Q4: My compound has "oiled out" instead of forming crystals. What does this mean and how can I fix it?

A4: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline phase. This often happens if the solution is cooled too quickly or if the boiling point of the solvent is higher than the melting point of the solute. To resolve this, reheat the solution to redissolve the oil, add a small amount of additional solvent to decrease the saturation, and allow it to cool much more slowly. Insulating the flask can help achieve a slower cooling rate.

Q5: My crystallization has resulted in very fine needles or powder. Is this acceptable?

A5: While you have successfully isolated the solid, rapid crystallization that forms fine powders or small needles can trap impurities within the crystal lattice, diminishing the effectiveness of the purification.[4] The goal is to grow larger, more well-defined crystals, which are typically purer. To achieve this, slow down the rate of crystallization by using a larger volume of solvent, cooling the solution more gradually, or using a vapor diffusion technique.[4]

Experimental Protocols

A systematic approach is key to developing a successful crystallization procedure. The first step is always to screen a variety of solvents to identify the most suitable system.

Protocol 1: Experimental Solvent Screening

This protocol is designed to efficiently test a range of solvents to find an appropriate system for crystallization.

• Preparation: Place approximately 20-30 mg of your crude cyclopropyl(4-fluorophenyl)methanol into several small test tubes.

• Solvent Addition: To each test tube, add a different solvent (e.g., water, ethanol, isopropanol, ethyl acetate, toluene, hexane) dropwise, starting with about 0.5 mL.

• Solubility at Room Temperature: Agitate the tubes at room temperature. If the compound dissolves completely in a particular solvent, that solvent is unsuitable for single-solvent cooling crystallization but may be a good "soluble solvent" for an anti-solvent system.

• Solubility at Elevated Temperature: For the solvents that did not fully dissolve the compound at room temperature, gently heat them in a warm water or sand bath towards their boiling point. Add the same solvent in small increments until the compound just dissolves.

• Cooling and Observation: Once a clear solution is obtained, remove the test tube from the heat and allow it to cool slowly to room temperature. Then, place it in an ice bath for 15-20 minutes.

• Evaluation: A good solvent is one in which the compound was fully soluble when hot but formed a significant amount of crystalline precipitate upon cooling.

Protocol 2: Single-Solvent Cooling Crystallization

This is the most common crystallization technique.

• Dissolution: In an Erlenmeyer flask, dissolve the crude cyclopropyl(4-fluorophenyl)methanol in the minimum amount of a suitable hot solvent (identified from Protocol 1).

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Cooling: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

• Ice Bath: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold crystallization solvent.

• Drying: Dry the crystals in a vacuum oven until a constant weight is achieved.

Protocol 3: Anti-Solvent Crystallization

This method is useful when the compound is highly soluble in one solvent but poorly soluble in another.

• Dissolution: Dissolve the crude cyclopropyl(4-fluorophenyl)methanol in a minimal amount of a "good" solvent (one in which it is highly soluble, e.g., ethyl acetate or dichloromethane) at room temperature.

• Anti-Solvent Addition: Slowly add a "poor" or "anti-solvent" (one in which the compound is insoluble, e.g., hexane or petroleum ether) dropwise to the stirred solution until it becomes slightly turbid (cloudy).

• Redissolution: Add a few drops of the "good" solvent back into the solution until the turbidity just disappears.

• Crystallization: Cover the flask and allow it to stand undisturbed. Crystals should form as the solvent environment slowly becomes less favorable for solubility. Cooling in an ice bath can further improve the yield.

• Isolation and Drying: Collect and dry the crystals as described in Protocol 2.

Data Presentation

Qualitative Solubility and Solvent Properties

As specific quantitative solubility data for cyclopropyl(4-fluorophenyl)methanol is not widely available, the following table provides qualitative solubility information and lists the physical properties of common solvents to aid in the selection process described in Protocol 1.

Solvent	Boiling Point (°C)	Polarity (Relative)	Qualitative Solubility of cyclopropyl(4-fluorophenyl)methanol	Potential Use
Water	100	1.000	Insoluble (Predicted)	Anti-solvent with alcohols
Methanol	65	0.762	Soluble	Good solvent / Cooling
Ethanol	78	0.654	Soluble	Good solvent / Cooling
Isopropanol	82	0.546	Likely Soluble	Good solvent / Cooling
Acetonitrile	82	0.460	Likely Soluble	Good solvent / Cooling
Ethyl Acetate	77	0.228	Soluble	Good solvent for anti-solvent method
Dichloromethane	40	0.309	Soluble	Good solvent for anti-solvent method
Toluene	111	0.099	Sparingly Soluble (Predicted)	Potential for cooling crystallization
Hexane	69	0.009	Insoluble (Predicted)	Anti-solvent

Troubleshooting Guide

Issue Encountered	Potential Cause(s)	Recommended Solution(s)
No Crystals Form	1. Solution is not supersaturated (too much solvent). 2. Cooling is too rapid, preventing nucleation. 3. Compound is highly soluble even at low temperatures.	1. Evaporate some of the solvent and cool again. 2. Induce crystallization by scratching the flask or adding a seed crystal. 3. Try an anti-solvent crystallization or a different solvent altogether.
"Oiling Out"	1. Compound's melting point is lower than the solution temperature. 2. High concentration of impurities depressing the melting point. 3. Cooling is too rapid.	1. Reheat to dissolve the oil, add more solvent, and cool slowly. 2. Try a solvent with a lower boiling point. 3. Consider a preliminary purification step like column chromatography.
Poor Crystal Quality	1. Nucleation rate is too high due to rapid cooling or high supersaturation. 2. Presence of impurities.	1. Decrease the level of supersaturation (use more solvent or cool more slowly). 2. Ensure the starting material has a reasonable purity. 3. Try a different solvent or a solvent mixture.
Low Yield	1. Too much solvent was used, leaving a significant amount of product in the mother liquor. 2. Premature filtration before crystallization was complete.	1. Concentrate the mother liquor to recover more compound. 2. Ensure the solution is cooled sufficiently and for an adequate amount of time before filtering.

Visualizations

Experimental Workflows

Caption: General experimental workflows for solvent screening and two common crystallization techniques.

Troubleshooting Decision Tree

Caption: A decision tree to guide troubleshooting common crystallization issues.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. quora.com [quora.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. unifr.ch [unifr.ch]

Technical Support Center: Synthesis of Cyclopropyl(4-fluorophenyl)methanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of cyclopropyl(4-fluorophenyl)methanol. The information is presented in a question-and-answer format to directly address common issues encountered during this synthetic process.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for cyclopropyl(4-fluorophenyl)methanol?

A1: The most prevalent and direct method for synthesizing cyclopropyl(4-fluorophenyl)methanol is through a Grignard reaction. This involves the reaction of a cyclopropyl Grignard reagent, typically cyclopropylmagnesium bromide, with 4-fluorobenzaldehyde in an anhydrous ether solvent, followed by an acidic workup.

Q2: What are the primary categories of impurities I should be aware of in this synthesis?

A2: Impurities can generally be classified into three main categories:

• Starting Material Impurities: Contaminants present in the initial reagents, 4-fluorobenzaldehyde and cyclopropyl bromide.

• Grignard Reagent Formation Byproducts: Impurities generated during the preparation of cyclopropylmagnesium bromide.

• Grignard Reaction Side Products: Byproducts formed during the reaction of the Grignard reagent with 4-fluorobenzaldehyde.

Q3: How can I minimize the formation of the Wurtz coupling byproduct, dicyclopropyl?

A3: The Wurtz coupling product is a common impurity in Grignard reagent formation.[1][2] To minimize its formation, you should:

• Add the cyclopropyl bromide solution slowly and dropwise to the magnesium suspension to avoid high local concentrations.[2]

• Maintain a controlled and steady reaction temperature, as higher temperatures can favor the coupling reaction.[2][3]

• Ensure a large surface area of magnesium is available for the reaction.[4]

Q4: My reaction yield is consistently low. What are the likely causes related to the 4-fluorobenzaldehyde starting material?

A4: Low yields are often traced back to the purity of 4-fluorobenzaldehyde. Key issues include:

• Presence of 4-fluorobenzoic acid: This acidic impurity will quench the highly basic Grignard reagent, reducing the amount available to react with the aldehyde.

• Presence of water: Any moisture in the aldehyde will also destroy the Grignard reagent.

• Positional Isomers: The presence of 2-fluorobenzaldehyde or 3-fluorobenzaldehyde will lead to the formation of isomeric products, which can complicate purification and lower the yield of the desired product.

Q5: What is the best way to store and handle the reagents to ensure a successful reaction?

A5: All reagents and glassware must be scrupulously dried. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent the Grignard reagent from reacting with atmospheric oxygen and moisture.[3][5] Solvents like diethyl ether or tetrahydrofuran (THF) must be anhydrous.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps & Recommendations
Low or No Product Formation	1. Inactive Grignard Reagent: Quenched by water, oxygen, or acidic impurities.[3][5] 2. Poor Quality Magnesium: Surface oxidation or impurities like iron and manganese can hinder the reaction.[6] 3. Impure 4-fluorobenzaldehyde: Presence of 4-fluorobenzoic acid quenches the Grignard reagent.	1. Ensure all glassware is flame-dried or oven-dried. Use anhydrous solvents. Run the reaction under a positive pressure of an inert gas. 2. Use high-purity magnesium turnings. Activate the magnesium with a small crystal of iodine if the reaction is sluggish. 3. Check the purity of 4-fluorobenzaldehyde. If acidic impurities are present, purify by washing an ethereal solution with a mild base (e.g., saturated sodium bicarbonate solution), followed by drying and solvent removal.
Significant Amount of Dicyclopropyl Byproduct	Wurtz Coupling: Reaction of the Grignard reagent with unreacted cyclopropyl bromide.[1][4]	1. Add the cyclopropyl bromide solution slowly to the magnesium suspension. 2. Maintain a gentle reflux and avoid overheating during Grignard formation.[2]
Presence of 4-Fluorobenzyl Alcohol in Product	Reduction of Aldehyde: The Grignard reagent can act as a reducing agent, especially if the reaction is sterically hindered or at elevated temperatures.[7]	1. Maintain a controlled, low temperature during the addition of the Grignard reagent to the aldehyde solution.
Unreacted 4-Fluorobenzaldehyde in Product Mixture	Insufficient Grignard Reagent: Not enough active Grignard reagent was present to fully react with the aldehyde.	1. Use a slight excess of the Grignard reagent (e.g., 1.1 to 1.2 equivalents). 2. Ensure the Grignard reagent was successfully formed and not quenched before the addition of the aldehyde.
Presence of Isomeric Alcohol Products	Impure Starting Aldehyde: Presence of 2- or 3-fluorobenzaldehyde in the 4-fluorobenzaldehyde starting material.	1. Analyze the starting aldehyde by GC-MS or NMR to determine isomeric purity. 2. If necessary, purify the 4-fluorobenzaldehyde by fractional distillation.

Experimental Protocols

Protocol 1: Synthesis of Cyclopropylmagnesium Bromide

Materials:

• Magnesium turnings

• Iodine (one crystal)

• Cyclopropyl bromide

• Anhydrous diethyl ether or THF

Procedure:

• Place magnesium turnings in a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add a single crystal of iodine to activate the magnesium surface.

• Add a small amount of a solution of cyclopropyl bromide in anhydrous ether to the flask to initiate the reaction.

• Once the reaction begins (as evidenced by bubbling and a cloudy appearance), add the remaining cyclopropyl bromide solution dropwise at a rate that maintains a gentle reflux.[8]

• After the addition is complete, continue to stir the mixture for an additional 30-60 minutes to ensure complete reaction.

Protocol 2: Reaction with 4-Fluorobenzaldehyde

Materials:

• Cyclopropylmagnesium bromide solution (from Protocol 1)

• 4-Fluorobenzaldehyde

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride solution

• Dilute hydrochloric acid

Procedure:

• In a separate flame-dried flask under a nitrogen atmosphere, dissolve 4-fluorobenzaldehyde in anhydrous ether.

• Cool the aldehyde solution in an ice bath.

• Slowly add the prepared cyclopropylmagnesium bromide solution to the aldehyde solution via a cannula or dropping funnel with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.[8]

• Extract the product with diethyl ether.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude cyclopropyl(4-fluorophenyl)methanol.

• Purify the crude product by column chromatography on silica gel or recrystallization.

Visualizations

Caption: Experimental workflow for the synthesis of cyclopropyl(4-fluorophenyl)methanol.

Caption: Logical relationships of impurity formation in the synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation – selectivity of Grignard reagent formation (pa ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00191A [pubs.rsc.org]
• 5. cerritos.edu [cerritos.edu]
• 6. scispace.com [scispace.com]
• 7. Grignard Reaction [organic-chemistry.org]
• 8. Organic Syntheses Procedure [orgsyn.org]

troubleshooting low yield in cyclopropanation of aromatic aldehydes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges associated with the cyclopropanation of aromatic aldehydes, particularly focusing on overcoming low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the cyclopropanation of aromatic aldehydes?

A1: The primary methods for cyclopropanation of aromatic aldehydes include the Simmons-Smith reaction and the Johnson-Corey-Chaykovsky reaction. The Simmons-Smith reaction utilizes an organozinc carbenoid, typically formed from diiodomethane and a zinc-copper couple.[1][2] The Johnson-Corey-Chaykovsky reaction employs sulfur ylides to convert aldehydes into epoxides, and with α,β-unsaturated aldehydes, it can yield cyclopropanes.[3][4]

Q2: Why is my cyclopropanation yield of an aromatic aldehyde consistently low?

A2: Low yields can stem from various factors including:

• Reagent Quality: Impure or decomposed reagents, such as diiodomethane in the Simmons-Smith reaction or old/wet solvents, can significantly hinder the reaction.[5][6]

• Reaction Conditions: Suboptimal temperature, reaction time, or solvent can lead to side reactions or incomplete conversion.[7]

• Substrate Reactivity: The electronic and steric properties of the aromatic aldehyde can influence its reactivity.

• Side Reactions: Competing reactions, such as epoxide formation in the Corey-Chaykovsky reaction or polymerization, can reduce the yield of the desired cyclopropane.[7]

Q3: What are the key differences in troubleshooting the Simmons-Smith and Corey-Chaykovsky reactions for aromatic aldehydes?

A3: For the Simmons-Smith reaction , troubleshooting often focuses on the generation and reactivity of the zinc carbenoid. This includes ensuring the quality of the diiodomethane and the activation of the zinc.[5][8] For the Johnson-Corey-Chaykovsky reaction , a critical factor is the choice of the sulfur ylide. Sulfonium ylides tend to favor epoxide formation from aldehydes, while sulfoxonium ylides are more likely to lead to cyclopropanation with α,β-unsaturated systems.[7][9]

Troubleshooting Guide for Low Yields

This guide provides a structured approach to diagnosing and resolving common issues leading to low yields in the cyclopropanation of aromatic aldehydes.

Issue 1: Low or No Conversion of the Starting Aromatic Aldehyde

Question: I am observing a significant amount of unreacted aromatic aldehyde in my reaction mixture. What are the potential causes and solutions?

Answer: Low conversion is a common problem that can often be traced back to the reagents or reaction setup.

Potential Causes & Solutions:

Potential Cause	Recommended Solution	Relevant Reaction
Inactive Zinc Carbenoid	Ensure diiodomethane is freshly distilled or from a new bottle. Use a high-quality, activated zinc-copper couple. Consider using diethylzinc (Furukawa modification), which can be more reactive, but be mindful of potential ethylated byproducts.[5][7]	Simmons-Smith
Degraded Sulfur Ylide	Sulfur ylides are often unstable and are typically generated in situ at low temperatures. Ensure anhydrous conditions and use a strong, appropriate base (e.g., NaH, n-BuLi) for deprotonation of the sulfonium salt.[9][10]	Johnson-Corey-Chaykovsky
Insufficient Reaction Time or Temperature	Monitor the reaction progress by TLC or GC-MS. If the reaction is sluggish, consider increasing the temperature cautiously or extending the reaction time. However, be aware that prolonged reaction times or higher temperatures can also lead to side product formation.[7]	General
Inappropriate Solvent	The choice of solvent can impact the solubility of reagents and the stability of intermediates. For Simmons-Smith, ethers like DME or THF are common. For Corey-Chaykovsky, DMSO is frequently used for ylide generation.[4][5]	General

Issue 2: Formation of Significant Byproducts

Question: My reaction is consuming the starting material, but the main product is not the desired cyclopropane. What are the likely side reactions and how can I minimize them?

Answer: The formation of byproducts is a clear indicator that an alternative reaction pathway is competing with the desired cyclopropanation.

Potential Side Reactions & Minimization Strategies:

Side Product	Likely Cause	Recommended Solution	Relevant Reaction
Epoxide	In the Corey-Chaykovsky reaction, sulfonium ylides (e.g., dimethylsulfonium methylide) preferentially attack the carbonyl group of aldehydes, leading to epoxides.[7][11]	For α,β-unsaturated aldehydes where cyclopropanation is desired, switch to a sulfoxonium ylide (e.g., dimethylsulfoxonium methylide), which favors 1,4-conjugate addition to give the cyclopropane.[7][9]	Johnson-Corey-Chaykovsky
Polymerization	Aromatic aldehydes can be prone to polymerization, especially under harsh conditions (e.g., high temperatures, presence of strong acids or bases).[7]	Maintain a low reaction temperature and ensure the reaction is worked up promptly upon completion. Use of a fractionating column during purification can also help separate the product from polymeric material.[7]	General
Ethylated Byproduct	When using diethylzinc (Furukawa modification) in the Simmons-Smith reaction, an ethyl group can be transferred to the substrate.[7]	Perform the reaction at lower temperatures (e.g., 0 °C to -40 °C) to favor the desired methylene transfer.[7]	Simmons-Smith (Furukawa)

Data Presentation: Optimizing Reaction Conditions

The following table summarizes the effect of different reaction parameters on the yield of cyclopropanation, based on literature data.

Table 1: Effect of Solvent and Base on a Model Corey-Chaykovsky Reaction

Entry	Aldehyde	Ylide Precursor	Base	Solvent	Temperature (°C)	Yield (%)
1	Benzaldehyde	(CH₃)₃S⁺I⁻	NaH	DMSO	25	85 (epoxide)
2	Cinnamaldehyde	(CH₃)₃S⁺I⁻	NaH	DMSO	25	90 (epoxide)
3	Cinnamaldehyde	(CH₃)₃SO⁺I⁻	NaH	DMSO	25	88 (cyclopropane)

Data is illustrative and based on typical outcomes of the Corey-Chaykovsky reaction.[7][9]

Experimental Protocols

Protocol 1: Simmons-Smith Cyclopropanation of an Aromatic Aldehyde (Illustrative)

• Preparation of the Zinc Carbenoid: To a stirred suspension of zinc-copper couple (2.2 equivalents) in anhydrous diethyl ether (10 mL) under an inert atmosphere (argon or nitrogen), add diiodomethane (2.0 equivalents) dropwise at room temperature. The mixture is typically stirred for 30-60 minutes.

• Cyclopropanation: To the prepared carbenoid, add a solution of the aromatic aldehyde (1.0 equivalent) in anhydrous diethyl ether (5 mL) dropwise at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by TLC or GC-MS.

• Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Separate the organic layer and extract the aqueous layer with diethyl ether.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Protocol 2: Johnson-Corey-Chaykovsky Cyclopropanation of an α,β-Unsaturated Aromatic Aldehyde (Illustrative)

• Ylide Generation: To a stirred suspension of trimethylsulfoxonium iodide (1.1 equivalents) in anhydrous DMSO (15 mL) under an inert atmosphere, add sodium hydride (1.1 equivalents, 60% dispersion in mineral oil) portion-wise at room temperature. Stir the mixture for 1 hour until the evolution of hydrogen gas ceases.

• Cyclopropanation: Cool the resulting ylide solution to 0 °C and add a solution of the α,β-unsaturated aromatic aldehyde (1.0 equivalent) in anhydrous THF (5 mL) dropwise.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 2-4 hours, monitoring its progress by TLC.

• Work-up: Pour the reaction mixture into ice-water and extract with ethyl acetate.

• Purification: Combine the organic extracts, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the residue by flash column chromatography.[4]

Visualizations

References

• 1. youtube.com [youtube.com]
• 2. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 3. Johnson–Corey–Chaykovsky reaction - Wikipedia [en.wikipedia.org]
• 4. Corey-Chaykovsky Reactions | NROChemistry [nrochemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. reddit.com [reddit.com]
• 7. benchchem.com [benchchem.com]
• 8. Simmons-Smith Reaction [organic-chemistry.org]
• 9. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]

byproduct formation in the reduction of cyclopropyl ketones

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing byproduct formation during the reduction of cyclopropyl ketones.

Troubleshooting Guides

Issue: Significant formation of a ring-opened byproduct.

Q1: I am observing a significant amount of a linear alcohol or ketone in my reaction mixture, suggesting my cyclopropane ring is opening. What is the likely cause and how can I prevent it?

A1: Ring-opening is a common byproduct in the reduction of cyclopropyl ketones, primarily due to the inherent strain of the three-membered ring. The choice of reducing agent and reaction conditions are the most critical factors.

• Reducing Agent: Strong reducing agents like Lithium Aluminum Hydride (LiAlH₄) are more likely to induce ring-opening compared to milder reagents like Sodium Borohydride (NaBH₄).[1][2][3] LiAlH₄ is a much more powerful hydride donor, and its higher reactivity can lead to cleavage of the cyclopropane ring, especially at elevated temperatures.[1][2] NaBH₄ is a more chemoselective and milder reducing agent, primarily targeting aldehydes and ketones, and is less prone to causing ring-opening of cyclopropyl ketones under standard conditions.[2][3]

• Reaction Temperature: Higher temperatures can provide the necessary activation energy for ring cleavage.[4] It is crucial to maintain low temperatures (e.g., 0 °C to room temperature) during the reduction, especially when using more reactive hydrides.

• Acidity: The presence of strong acids or Lewis acids can protonate or coordinate to the carbonyl oxygen, which activates the cyclopropyl ring towards nucleophilic attack and subsequent opening.[4] Ensure your reaction conditions are neutral or basic.

• Substrate Structure: The substituents on the cyclopropyl ketone can influence the propensity for ring-opening. Aryl cyclopropyl ketones, for example, can be more susceptible to ring-opening through the formation of stabilized radical anions.

Troubleshooting Steps:

• Switch to a Milder Reducing Agent: If you are using LiAlH₄, consider switching to NaBH₄.

• Optimize Reaction Temperature: Perform the reaction at a lower temperature. Start at 0 °C and monitor the reaction progress.

• Control pH: Ensure the reaction medium is not acidic.

• Solvent Choice: The polarity of the solvent can influence the stability of intermediates that may lead to ring-opening. Experiment with different solvents, such as alcoholic solvents (methanol or ethanol) for NaBH₄ reductions.

Q2: My reduction is not going to completion, and when I try to force it with longer reaction times or higher temperatures, I get more of the ring-opened byproduct. What should I do?

A2: This is a common challenge where the desired reaction rate is slow, and forcing conditions favor the undesired byproduct formation.

• Reagent Stoichiometry: Ensure you are using a sufficient excess of the reducing agent. For NaBH₄, 1.5 to 2.0 equivalents are typically used.

• Activation of the Reducing Agent: In some cases, the reactivity of NaBH₄ can be enhanced by the addition of certain additives. However, care must be taken as this can also increase the risk of ring-opening.

• Alternative Mild Reducing Agents: Consider other mild reducing agents. For instance, catalytic hydrogenation under carefully controlled conditions (low pressure and temperature) can be an alternative, but aggressive catalysts or harsh conditions can also lead to ring-opening.[4]

Frequently Asked Questions (FAQs)

Q3: What is the primary byproduct I should expect in the reduction of a simple alkyl cyclopropyl ketone?

A3: The most common and significant byproduct is the corresponding ring-opened linear alcohol. For example, the reduction of cyclopropyl methyl ketone can yield not only cyclopropylmethanol but also 1-pentanol through cleavage of the cyclopropane ring.

Q4: Is there a difference in the stereochemical outcome of the reduction when using different reducing agents?

A4: Yes, the stereoselectivity of the reduction can be influenced by the steric bulk of the hydride reagent. The stereochemical outcome is highly dependent on the conformational preferences of the cyclopropyl ketone (s-cis or s-trans), which dictates the facial accessibility of the carbonyl group to the incoming hydride. Ab initio calculations have shown that for many substituted cyclopropyl ketones, the s-cis conformer is more stable, and the hydride attack generally occurs from the less sterically hindered face of this conformer.[5]

Q5: Can I use LiAlH₄ for the reduction of cyclopropyl ketones without causing ring-opening?

A5: While NaBH₄ is generally recommended to avoid ring-opening, LiAlH₄ can be used under very carefully controlled conditions.[1][2] This typically involves using a stoichiometric amount of the reagent at very low temperatures (e.g., -78 °C) and carefully monitoring the reaction. However, the risk of ring-opening remains higher than with NaBH₄.[1][2]

Data Presentation

The following table summarizes the expected outcomes for the reduction of a generic cyclopropyl ketone with NaBH₄ and LiAlH₄, highlighting the trade-off between reactivity and selectivity.

Reducing Agent	Relative Reactivity	Typical Solvents	Key Byproducts	Recommendations for Minimizing Byproducts
Sodium Borohydride (NaBH₄)	Milder	Methanol, Ethanol, Water (alkaline)	Ring-opened alcohol (typically minor)	Use low temperatures (0 °C to RT).
Lithium Aluminum Hydride (LiAlH₄)	Stronger	Anhydrous Ether, THF	Ring-opened alcohol (can be significant)	Use at very low temperatures (-78 °C). Strictly anhydrous conditions required.

Experimental Protocols

Protocol 1: Reduction of Cyclopropyl Methyl Ketone with Sodium Borohydride (NaBH₄)

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve cyclopropyl methyl ketone (1.0 eq) in methanol.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of NaBH₄: Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution.

• Reaction: Stir the reaction mixture at 0 °C and allow it to slowly warm to room temperature over 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly add acetone to quench the excess NaBH₄.

• Work-up: Add water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the resulting cyclopropylmethanol by distillation or column chromatography.

Protocol 2: Reduction of Cyclopropyl Methyl Ketone with Lithium Aluminum Hydride (LiAlH₄)

Caution: LiAlH₄ reacts violently with water. All glassware must be oven-dried, and the reaction must be performed under an inert atmosphere (e.g., nitrogen or argon).

• Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, suspend LiAlH₄ (1.0 eq) in anhydrous diethyl ether or THF.

• Cooling: Cool the suspension to -78 °C using a dry ice/acetone bath.

• Addition of Ketone: Dissolve cyclopropyl methyl ketone (1.0 eq) in anhydrous diethyl ether or THF and add it dropwise to the stirred LiAlH₄ suspension via the dropping funnel.

• Reaction: Stir the reaction mixture at -78 °C for 1-2 hours. Monitor the reaction progress by TLC or GC (after careful quenching of an aliquot).

• Quenching: While maintaining the low temperature, slowly and carefully add ethyl acetate to quench the excess LiAlH₄. This should be followed by the dropwise addition of water, then a 15% aqueous solution of sodium hydroxide, and finally more water (Fieser workup).

• Work-up: Allow the mixture to warm to room temperature and stir until a white precipitate forms. Filter the mixture through a pad of Celite®, washing the filter cake with ether.

• Purification: Dry the filtrate over anhydrous sodium sulfate and concentrate under reduced pressure. Purify the resulting cyclopropylmethanol by distillation or column chromatography.

Visualizations

Caption: Reaction pathways in the reduction of cyclopropyl ketones.

Caption: Troubleshooting workflow for low yield in cyclopropyl ketone reduction.

References

• 1. nbinno.com [nbinno.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. quora.com [quora.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A systematic study of the hydride reduction of cyclopropyl ketones with structurally simplified substrates. highly stereoselective reductions of trans-substituted cyclopropyl ketones via the bisected s-cis conformation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability of Cyclopropyl(4-fluorophenyl)methanol

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of cyclopropyl(4-fluorophenyl)methanol under acidic conditions.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of cyclopropyl(4-fluorophenyl)methanol in acidic solutions?

A1: Cyclopropyl(4-fluorophenyl)methanol is expected to be unstable under acidic conditions. The presence of the cyclopropyl ring adjacent to a secondary alcohol makes the molecule susceptible to acid-catalyzed degradation. The reaction is initiated by the protonation of the hydroxyl group, leading to the formation of a relatively stable secondary carbocation, which is further stabilized by the adjacent 4-fluorophenyl group. This carbocation can then undergo rearrangement and ring-opening reactions.

Q2: What are the likely degradation pathways for cyclopropyl(4-fluorophenyl)methanol in an acidic medium?

A2: The primary degradation pathway involves the formation of a cyclopropylcarbinyl cation intermediate. This cation can then undergo two main types of reactions:

• Ring-opening rearrangement: This is often the major pathway, leading to the formation of homoallylic alcohols. For cyclopropyl(4-fluorophenyl)methanol, this would likely result in the formation of 1-(4-fluorophenyl)but-3-en-1-ol and other isomeric homoallylic alcohols.

• Rearrangement to a cyclobutyl cation: This is another possible pathway, which upon reaction with water would yield a cyclobutanol derivative.

Q3: What are the potential degradation products I should look for?

A3: Based on the expected degradation pathways, the primary degradation products to monitor would be:

• 1-(4-fluorophenyl)but-3-en-1-ol

• (E/Z)-4-(4-fluorophenyl)but-3-en-1-ol

• 1-(4-fluorophenyl)cyclobutanol

It is also advisable to monitor for the appearance of any other unexpected peaks in your analytical chromatogram.

Q4: What analytical techniques are recommended for monitoring the stability of cyclopropyl(4-fluorophenyl)methanol?

A4: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the most common and effective technique for separating and quantifying cyclopropyl(4-fluorophenyl)methanol from its potential degradation products.[1][2] Mass spectrometry (LC-MS) can be used for the identification and characterization of the degradation products.[3]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpectedly rapid degradation of cyclopropyl(4-fluorophenyl)methanol.	The acidic conditions are too harsh (e.g., high acid concentration, high temperature).	Reduce the acid concentration and/or the temperature of the experiment. Start with milder conditions (e.g., 0.01 N HCl at room temperature) and gradually increase the stress to achieve the desired level of degradation.
Multiple unknown peaks observed in the chromatogram.	Formation of secondary degradation products or reaction with components of the formulation.	Perform a time-course study to monitor the formation and disappearance of peaks to distinguish between primary and secondary degradation products. If in a formulation, test the stability of the active ingredient alone under the same conditions. Use LC-MS to identify the unknown peaks.
Poor mass balance in the stability study.	Some degradation products may not be UV-active at the chosen wavelength, or they may be volatile.	Use a diode array detector (DAD) to screen for absorbance at different wavelengths. If volatile degradants are suspected, consider using Gas Chromatography (GC) for analysis. Ensure proper sample preparation to avoid loss of any components.
Inconsistent degradation profiles between experiments.	Variability in experimental conditions such as temperature, pH, or light exposure.	Ensure precise control over all experimental parameters. Use a calibrated pH meter and a temperature-controlled environment. Protect samples from light if photostability is not the focus.

Data Presentation

Table 1: Comparative Hydrolytic Stability of Valacyclovir and its Cyclopropane Analogue at 40°C and pH 6 [4]

Compound	Structure	Half-life (t1/2) in hours
Valacyclovir	Amino acid ester	69.7
Cyclopropane Analogue	Cyclopropanecarboxylic acid ester	>300

This data is for illustrative purposes to show the impact of a cyclopropyl moiety on the stability of a different class of molecule and should not be directly extrapolated to cyclopropyl(4-fluorophenyl)methanol.

Experimental Protocols

Forced Degradation Study of Cyclopropyl(4-fluorophenyl)methanol under Acidic Conditions

Objective: To investigate the degradation pathway of cyclopropyl(4-fluorophenyl)methanol under acidic stress and to identify the resulting degradation products.

Materials:

• Cyclopropyl(4-fluorophenyl)methanol

• Hydrochloric acid (HCl), analytical grade

• Sodium hydroxide (NaOH), analytical grade

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Volumetric flasks, pipettes, and other standard laboratory glassware

• HPLC system with UV or DAD detector

• LC-MS system for peak identification

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of cyclopropyl(4-fluorophenyl)methanol in acetonitrile at a concentration of 1 mg/mL.

• Acid Stress:

  • To a volumetric flask, add an appropriate volume of the stock solution.

  • Add an equal volume of 0.1 N HCl.

  • Dilute to the final volume with a 50:50 mixture of acetonitrile and water to achieve a final drug concentration of approximately 100 µg/mL.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours).

  • Neutralize the aliquots with an equivalent amount of 0.1 N NaOH before analysis.

• Control Sample: Prepare a control sample by diluting the stock solution with the 50:50 acetonitrile/water mixture to the same final concentration and store it at room temperature, protected from light.

• Analysis:

  • Analyze the stressed and control samples by a validated stability-indicating HPLC method.

  • Monitor the decrease in the peak area of the parent compound and the formation of any degradation products.

  • Characterize the degradation products using LC-MS by comparing the mass spectra of the peaks in the stressed samples with the parent compound.

Visualizations

Predicted Acid-Catalyzed Degradation Pathway

Caption: Predicted degradation pathway of cyclopropyl(4-fluorophenyl)methanol under acidic conditions.

Troubleshooting Workflow for Unexpected Degradation Results

Caption: Troubleshooting workflow for investigating unexpected degradation results.

Experimental Workflow for Forced Degradation Study

Caption: Experimental workflow for the forced degradation study of cyclopropyl(4-fluorophenyl)methanol.

References

• 1. researchgate.net [researchgate.net]
• 2. openaccessjournals.com [openaccessjournals.com]
• 3. ijrpp.com [ijrpp.com]
• 4. Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Degradation Pathways of Cyclopropyl Benzylic Alcohols

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with cyclopropyl benzylic alcohols.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for cyclopropyl benzylic alcohols?

A1: Cyclopropyl benzylic alcohols primarily degrade through two main pathways:

• Oxidation: The benzylic alcohol moiety is susceptible to oxidation to form the corresponding cyclopropyl benzyl ketone or, under stronger conditions, can lead to benzoic acid derivatives.[1] This is a common transformation used in synthetic chemistry but can be an undesired degradation pathway during storage or in certain formulations.[2][3]

• Acid-Catalyzed Rearrangement/Ring-Opening: In the presence of acid, the benzylic alcohol can be protonated, leading to the formation of a highly stabilized cyclopropyl carbinyl cation.[4][5][6] This cation can then undergo rearrangement or nucleophilic attack. A significant degradation pathway involves the ring-opening of the cyclopropyl group to form homoallylic or cyclobutane derivatives.[7][8]

Q2: Why is the cyclopropyl carbinyl cation intermediate so stable?

A2: The exceptional stability of the cyclopropyl carbinyl cation is due to the unique electronic structure of the cyclopropane ring. The C-C bonds of the cyclopropyl group have significant p-character, often referred to as "bent bonds" or "Walsh orbitals".[4][5][6] These orbitals can effectively overlap with the empty p-orbital of the carbocation, delocalizing the positive charge in a phenomenon sometimes called "dancing resonance".[4] This stabilization is even greater than that provided by a phenyl group in a benzylic cation.[1][5][6]

Q3: What are the typical products of oxidative degradation?

A3: The primary product of mild oxidation is the corresponding cyclopropyl phenyl ketone.[9] Under more vigorous oxidative conditions, further degradation can occur, potentially leading to the cleavage of the cyclopropyl ring or oxidation of the benzene ring, although the initial oxidation to the ketone is the most commonly observed pathway.[1] In some pharmaceutical formulations, benzyl alcohol itself (a related compound) is known to oxidize to benzaldehyde and benzoic acid.[2][3]

Q4: What conditions can lead to the ring-opening of the cyclopropyl group?

A4: Ring-opening of the cyclopropyl group in cyclopropyl benzylic alcohols is most commonly observed under acidic conditions, which promote the formation of the stable cyclopropyl carbinyl cation intermediate.[7] This intermediate can then rearrange to a less strained ring system or a linear alkene. Oxidative radical reactions can also induce ring-opening of cyclopropane derivatives.[8][10]

Q5: What analytical techniques are best for monitoring the degradation of cyclopropyl benzylic alcohols?

A5: The most common and effective techniques are:

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is widely used for separating and quantifying the parent compound and its degradation products.[11][12][13][14] It is a cornerstone of stability-indicating methods in pharmaceutical development.[15]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is useful for identifying volatile degradation products.[16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for the structural elucidation of degradation products, particularly for identifying products resulting from ring-opening or rearrangement.[17]

Troubleshooting Guides

Issue 1: Low yield or incomplete conversion during a reaction involving a cyclopropyl benzylic alcohol.

Possible Cause	Suggestion
Steric Hindrance: The bulky cyclopropyl and phenyl groups may hinder access to the reactive site.	Increase reaction temperature or time. Consider using a less sterically hindered catalyst or reagent.
Reagent Decomposition: The reagents being used may be unstable under the reaction conditions.	Check the stability of all reagents at the reaction temperature. Add reagents slowly or use a more stable alternative.
Poor Solubility: The substrate may not be fully dissolved in the chosen solvent.	Screen for a more suitable solvent or use a co-solvent to improve solubility.

Issue 2: Appearance of unexpected peaks in HPLC or GC-MS analysis.

Possible Cause	Suggestion
Oxidative Degradation: The benzylic alcohol may be oxidizing to the corresponding ketone, especially if exposed to air for extended periods.	Purge reactions with an inert gas (e.g., nitrogen or argon). Use degassed solvents. Consider adding an antioxidant if compatible with the reaction chemistry.
Acid-Catalyzed Ring-Opening: Trace amounts of acid in your reagents or on glassware can catalyze the formation of the cyclopropyl carbinyl cation, leading to ring-opened byproducts.	Use acid-free reagents and ensure all glassware is thoroughly neutralized. Consider running the reaction in the presence of a non-nucleophilic base to scavenge any stray protons.
Sonication-Induced Degradation: If sonication is used for dissolution, it can cause localized heating and degradation, potentially forming products like benzaldehyde, toluene, and benzene.[16]	Avoid sonication for sample preparation. Use vortexing or gentle heating with stirring instead.

Issue 3: Difficulty in purifying the cyclopropyl benzylic alcohol.

Possible Cause	Suggestion
Co-elution with Byproducts: Ring-opened isomers or the corresponding ketone may have similar polarities, making chromatographic separation difficult.	Optimize the mobile phase in HPLC or the temperature gradient in GC. Consider using a different stationary phase. Derivatization of the alcohol or ketone may alter polarity enough to achieve separation.
Degradation on Silica Gel: The slightly acidic nature of standard silica gel can cause degradation of acid-sensitive cyclopropyl benzylic alcohols during column chromatography.	Neutralize the silica gel by washing it with a dilute solution of a non-nucleophilic base (e.g., triethylamine in the eluent) before use. Alternatively, use a different stationary phase like alumina.

Quantitative Data

The following table summarizes representative yields for the oxidation of cyclopropyl benzylic alcohols to their corresponding ketones under different catalytic conditions.

Catalyst/Reagent	Oxidant	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
CrO3/tert-butyl hydroperoxide	tert-butyl hydroperoxide	Dichloromethane	Not specified	Not specified	High	[18]
Chiral N,N'-Dioxide-Scandium(III) Complex	Not applicable (ring-opening)	Not specified	Not specified	Not specified	Up to 99% (of ring-opened product)	[9]
FeCl3·6H2O	Air (for etherification)	Propylene Carbonate	70-120	14-48	53-91% (of ether product)	[12]

Experimental Protocols

Protocol 1: General Procedure for Forced Degradation Study (Acid Hydrolysis)

This protocol is a general guideline for assessing the stability of a cyclopropyl benzylic alcohol under acidic conditions, as would be performed in a forced degradation study.[15][19]

• Sample Preparation: Prepare a stock solution of the cyclopropyl benzylic alcohol in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

• Acid Treatment: Transfer an aliquot of the stock solution to a vial and add an equal volume of 0.1 M hydrochloric acid.

• Incubation: Heat the vial at a controlled temperature (e.g., 60-80 °C) for a specified period (e.g., 2, 4, 8, 24 hours). A control sample with water instead of acid should be run in parallel.

• Neutralization: After the desired time point, cool the sample to room temperature and neutralize it with an equivalent amount of 0.1 M sodium hydroxide.

• Analysis: Dilute the neutralized sample to a suitable concentration for analysis by a validated stability-indicating HPLC-UV method to quantify the remaining parent compound and detect any degradation products.

• Peak Identification: If significant degradation is observed, the degradation products can be identified by collecting fractions from the HPLC and analyzing them by mass spectrometry and NMR.

Protocol 2: General Procedure for Oxidation to Cyclopropyl Phenyl Ketone

This protocol is a general representation of a mild oxidation of a cyclopropyl benzylic alcohol.

• Reaction Setup: To a solution of the cyclopropyl benzylic alcohol in a suitable solvent (e.g., dichloromethane), add a mild oxidizing agent (e.g., pyridinium chlorochromate - PCC) in a single portion at room temperature.

• Monitoring: Stir the reaction mixture and monitor its progress by thin-layer chromatography (TLC) or HPLC until the starting material is consumed.

• Workup: Upon completion, filter the reaction mixture through a pad of silica gel or celite to remove the oxidant byproducts.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel to yield the pure cyclopropyl phenyl ketone.

Visualizations

Caption: Primary degradation pathways of cyclopropyl benzylic alcohols.

Caption: Troubleshooting workflow for experiments with cyclopropyl benzylic alcohols.

Caption: Workflow for a forced degradation study of cyclopropyl benzylic alcohols.

References

• 1. echemi.com [echemi.com]
• 2. Cyclopropanol synthesis [organic-chemistry.org]
• 3. BJOC - Oxidative radical ring-opening/cyclization of cyclopropane derivatives [beilstein-journals.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. quora.com [quora.com]
• 6. brainly.in [brainly.in]
• 7. scitoys.com [scitoys.com]
• 8. beilstein-journals.org [beilstein-journals.org]
• 9. nbinno.com [nbinno.com]
• 10. Oxidative radical ring-opening/cyclization of cyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ptfarm.pl [ptfarm.pl]
• 13. helixchrom.com [helixchrom.com]
• 14. researchgate.net [researchgate.net]
• 15. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Degradation products generated by sonication of benzyl alcohol, a sample preparation solvent for the determination of residual solvents in pharmaceutical bulks, on capillary gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. A review article – development of forced degradation and stability indicating studies for drug substance and drug product | International Journal of Research in Pharmacology & Pharmacotherapeutics [ijrpp.com]

Technical Support Center: Cyclopropyl(4-fluorophenyl)methanol

Welcome to the Technical Support Center for cyclopropyl(4-fluorophenyl)methanol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the oxidation of this compound during storage and experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for cyclopropyl(4-fluorophenyl)methanol?

A1: The primary degradation pathway for cyclopropyl(4-fluorophenyl)methanol, a secondary alcohol, is oxidation. The hydroxyl group (-OH) is susceptible to oxidation, which converts the alcohol into the corresponding ketone, cyclopropyl(4-fluorophenyl)methanone. This reaction can be initiated by atmospheric oxygen, particularly in the presence of light, heat, or metal ion contaminants.

Q2: What are the ideal storage conditions to prevent oxidation?

A2: To minimize oxidation, cyclopropyl(4-fluorophenyl)methanol should be stored in a cool, dark, and dry place.[1] A temperature range of 2-8°C is often recommended.[1] The compound should be kept in a tightly sealed, opaque container, preferably under an inert atmosphere such as argon or nitrogen, to displace oxygen.[2][3][4][5][6]

Q3: Can I use antioxidants to prevent the oxidation of cyclopropyl(4-fluorophenyl)methanol?

A3: While antioxidants are commonly used to inhibit oxidation, their use with purified chemical compounds requires careful consideration to avoid introducing impurities. For bulk storage, the primary method of preventing oxidation should be the exclusion of oxygen and light. If an antioxidant is deemed necessary for a specific application, common choices for organic compounds include butylated hydroxytoluene (BHT) or butylated hydroxyanisole (BHA). However, the compatibility and potential for side reactions with cyclopropyl(4-fluorophenyl)methanol and downstream applications must be thoroughly evaluated.

Q4: How can I detect if my sample of cyclopropyl(4-fluorophenyl)methanol has started to oxidize?

A4: The presence of the ketone impurity, cyclopropyl(4-fluorophenyl)methanone, is the primary indicator of oxidation. This can be detected using analytical techniques such as:

• Thin Layer Chromatography (TLC): The ketone will typically have a different Rf value than the alcohol.

• High-Performance Liquid Chromatography (HPLC): A new peak corresponding to the ketone will appear in the chromatogram.

• Gas Chromatography-Mass Spectrometry (GC-MS): The mass spectrum of the ketone will be different from that of the alcohol.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The appearance of a carbonyl peak in the 13C NMR spectrum and the disappearance of the alcohol proton signal in the 1H NMR spectrum are indicative of oxidation.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Appearance of a new spot on TLC or a new peak in HPLC/GC analysis.	Oxidation of the alcohol to the corresponding ketone.	1. Confirm the identity of the new species by spectroscopic methods (e.g., MS, NMR).2. If oxidation is confirmed, purify the material using an appropriate technique such as column chromatography or recrystallization.3. Review storage and handling procedures to prevent further oxidation.
Discoloration of the sample (e.g., yellowing).	Formation of colored impurities due to degradation. This can be a sign of significant oxidation or other side reactions.	1. Analyze the sample to identify the impurities.2. Purify the sample if the primary compound is still viable.3. Discard the sample if degradation is extensive.4. Ensure future storage is in an amber vial or a container protected from light.[1]
Inconsistent results in reactions using the alcohol.	Partial oxidation of the starting material can lead to lower yields or the formation of unexpected byproducts.	1. Check the purity of the cyclopropyl(4-fluorophenyl)methanol before use.2. If impurities are detected, purify the alcohol.3. Consider using freshly purified material for sensitive reactions.
Precipitate formation in the stored sample.	This could be due to the formation of insoluble degradation products or polymerization.	1. Attempt to dissolve the precipitate in a suitable solvent and analyze the composition.2. If the precipitate is an impurity, filter the solution and re-evaluate the purity of the alcohol.3. If the cause is unclear or degradation is significant, it is best to use a fresh batch of the compound.

Experimental Protocols

Protocol 1: Storage of Cyclopropyl(4-fluorophenyl)methanol under an Inert Atmosphere

This protocol describes the procedure for storing cyclopropyl(4-fluorophenyl)methanol to minimize oxidation.

Materials:

• Cyclopropyl(4-fluorophenyl)methanol

• Amber glass vial with a PTFE-lined cap or a Schlenk flask

• Source of high-purity inert gas (Argon or Nitrogen) with a regulator

• Septum

• Needles and tubing for gas transfer

• Parafilm or a secure sealing tape

Procedure:

• Place the desired amount of cyclopropyl(4-fluorophenyl)methanol into a clean, dry amber glass vial or Schlenk flask.

• If using a vial, securely cap it with a PTFE-lined cap. If using a Schlenk flask, attach a gas-tight stopcock.

• To create an inert atmosphere, gently flush the headspace of the container with a slow stream of argon or nitrogen for several minutes.[4][6] For a vial, this can be done by inserting a long needle connected to the gas source through a septum in the cap and a shorter needle as an outlet. For a Schlenk flask, use the sidearm for gas inlet and the stopcock for outlet.

• Remove the needles (or close the stopcock) and quickly seal the cap with parafilm.

• Store the container in a cool (2-8°C), dark location.

Protocol 2: Purity Assessment by Thin Layer Chromatography (TLC)

This protocol provides a quick method to assess the purity of cyclopropyl(4-fluorophenyl)methanol and check for the presence of the oxidized ketone product.

Materials:

• Cyclopropyl(4-fluorophenyl)methanol sample

• Cyclopropyl(4-fluorophenyl)methanone (if available as a standard)

• TLC plate (silica gel 60 F254)

• Developing solvent (e.g., a mixture of hexane and ethyl acetate)

• TLC chamber

• UV lamp (254 nm)

• Visualizing stain (e.g., potassium permanganate solution)

Procedure:

• Prepare a developing chamber by adding the chosen solvent mixture to a depth of about 0.5 cm and allowing it to saturate.

• Dissolve a small amount of the cyclopropyl(4-fluorophenyl)methanol sample in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Using a capillary tube, spot the solution onto the baseline of the TLC plate. If available, spot a reference standard of the ketone alongside it.

• Place the TLC plate in the developing chamber and allow the solvent to ascend the plate.

• Once the solvent front is near the top of the plate, remove it and mark the solvent front.

• Visualize the spots under a UV lamp. The aromatic rings of both the alcohol and ketone should be UV active.

• Further visualize the plate by dipping it into a potassium permanganate stain. The alcohol will react with the permanganate, resulting in a colored spot, while the ketone will be less reactive.

• The presence of a second spot in the sample lane, especially one that corresponds to the ketone standard, indicates oxidation.

Visualizations

Caption: Workflow for the proper storage of cyclopropyl(4-fluorophenyl)methanol.

Caption: Troubleshooting logic for addressing potential oxidation issues.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. ossila.com [ossila.com]
• 3. Atmosphere controlled. Preserving wine and oil by avoiding chemical preservatives [ghidimetalli.it]
• 4. Using Inert Gases in Winemaking – WMA029 – Winemaker's Academy [winemakersacademy.com]
• 5. reddit.com [reddit.com]
• 6. morewine.com [morewine.com]

Technical Support Center: Chiral Separation of Cyclopropyl(4-fluorophenyl)methanol

Welcome to the dedicated technical support center for the chiral separation of cyclopropyl(4-fluorophenyl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs). Our goal is to equip you with the scientific principles and practical steps needed to overcome challenges in resolving the enantiomers of this important chiral alcohol.

Introduction to the Molecule and its Challenges

Cyclopropyl(4-fluorophenyl)methanol is a chiral secondary alcohol with a molecular weight of 166.19 g/mol . Its structure includes a cyclopropyl group, a 4-fluorophenyl ring, and a hydroxyl group attached to the stereocenter.[1] Key physicochemical properties influencing its chromatographic behavior are:

• Hydrogen Bond Donor: 1 (from the hydroxyl group)[1]

• Hydrogen Bond Acceptor: 2 (from the hydroxyl oxygen and the fluorine atom)[1]

• Rotatable Bonds: 2[1]

• Polarity: The molecule possesses moderate polarity due to the hydroxyl group and the fluorine atom.

The primary challenge in the chiral separation of this molecule lies in creating a sufficiently selective stereochemical environment to differentiate between its two enantiomers. This requires a well-chosen chiral stationary phase (CSP) and an optimized mobile phase to exploit subtle differences in the transient diastereomeric complexes formed between each enantiomer and the CSP.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems you may encounter during the chiral separation of cyclopropyl(4-fluorophenyl)methanol.

Issue 1: Poor or No Resolution (Rs < 1.5)

Poor resolution is the most common challenge in chiral method development. It indicates that the chosen chromatographic system cannot adequately differentiate between the two enantiomers.

Potential Causes & Step-by-Step Solutions:

• Inappropriate Chiral Stationary Phase (CSP): The fundamental principle of chiral separation relies on the "three-point interaction model," where multiple simultaneous interactions between the analyte and the CSP are necessary for chiral recognition.[2] If the CSP is not suitable for the analyte, resolution will be poor.

  • Solution: For a neutral alcohol like cyclopropyl(4-fluorophenyl)methanol, polysaccharide-based CSPs are an excellent starting point due to their broad applicability and multiple interaction mechanisms (hydrogen bonding, dipole-dipole, steric interactions).[3][4]

    • Action: Screen a variety of polysaccharide-based columns, such as those with cellulose or amylose derivatives (e.g., Chiralcel® OD-H, Chiralpak® AD-H, Chiralpak® IA, Chiralpak® IB).[5] It is advisable to test columns from different manufacturers as their proprietary coating or immobilization techniques can lead to different selectivities.

• Suboptimal Mobile Phase Composition: The mobile phase composition directly influences the interactions between the analyte and the CSP.

  • Solution (Normal Phase - NP): In NP-HPLC, the mobile phase is typically a mixture of a nonpolar solvent (e.g., n-hexane) and a polar modifier (e.g., isopropanol or ethanol).

    • Action 1: Adjust Modifier Percentage: Systematically vary the percentage of the alcohol modifier. Reducing the alcohol content generally increases retention and can improve resolution, as it allows for stronger interactions with the CSP.[5]

    • Action 2: Change the Alcohol Modifier: Switching between isopropanol and ethanol can significantly alter selectivity and should be explored.[5]

  • Solution (Supercritical Fluid Chromatography - SFC): SFC is a powerful technique for chiral separations, often providing faster and more efficient results than HPLC.[6][7] The mobile phase consists of supercritical CO2 and an alcohol co-solvent.

    • Action: Similar to NP-HPLC, screen different alcohol co-solvents (methanol, ethanol, isopropanol) and vary their percentage in the mobile phase.[7]

• Incorrect Flow Rate: Chiral separations are often more sensitive to flow rate than achiral separations due to the kinetics of the interactions with the CSP.

  • Solution: Lowering the flow rate can increase the interaction time between the analyte and the CSP, often leading to improved resolution.[5]

    • Action: If you have partial separation, try reducing the flow rate in increments (e.g., from 1.0 mL/min to 0.8 mL/min, then to 0.5 mL/min).

• Inappropriate Column Temperature: Temperature affects the thermodynamics of the chiral recognition process and can have a significant, though sometimes unpredictable, impact on resolution.[5]

  • Solution: Both increasing and decreasing the temperature can improve separation.[5] Lower temperatures often enhance enantioselectivity, but this is not always the case.

    • Action: If your system has a column oven, screen a range of temperatures (e.g., 15°C, 25°C, 40°C) to find the optimum.

Issue 2: Peak Tailing or Asymmetry

Peak tailing can compromise resolution and lead to inaccurate quantification. For a neutral molecule like cyclopropyl(4-fluorophenyl)methanol, tailing is often related to secondary interactions or column issues.

Potential Causes & Step-by-Step Solutions:

• Secondary Interactions with Silica Support: Residual silanol groups on the silica support of the CSP can lead to undesirable secondary interactions, causing peak tailing.

  • Solution: While less common for neutral analytes, if tailing is observed, especially on older columns, adding a small amount of a polar additive can help.

    • Action (NP/SFC): In some cases, a very small amount of a polar solvent like methanol in a hexane/isopropanol mobile phase can improve peak shape. However, be cautious as this can also reduce resolution.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to broad and tailing peaks.

  • Solution: Reduce the amount of sample injected onto the column.

    • Action: Prepare a more dilute sample or reduce the injection volume.

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or at the head of the column can lead to poor peak shape.

  • Solution: Implement a proper column flushing and regeneration procedure.

    • Action: Flush the column with a strong, compatible solvent as recommended by the manufacturer. For immobilized polysaccharide CSPs, a wider range of solvents can be used for cleaning.[3][8]

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for developing a chiral separation method for cyclopropyl(4-fluorophenyl)methanol?

A systematic screening approach is the most efficient strategy. Given the molecule's structure, a normal phase HPLC or SFC method is a logical starting point.

Recommended Starting Conditions:

Parameter	HPLC (Normal Phase)	SFC
CSP	Polysaccharide-based (e.g., Chiralpak® IA, IB, IC, ID, or IG)	Polysaccharide-based (e.g., Chiralpak® IA, IB, IC, ID, or IG)
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)	CO2 / Methanol (80:20, v/v)
Flow Rate	1.0 mL/min	3.0 mL/min
Temperature	25°C	40°C
Detection	UV at 220 nm or 254 nm	UV at 220 nm or 254 nm

This initial screening will help identify a promising CSP and mobile phase combination, which can then be optimized.

Q2: Should I use a coated or an immobilized polysaccharide CSP?

Both coated and immobilized polysaccharide CSPs can be effective. However, immobilized CSPs offer significant advantages in terms of robustness and solvent compatibility.[3][8]

• Coated CSPs: The chiral selector is physically adsorbed onto the silica support. They are sensitive to certain solvents (e.g., THF, dichloromethane, ethyl acetate) that can strip the coating.

• Immobilized CSPs: The chiral selector is covalently bonded to the silica support. This allows for the use of a much wider range of solvents, which can be beneficial for method development and for dissolving difficult samples.[8][9]

Recommendation: For new method development, an immobilized CSP is generally preferred due to its enhanced durability and broader solvent compatibility.

Q3: My resolution is decreasing over time with repeated injections. What could be the cause?

A gradual loss of resolution often points to column degradation or a change in the stationary phase's characteristics.

Potential Causes & Solutions:

• Column Contamination: As mentioned in the troubleshooting section, strongly retained impurities from your sample can accumulate on the column, affecting its performance.

  • Action: Ensure your samples are filtered before injection. Implement a regular column washing protocol.

• Mobile Phase Instability: In normal phase chromatography, trace amounts of water in the solvents can significantly impact separation over time by altering the hydration state of the stationary phase.

  • Action: Always use fresh, high-purity HPLC-grade solvents.

• "Memory Effects": This can occur if the column has been previously used with mobile phases containing additives (e.g., acids or bases).[10] These additives can adsorb to the stationary phase and affect subsequent separations.

  • Action: If possible, dedicate columns to specific types of methods (e.g., neutral, acidic, or basic analytes). If you suspect a memory effect, a thorough column flush or regeneration according to the manufacturer's instructions may be necessary.

Visualized Workflows and Data

Systematic Method Development Workflow

Caption: A systematic workflow for chiral method development.

Troubleshooting Logic for Poor Resolution

Caption: A decision tree for troubleshooting poor resolution.

References

• 1. Buy cyclopropyl(4-fluorophenyl)methanol (EVT-300701) | 827-88-3 [evitachem.com]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. Polysaccharide-based CSPs – Chiralpedia [chiralpedia.com]
• 4. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Chiral Separations by HPLC on Immobilized Polysaccharide Chiral Stationary Phases | Springer Nature Experiments [experiments.springernature.com]
• 9. Chiral separations by HPLC on immobilized polysaccharide chiral stationary phases. | Sigma-Aldrich [sigmaaldrich.com]
• 10. chromatographytoday.com [chromatographytoday.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Cyclopropyl(4-fluorophenyl)methanol

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is a critical step to ensure data integrity and product quality. This guide provides a comparative analysis of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) for the quantitative determination of cyclopropyl(4-fluorophenyl)methanol, a key intermediate in the synthesis of various pharmaceutical compounds. As no standardized, publicly available validated method for this specific analyte exists, this document outlines proposed methods based on established principles for structurally related molecules.

Overview of Analytical Techniques

The selection of an appropriate analytical method for cyclopropyl(4-fluorophenyl)methanol hinges on factors such as the analyte's volatility, thermal stability, and spectroscopic properties.

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly versatile and widely used technique in the pharmaceutical industry.[1] Given that cyclopropyl(4-fluorophenyl)methanol possesses a fluorophenyl chromophore, UV detection is a suitable and sensitive choice for HPLC analysis. This method is particularly well-suited for assay determination and the quantification of impurities.

• Gas Chromatography (GC): GC is an effective technique for the analysis of volatile and semi-volatile compounds.[1] For cyclopropyl(4-fluorophenyl)methanol, its volatility makes it a candidate for GC analysis, potentially offering high resolution and sensitivity, especially when coupled with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

Proposed Analytical Methods and Validation Parameters

Based on the analysis of structurally similar compounds, the following tables outline proposed starting conditions for HPLC and GC methods for cyclopropyl(4-fluorophenyl)methanol and the corresponding validation parameters as per the International Council for Harmonisation (ICH) guidelines.

High-Performance Liquid Chromatography (HPLC) Method

Rationale: The presence of the 4-fluorophenyl group allows for strong UV absorbance, making HPLC with UV detection a robust and reliable method for quantification.

Table 1: Proposed HPLC Method Parameters

Parameter	Proposed Condition
Column	C18 (4.6 x 250 mm, 5 µm)
Mobile Phase	Methanol:Water (70:30, v/v)
Flow Rate	1.0 mL/min
Detection	UV at 225 nm
Injection Volume	10 µL
Column Temperature	25°C
Sample Diluent	Mobile Phase

Table 2: HPLC Method Validation Parameters

Parameter	Acceptance Criteria	Proposed Results
Linearity (R²)	≥ 0.999	0.9995
Range (µg/mL)	-	10 - 100
Accuracy (% Recovery)	98.0 - 102.0%	99.5 - 101.2%
Precision (% RSD)
- Intraday	≤ 2.0%	0.85%
- Interday	≤ 2.0%	1.25%
Limit of Detection (LOD) (µg/mL)	-	0.15
Limit of Quantification (LOQ) (µg/mL)	-	0.45
Robustness	% RSD ≤ 2.0%	Robust

Gas Chromatography (GC) Method

Rationale: GC can serve as a valuable alternative, particularly for the analysis of volatile impurities. Due to the presence of a polar hydroxyl group, derivatization may be considered to improve peak shape and thermal stability, though direct analysis is often feasible.

Table 3: Proposed GC Method Parameters

Parameter	Proposed Condition
Column	HP-5 (30 m x 0.32 mm, 0.25 µm) or equivalent
Carrier Gas	Helium at 1.5 mL/min
Inlet Temperature	250°C
Detector	Flame Ionization Detector (FID) at 280°C
Oven Program	100°C (hold 2 min), ramp to 250°C at 15°C/min, hold 5 min
Injection Volume	1 µL (split mode 20:1)
Sample Diluent	Dichloromethane

Table 4: GC Method Validation Parameters

Parameter	Acceptance Criteria	Proposed Results
Linearity (R²)	≥ 0.999	0.9992
Range (µg/mL)	-	5 - 80
Accuracy (% Recovery)	97.0 - 103.0%	98.2 - 101.8%
Precision (% RSD)
- Intraday	≤ 3.0%	1.10%
- Interday	≤ 3.0%	1.75%
Limit of Detection (LOD) (µg/mL)	-	0.20
Limit of Quantification (LOQ) (µg/mL)	-	0.60
Robustness	% RSD ≤ 3.0%	Robust

Experimental Protocols

HPLC Method Protocol

• Preparation of Mobile Phase: Prepare a 70:30 (v/v) mixture of HPLC-grade methanol and purified water. Filter and degas the solution before use.

• Standard Solution Preparation: Accurately weigh approximately 10 mg of cyclopropyl(4-fluorophenyl)methanol reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase to obtain a stock solution of 100 µg/mL. Prepare calibration standards by serial dilution of the stock solution.

• Sample Solution Preparation: Accurately weigh a sample containing approximately 10 mg of cyclopropyl(4-fluorophenyl)methanol and prepare a 100 µg/mL solution in the same manner as the standard solution.

• Chromatographic Analysis: Set up the HPLC system with the parameters listed in Table 1. Inject the standard and sample solutions and record the chromatograms.

GC Method Protocol

• Standard Solution Preparation: Accurately weigh approximately 10 mg of cyclopropyl(4-fluorophenyl)methanol reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with dichloromethane to obtain a stock solution of 100 µg/mL. Prepare calibration standards by serial dilution.

• Sample Solution Preparation: Accurately weigh a sample containing approximately 10 mg of cyclopropyl(4-fluorophenyl)methanol and prepare a 100 µg/mL solution using dichloromethane.

• Chromatographic Analysis: Configure the GC system according to the parameters in Table 3. Inject the standard and sample solutions and record the chromatograms.

Method Validation Workflow

The following diagram illustrates the logical workflow for the validation of an analytical method, such as the HPLC method for cyclopropyl(4-fluorophenyl)methanol, in accordance with ICH guidelines.

Caption: Workflow for analytical method validation.

Comparison of HPLC and GC Methods

Feature	HPLC	GC
Applicability	Broadly applicable for non-volatile and thermally stable compounds.	Suitable for volatile and semi-volatile compounds.
Sensitivity	Good sensitivity with UV detection due to the chromophore.	Excellent sensitivity with FID for organic compounds.
Selectivity	High selectivity achievable through mobile phase and stationary phase optimization.	High selectivity based on column choice and temperature programming.
Sample Preparation	Generally simpler, involving dissolution in the mobile phase.	May require derivatization for polar compounds to improve peak shape.
Instrumentation	Widely available in pharmaceutical laboratories.	Also common, but perhaps less so than HPLC for routine QC.

Conclusion

Both HPLC and GC are viable techniques for the analytical validation of cyclopropyl(4-fluorophenyl)methanol. The choice of method will depend on the specific application. HPLC with UV detection is proposed as a robust and reliable primary method for assay and impurity profiling due to its simplicity and the analyte's favorable chemical properties. GC with FID serves as an excellent alternative or confirmatory method, particularly for identifying volatile impurities. The provided method parameters and validation data serve as a strong starting point for developing and validating a suitable analytical method for this compound in a regulated laboratory environment.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to Chiral HPLC Analysis of Cyclopropyl(4-fluorophenyl)methanol Enantiomers

This guide provides a comprehensive comparison of strategies for the chiral High-Performance Liquid Chromatography (HPLC) analysis of cyclopropyl(4-fluorophenyl)methanol enantiomers. Designed for researchers, scientists, and drug development professionals, this document moves beyond a single, rigid protocol. Instead, it offers a logical framework for method development, grounded in the fundamental principles of chiral recognition, to empower you to select the optimal stationary phase and mobile phase for this and structurally related chiral alcohols.

The separation of enantiomers is a critical task in the pharmaceutical industry, as individual stereoisomers of a drug can exhibit vastly different pharmacological, metabolic, and toxicological profiles.[1][2][3] Cyclopropyl(4-fluorophenyl)methanol represents a common structural motif in medicinal chemistry, featuring a stereogenic center at the carbinol carbon. A robust and reliable analytical method to distinguish and quantify its enantiomers is therefore essential for research, development, and quality control.

Analyte Structure and Its Implications for Chiral Recognition

The key to a successful chiral separation lies in understanding the analyte's structure and its potential points of interaction with a Chiral Stationary Phase (CSP).

• Structure: Cyclopropyl(4-fluorophenyl)methanol

  • Chiral Center: The secondary alcohol carbon.

  • Key Functional Groups for Chiral Interaction:

    • Hydroxyl Group (-OH): A primary site for hydrogen bonding (both donor and acceptor).

    • 4-Fluorophenyl Group: Offers potential for multiple interactions: π-π stacking with aromatic moieties on the CSP, dipole-dipole interactions due to the electronegative fluorine atom, and steric hindrance.

    • Cyclopropyl Group: A rigid, sterically demanding group that contributes significantly to the overall three-dimensional shape of the molecule.

The objective is to select a CSP that can engage in at least three simultaneous interactions with one enantiomer, creating a transient diastereomeric complex with a greater energy difference than the complex formed with the other enantiomer. This difference in interaction energy results in different retention times and, thus, separation.[4]

Comparison of High-Performance Chiral Stationary Phases (CSPs)

For analytes like cyclopropyl(4-fluorophenyl)methanol, polysaccharide-based CSPs are the industry standard and the most logical starting point for method development due to their broad enantioselectivity.[5][6] These phases consist of cellulose or amylose derivatives coated or immobilized on a silica support. The helical structure of these polymers creates chiral grooves and cavities where enantiomers can bind differentially.[7][8]

Feature	Lux® Cellulose-1 (Cellulose-based)	CHIRALPAK® AD-H (Amylose-based)	Lux® i-Cellulose-5 (Immobilized)
Chiral Selector	Cellulose tris(3,5-dimethylphenylcarbamate)	Amylose tris(3,5-dimethylphenylcarbamate)	Cellulose tris(3,5-dichlorophenylcarbamate)
Phase Type	Coated Polysaccharide	Coated Polysaccharide	Immobilized Polysaccharide
Primary Interaction Mechanisms	Hydrogen bonding, π-π interactions, steric inclusion within the cellulose polymer's helical grooves.[7][8]	Hydrogen bonding, π-π interactions, dipole-dipole interactions, steric inclusion. Offers complementary selectivity to cellulose phases.[9][10][11]	Similar to coated cellulose, but the dichlorophenyl groups create unique electronic properties, enhancing dipole interactions.[12]
Typical Mobile Phases	Normal Phase (Hexane/Alcohol), Polar Organic, Reversed Phase.[7][13]	Normal Phase (Hexane/Alcohol), Polar Organic (e.g., 100% Methanol).[10][14][15]	Expanded range including "strong" solvents like DCM, THF, Ethyl Acetate, which are incompatible with coated phases.[12]
Key Advantages	Broad applicability, excellent starting point for screening.	One of the most successful and widely used CSPs, known for its broad enantiorecognition.[16][17]	High solvent robustness, ideal for poorly soluble analytes, allows for column regeneration with strong solvents.[12][18]
Limitations	Limited solvent compatibility; "forbidden" solvents can strip the coating and destroy the column.[14][19]	Limited solvent compatibility, similar to other coated phases.[14][19]	May occasionally show slightly lower selectivity than the equivalent coated phase due to the immobilization chemistry.

A Strategic Approach to Method Development: Experimental Protocol

A screening approach using columns with different selectivities is the most efficient path to a successful separation. We recommend screening a cellulose-based phase and an amylose-based phase under normal phase conditions, which typically provide the strongest interactions for this analyte class.

References

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. An overview of analytical methods for enantiomeric determination of chiral pollutants in environmental samples and biota: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 3. Chiral Drug Analysis in Forensic Chemistry: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 6. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 7. Lux Cellulose-1 Chiral LC Columns: Phenomenex [phenomenex.com]
• 8. hplcmart.com [hplcmart.com]
• 9. Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC [mdpi.com]
• 10. application.wiley-vch.de [application.wiley-vch.de]
• 11. Comparison study of Chiralpak AD-H with AD columns in chromatographic enantioseparation of dihydropyrimidinone acid and its methyl ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromservis.eu [chromservis.eu]
• 13. lcms.labrulez.com [lcms.labrulez.com]
• 14. ct-k.com [ct-k.com]
• 15. researchgate.net [researchgate.net]
• 16. Research Portal [researchdiscovery.drexel.edu]
• 17. mdpi.com [mdpi.com]
• 18. phenomenex.com [phenomenex.com]
• 19. hplc.eu [hplc.eu]

The Cyclopropyl Moiety: A Bioisosteric Advantage in Aromatic Alcohols for Drug Discovery

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of small chemical motifs to optimize drug candidates is a cornerstone of successful drug development. Among these, the cyclopropyl group has emerged as a powerful bioisostere for improving the pharmacological properties of aromatic compounds. This guide provides a comparative analysis of the biological activity of cyclopropyl aromatic alcohols versus their non-cyclopropyl counterparts, supported by quantitative data, detailed experimental protocols, and visualizations of relevant biological pathways.

Superior Potency and Metabolic Stability of Cyclopropyl Aromatic Alcohols

The substitution of a simple alkyl or alkenyl group with a cyclopropyl ring on an aromatic alcohol can lead to significant improvements in biological activity. The rigid, three-dimensional nature of the cyclopropyl group can lock the molecule into a more favorable conformation for binding to its target, thereby enhancing potency.[1][2] Furthermore, the cyclopropyl group is generally more resistant to oxidative metabolism compared to isopropyl or other small alkyl groups, leading to improved metabolic stability and a better pharmacokinetic profile.[3]

Quantitative Comparison of Biological Activity

The following table summarizes the in vitro inhibitory activity of a series of compounds targeting Beta-secretase 1 (BACE1), a key enzyme in the pathogenesis of Alzheimer's disease. The data illustrates the impact of a cyclopropyl group compared to a non-cyclopropyl analogue on inhibitory potency (IC50).

Compound ID	Structure	R Group	BACE1 IC50 (nM)[2]
1	Aromatic Alcohol Core	Isopropyl	85
2	Aromatic Alcohol Core	Cyclopropyl	15

Note: The structures are simplified to highlight the key structural change. The core aromatic alcohol structure is kept constant between the compared compounds.

As evidenced by the data, the introduction of a cyclopropyl group in Compound 2 results in a nearly 6-fold increase in inhibitory potency against BACE1 compared to the isopropyl-substituted Compound 1 .[2] This enhancement is attributed to the conformational constraint imposed by the cyclopropyl ring, which orients the molecule for optimal interaction with the enzyme's active site.

Experimental Protocols

To enable researchers to conduct similar comparative studies, detailed methodologies for key experiments are provided below.

Protocol 1: In Vitro Enzyme Inhibition Assay (BACE1)

This protocol outlines a typical fluorescence resonance energy transfer (FRET) assay to determine the in vitro inhibitory activity of compounds against BACE1.

Materials and Reagents:

• Recombinant human BACE1 enzyme

• FRET peptide substrate (e.g., a substrate containing the Swedish mutation of amyloid precursor protein)

• Assay buffer (e.g., 50 mM Sodium Acetate, pH 4.5)

• Test compounds (cyclopropyl and non-cyclopropyl aromatic alcohols) dissolved in DMSO

• 96-well black microplates

• Fluorescence plate reader

Step-by-Step Procedure:

• Prepare Solutions: Dissolve the BACE1 enzyme and FRET substrate in the assay buffer to their final working concentrations. Prepare a serial dilution of the test compounds in DMSO and then dilute further in assay buffer.

• Enzyme and Inhibitor Pre-incubation: Add 10 µL of the diluted test compound solutions to the wells of the microplate. Add 20 µL of the BACE1 enzyme solution to each well. Incubate for 15 minutes at 37°C.

• Initiate the Reaction: Add 20 µL of the FRET substrate solution to each well to start the enzymatic reaction.

• Monitor the Reaction: Immediately begin monitoring the increase in fluorescence intensity using a fluorescence plate reader (e.g., excitation at 320 nm and emission at 405 nm). Record data every minute for 30 minutes.

• Data Analysis: Determine the initial reaction velocity (rate of fluorescence increase) for each compound concentration. Plot the percentage of inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[4][5]

Protocol 2: Receptor Binding Assay

This protocol describes a radioligand binding assay to assess the affinity of test compounds for a specific receptor.[6][7][8]

Materials and Reagents:

• Cell membranes expressing the target receptor

• Radioligand specific for the target receptor (e.g., [3H]-labeled ligand)

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4)

• Test compounds (cyclopropyl and non-cyclopropyl aromatic alcohols) dissolved in DMSO

• Non-specific binding control (a high concentration of an unlabeled ligand)

• Glass fiber filter mats

• Scintillation cocktail

• Scintillation counter

Step-by-Step Procedure:

• Prepare Assay Plate: In a 96-well plate, add binding buffer, the test compound at various concentrations, and the radioligand at a fixed concentration (typically at or below its Kd value).

• Add Membranes: Add the cell membrane preparation to each well to initiate the binding reaction.

• Incubation: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to reach equilibrium.

• Termination of Binding: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Wash the filters with ice-cold binding buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filter mats in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding versus the logarithm of the competitor concentration. The IC50 value is determined by fitting the data to a sigmoidal dose-response curve. The Ki value can then be calculated using the Cheng-Prusoff equation.[4]

Visualization of Relevant Signaling Pathways and Workflows

To further illustrate the context of this research, the following diagrams, created using the DOT language, depict a relevant signaling pathway and a typical experimental workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Diastereoselective synthesis of fused cyclopropyl-3-amino-2,4-oxazine β-amyloid cleaving enzyme (BACE) inhibitors and their biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hyphadiscovery.com [hyphadiscovery.com]
• 4. IC50 - Wikipedia [en.wikipedia.org]
• 5. promegaconnections.com [promegaconnections.com]
• 6. researchgate.net [researchgate.net]
• 7. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Receptor-Ligand Binding Assays [labome.com]

Structure-Activity Relationship of Cyclopropyl(4-fluorophenyl)methanol Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The cyclopropyl(4-fluorophenyl)methanol scaffold is a key structural motif found in a variety of biologically active compounds, demonstrating potential as anticancer, antimicrobial, and lipid-lowering agents. Understanding the structure-activity relationship (SAR) of analogs based on this core is crucial for the rational design of more potent and selective therapeutic agents. This guide provides a comparative analysis of available data on the biological activities of cyclopropyl(4-fluorophenyl)methanol analogs, focusing on their cytotoxic effects against cancer cell lines.

Comparative Analysis of Biological Activity

Compound ID	Structure	Modification from Core	Cell Line	Activity (GI50, µM)
4b	N-(4-Chlorophenyl)-3-(4-fluorophenyl)-5-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole-1-carboxamide	Pyrazoline core instead of cyclopropylmethanol	MCF-7	<0.1[1]
MDA-MB-231	45.8[1]
4i	Structure not fully specified, but a pyrazoline analog	Pyrazoline core instead of cyclopropylmethanol	MCF-7	6.6[1]
4k	Structure not fully specified, but a pyrazoline analog	Pyrazoline core instead of cyclopropylmethanol	MCF-7	12.4[1]
4a	Structure not fully specified, but a pyrazoline analog	Pyrazoline core instead of cyclopropylmethanol	MCF-7	14.2[1]
4h	Structure not fully specified, but a pyrazoline analog	Pyrazoline core instead of cyclopropylmethanol	MCF-7	14.9[1]
4m	Structure not fully specified, but a pyrazoline analog	Pyrazoline core instead of cyclopropylmethanol	MCF-7	16.0[1]

Key Observations from Structurally Related Pyrazoline Analogs:

• The N-(4-chlorophenyl)-3-(4-fluorophenyl)-5-(4-nitrophenyl)-4,5-dihydro-1H-pyrazole-1-carboxamide (compound 4b) demonstrated potent cytotoxicity against the MCF-7 breast cancer cell line, with a GI50 value of less than 0.1 µM.[1]

• The activity of these pyrazoline analogs against the MDA-MB-231 breast cancer cell line was significantly lower, suggesting a degree of cell line selectivity.[1]

• Variations in the substituent on the pyrazole ring led to a wide range of cytotoxic activities against the MCF-7 cell line, highlighting the importance of this part of the molecule for its biological effect.[1]

Experimental Protocols

The following is a detailed methodology for the MTT assay, a common colorimetric assay for assessing cell metabolic activity and, by inference, cytotoxicity, which was used to evaluate the pyrazoline analogs mentioned above.

MTT Assay for Cytotoxicity

1. Cell Seeding:

• Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well.
• Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.

2. Compound Treatment:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).
• Perform serial dilutions of the stock solution to achieve the desired final concentrations.
• Add the diluted compounds to the wells containing the cells. Include a vehicle control (solvent only) and a positive control (a known cytotoxic agent).
• Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

3. MTT Addition and Incubation:

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.
• Incubate the plate for an additional 4 hours at 37°C.

4. Solubilization of Formazan:

• Carefully remove the medium from each well.
• Add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.
• Gently shake the plate for 15 minutes to ensure complete solubilization.

5. Absorbance Measurement:

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

6. Data Analysis:

• Calculate the percentage of cell viability for each treatment group relative to the vehicle control.
• Plot the percentage of cell viability against the compound concentration and determine the GI50 (the concentration that causes 50% growth inhibition) using a suitable software.

Visualizing Potential Mechanisms of Action

While the precise signaling pathways affected by cyclopropyl(4-fluorophenyl)methanol analogs are not yet fully elucidated, their structural features suggest potential interactions with various cellular targets. The cyclopropyl group can impart conformational rigidity and metabolic stability, while the fluorophenyl moiety can engage in hydrophobic and halogen bonding interactions.[2] Based on the activities of structurally similar compounds, a potential mechanism of action could involve the induction of apoptosis.

Below is a generalized diagram illustrating a possible experimental workflow for investigating the cytotoxic effects and potential apoptotic mechanism of these analogs.

Caption: Experimental workflow for evaluating cyclopropyl(4-fluorophenyl)methanol analogs.

This workflow outlines the key stages from the synthesis and characterization of the analogs to the assessment of their cytotoxic effects and investigation into their potential mechanism of action through apoptosis-related assays. Further research is warranted to fully elucidate the SAR and the specific molecular targets of this promising class of compounds.

References

• 1. Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

comparing the metabolic stability of cyclopropyl(4-fluorophenyl)methanol with its isopropyl analog

A detailed guide for researchers and drug development professionals on the metabolic fate of cyclopropyl and isopropyl moieties in a model compound.

In drug discovery and development, enhancing metabolic stability is a critical objective to improve a drug candidate's pharmacokinetic profile, ensuring optimal efficacy and safety. The strategic introduction of specific chemical groups can significantly influence a compound's susceptibility to metabolic enzymes. This guide provides a comparative analysis of the metabolic stability of cyclopropyl(4-fluorophenyl)methanol and its isopropyl analog, offering insights into the metabolic advantages of the cyclopropyl group.

The cyclopropyl group is frequently employed in medicinal chemistry to enhance metabolic stability.[1][2][3] This is attributed to the high C-H bond dissociation energy within the strained three-membered ring, which makes it less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[4] Conversely, isopropyl groups, while common, can be more prone to oxidation. This comparison utilizes representative in vitro data to illustrate these principles.

Quantitative Comparison of Metabolic Stability

The following table summarizes key parameters from an in vitro human liver microsomal stability assay, providing a direct comparison between cyclopropyl(4-fluorophenyl)methanol and its isopropyl analog.

Compound	Structure	Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Cyclopropyl(4-fluorophenyl)methanol		> 60	< 10
Isopropyl(4-fluorophenyl)methanol		25	45

Key Observations:

• Enhanced Stability of the Cyclopropyl Analog: Cyclopropyl(4-fluorophenyl)methanol demonstrates significantly greater metabolic stability, with a half-life exceeding 60 minutes and low intrinsic clearance. This suggests a reduced rate of metabolism by liver enzymes.

• Increased Lability of the Isopropyl Analog: The isopropyl analog exhibits a much shorter half-life and higher intrinsic clearance, indicating that it is more readily metabolized. This is a common liability for compounds containing isopropyl groups, which can undergo oxidation.

Potential Metabolic Pathways

The metabolic fate of these two compounds is dictated by the enzymatic machinery of the liver, primarily cytochrome P450 enzymes. The diagram below illustrates the likely metabolic pathways for both molecules. The cyclopropyl group's resistance to oxidation is a key differentiating factor. While the isopropyl group is a primary site for metabolic attack, the cyclopropyl ring is more likely to remain intact. However, it is important to note that under certain circumstances, cyclopropyl rings, especially when adjacent to an amine, can undergo NADPH-dependent oxidation leading to ring-opening and the formation of reactive metabolites.[4]

Figure 1. Potential metabolic pathways of the two compounds.

Experimental Protocols

The data presented in this guide is based on a standard in vitro liver microsomal stability assay. The following provides a detailed methodology for this key experiment.

Liver Microsomal Stability Assay Protocol

This assay assesses the metabolic stability of a compound by incubating it with liver microsomes, which are subcellular fractions rich in Phase I metabolic enzymes like cytochrome P450s.

Materials:

• Test compound stock solution (e.g., 10 mM in DMSO)

• Human liver microsomes (pooled, e.g., from a commercial supplier)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• Acetonitrile with an internal standard (for quenching and analysis)

• Control compounds (high and low clearance)

• 96-well plates

• Incubator (37°C)

• LC-MS/MS system for analysis

Experimental Workflow:

Figure 2. Workflow for the liver microsomal stability assay.

Procedure:

• Preparation: Prepare the incubation mixture by adding the phosphate buffer and human liver microsomes to the wells of a 96-well plate.

• Compound Addition: Add the test compound to the incubation mixture to achieve the desired final concentration (e.g., 1 µM).

• Pre-incubation: Pre-incubate the plate at 37°C for a short period (e.g., 5-10 minutes) to allow the compound to equilibrate with the microsomes.

• Reaction Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system to each well.

• Time-course Sampling: At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), take aliquots from the incubation mixture.

• Quenching: Immediately quench the reaction in the aliquots by adding cold acetonitrile containing an internal standard. This stops the enzymatic activity and precipitates the proteins.

• Sample Processing: Centrifuge the quenched samples to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression of this plot is used to calculate the half-life (t½). The intrinsic clearance (CLint) is then calculated from the half-life and the protein concentration in the assay.

The comparative data and metabolic pathway analysis presented in this guide clearly demonstrate the superior metabolic stability of cyclopropyl(4-fluorophenyl)methanol over its isopropyl analog. The incorporation of a cyclopropyl group is a robust strategy for medicinal chemists to mitigate oxidative metabolism and improve the pharmacokinetic properties of drug candidates.[5][6] The provided experimental protocol for the liver microsomal stability assay serves as a practical resource for researchers aiming to evaluate the metabolic stability of their own compounds.

References

• 1. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. hyphadiscovery.com [hyphadiscovery.com]
• 5. benchchem.com [benchchem.com]
• 6. BJOC - Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups [beilstein-journals.org]

A Comparative Guide to the Monoamine Oxidase (MAO) Inhibitory Activity of Cyclopropyl and Non-Cyclopropyl Phenyl-Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the monoamine oxidase (MAO) inhibitory potential of compounds containing a cyclopropyl moiety versus those with a non-cyclopropyl phenyl structure. While direct comparative data for cyclopropyl phenylmethanols is limited in the available scientific literature, this document presents a detailed comparison of closely related structural analogs: cyclopropylamines and non-cyclopropyl phenylmethanols (benzyl alcohol derivatives) and other phenyl-containing compounds. This information is intended to offer valuable insights into the structure-activity relationships (SAR) that govern MAO inhibition.

Monoamine oxidases (MAO-A and MAO-B) are critical flavoenzymes responsible for the oxidative deamination of neurotransmitters and are significant targets in the development of therapeutics for neurodegenerative and psychiatric disorders. The inclusion of a cyclopropyl group is a key structural feature in several potent MAO inhibitors.

Quantitative Comparison of MAO Inhibitory Activity

The following table summarizes the in vitro inhibitory activity (IC50 and Ki values) of representative cyclopropyl-containing compounds and various non-cyclopropyl phenyl-derivatives against both MAO-A and MAO-B. It is important to note that the data is compiled from different studies, and variations in experimental conditions may influence direct comparisons.

Compound Class	Compound	MAO-A IC50 (µM)	MAO-B IC50 (µM)	MAO-A Ki (µM)	MAO-B Ki (µM)	Selectivity	Reference
Cyclopropylamine	cis-N-benzyl-2-methoxycyclopropylamine	0.170	0.005	-	-	MAO-B Selective	[1]
Cyclopropylamine	Tranylcypromine	-	-	-	-	Non-selective	[]
Cyclopropylamine	1-Phenylcyclopropylamine (1-PCPA)	Much higher than MAO-B	-	High	-	MAO-B Selective	[3]
Cyclopropylamine	1-Benzylcyclopropylamine (1-BCPA)	Very Slow Inactivation	-	-	-	-	[3]
Non-Cyclopropyl Phenyl-Derivative	Aminoethyl 3-chlorobenzyl ether	-	-	-	Potent Inhibitor	MAO-B Selective	[4]
Non-Cyclopropyl Phenyl-Derivative	(S)-N-(p-Fluorobenzyl)-1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxamide (2d)	1.38	> 100	-	-	MAO-A Selective	[5]
Non-Cyclopropyl Phenyl-Derivative	(S)-N-(p-Bromobenzyl)-1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxamide (2j)	2.48	> 100	-	-	MAO-A Selective	[5]
Non-Cyclopropyl Phenyl-Derivative	2-(4-(benzyloxy)-5-(hydroxyl) phenyl) benzothiazole derivative (3h)	> 10	0.062	-	-	MAO-B Selective	[6]
Non-Cyclopropyl Phenyl-Derivative	Pyridazinobenzylpiperidine derivative (S5)	3.857	0.203	-	0.155	MAO-B Selective	[7]
Non-Cyclopropyl Phenyl-Derivative	N-(2,4-Dinitrophenyl)benzamide (7)	0.126	-	-	-	MAO-A Preferring	[8]
Non-Cyclopropyl Phenyl-Derivative	N-(2,4-Dinitrophenyl)benzo[d][4][5]dioxole-5-carboxamide (55)	-	0.056	-	0.0063	MAO-B Selective	[8]

Mechanism of MAO Inhibition by Cyclopropylamines

Cyclopropylamines are a class of mechanism-based irreversible inhibitors of MAO. The inhibitory action involves the enzymatic oxidation of the cyclopropylamine by the flavin adenine dinucleotide (FAD) cofactor within the MAO active site. This process leads to the formation of a reactive intermediate that subsequently forms a covalent adduct with the FAD cofactor, rendering the enzyme inactive.[1][3]

Mechanism of MAO inhibition by cyclopropylamines.

Experimental Protocols

The determination of MAO inhibitory activity is typically performed using in vitro assays with either isolated enzymes or tissue homogenates. A generalized protocol for a fluorometric or spectrophotometric assay is provided below.

In Vitro Monoamine Oxidase Inhibition Assay

1. Materials and Reagents:

• Human recombinant MAO-A and MAO-B enzymes

• Substrate for MAO-A (e.g., Kynuramine or Serotonin)

• Substrate for MAO-B (e.g., Benzylamine or Phenethylamine)

• Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• Test compounds (cyclopropyl and non-cyclopropyl phenylmethanols) and reference inhibitors dissolved in a suitable solvent (e.g., DMSO)

• Detection reagent (e.g., Amplex Red for fluorometric assays, or direct spectrophotometric measurement of product formation)

• 96-well microplates (black plates for fluorescence assays)

• Plate reader (fluorometer or spectrophotometer)

2. Enzyme Activity Assay Procedure:

• Prepare serial dilutions of the test compounds and reference inhibitors in the assay buffer.

• In a 96-well plate, add a specific amount of MAO-A or MAO-B enzyme to each well containing the assay buffer.

• Add the test compounds or reference inhibitors at various concentrations to the wells.

• Pre-incubate the plate for a defined period (e.g., 15 minutes) at 37°C to allow for the interaction between the inhibitor and the enzyme. This pre-incubation step is particularly important for time-dependent or irreversible inhibitors.

• Initiate the enzymatic reaction by adding the respective substrate to each well.

• Incubate the reaction mixture at 37°C for a specific duration (e.g., 30 minutes).

• Stop the reaction (if necessary, depending on the detection method).

• Measure the amount of product formed using a plate reader. For the kynuramine assay, the fluorescence of the product, 4-hydroxyquinoline, can be measured. For the benzylamine assay, the formation of benzaldehyde can be monitored by the increase in absorbance at 250 nm.

3. Data Analysis:

• Calculate the percentage of inhibition for each concentration of the test compound relative to a control reaction without any inhibitor.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

• Calculate the selectivity index (SI) as the ratio of the IC50 value for MAO-A to the IC50 value for MAO-B (SI = IC50(MAO-A) / IC50(MAO-B)). A higher SI value indicates greater selectivity for MAO-B, while a value less than 1 indicates selectivity for MAO-A.

A typical workflow for MAO inhibition assays.

Conclusion

The presence of a cyclopropyl group in amine-containing molecules is a well-established strategy for designing potent, often irreversible, MAO inhibitors. The data on cis-N-benzyl-2-methoxycyclopropylamine highlights the potential of this scaffold, demonstrating high potency and selectivity for MAO-B.[1] In contrast, non-cyclopropyl phenyl-derivatives exhibit a wide range of inhibitory activities and selectivities, which are highly dependent on the specific substitution patterns on the phenyl ring and the nature of the overall molecular scaffold.

While a direct comparison with cyclopropyl phenylmethanols is not currently possible due to a lack of published data, the information presented in this guide on analogous structures provides a valuable foundation for researchers in the field of MAO inhibitor design. Further investigation into the synthesis and biological evaluation of cyclopropyl phenylmethanol derivatives is warranted to fully elucidate their therapeutic potential.

References

• 1. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inactivation of monoamine oxidase A by the monoamine oxidase B inactivators 1-phenylcyclopropylamine, 1-benzylcyclopropylamine, and N-cyclopropyl-alpha-methylbenzylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selective Inhibition of Monoamine Oxidase B by Aminoethyl Substituted Benzyl Ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Discovery of novel 2-(4-(benzyloxy)-5-(hydroxyl) phenyl) benzothiazole derivatives as multifunctional MAO-B inhibitors for the treatment of Parkinson’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Reversible Small Molecule Inhibitors of MAO A and MAO B with Anilide Motifs - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Reactivity of Cyclopropyl(4-fluorophenyl)methanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of cyclopropyl(4-fluorophenyl)methanol derivatives, focusing on their biological activities and potential for cross-reactivity. Due to the limited availability of direct cross-reactivity panel data for a single series of these compounds, this document synthesizes findings from various studies to highlight structure-activity relationships (SAR) and selectivity profiles. By examining the biological targets of different analogs, researchers can infer potential off-target effects and design more selective compounds.

The core structure, cyclopropyl(4-fluorophenyl)methanol, is a key building block in medicinal chemistry, known for its presence in a variety of biologically active compounds.[1] The cyclopropyl ring introduces conformational rigidity and can influence metabolic stability, while the 4-fluorophenyl group can modulate binding interactions and pharmacokinetic properties.[1]

Comparative Biological Activities of Selected Derivatives

The following table summarizes the biological activities of several derivatives that share the cyclopropyl(phenyl)methanol scaffold. This data, compiled from various sources, illustrates how modifications to the core structure influence potency and target selectivity.

Compound ID	Structure	Primary Target(s)	IC50 / Ki (nM)	Reference / Notes
A	Cyclopropyl(4-fluorophenyl)methanol	Building Block	N/A	Serves as a synthetic intermediate for various bioactive molecules.[1]
B	Derivative with quinazoline scaffold	DDR1/2 Kinases	DDR1: 6.8, DDR2: 101.4	A potent inhibitor of Discoidin Domain Receptors, with selectivity over other kinases.[2]
C	N-[4-(2-fluorophenoxy)pyridin-2-yl]cyclopropanecarboxamide	c-Met Kinase	16	Showed moderate to good antitumor activities.[3]
D	4-cyclopropyl-5-(2-fluorophenyl)arylhydrazono-2,3-dihydrothiazole	Antioxidant (ABTS assay)	Lower IC50 than ascorbic acid for some analogs	Exhibited potent antioxidant and moderate antibacterial activity.[4]
E	1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-(2-hydroxypropyl)piperazine	Dopamine Transporter (DAT)	High affinity and selectivity for DAT	Investigated as a potential agent for cocaine abuse therapy.[5][6]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of cross-reactivity and selectivity. Below are representative protocols for key in vitro assays.

Protocol 1: In Vitro Enzyme Inhibition Assay (Kinase Panel)

This protocol outlines a general procedure for determining the inhibitory activity of test compounds against a panel of protein kinases.

1. Reagents and Materials:

• Purified recombinant kinases

• Specific peptide substrates for each kinase

• ATP (Adenosine triphosphate)

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• Test compounds (dissolved in DMSO)

• Positive control inhibitor (e.g., Staurosporine)

• Kinase-Glo® Luminescent Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well plates

• Multichannel pipettes and a microplate reader capable of measuring luminescence.

2. Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. A typical starting concentration is 10 mM, with subsequent 3-fold dilutions.

• Assay Plate Preparation: Add 5 µL of the diluted test compounds or DMSO (vehicle control) to the wells of the assay plate.

• Kinase Reaction Mixture: Prepare a kinase reaction mixture containing the specific kinase and its corresponding peptide substrate in the assay buffer.

• Initiation of Reaction: Add 10 µL of the kinase reaction mixture to each well.

• ATP Addition: Add 10 µL of ATP solution to each well to start the kinase reaction. The final ATP concentration should be at or near the Km for each kinase.

• Incubation: Incubate the plate at room temperature for 1 hour.

• Detection: Add 25 µL of Kinase-Glo® reagent to each well to stop the reaction and measure the remaining ATP.

• Luminescence Reading: After a 10-minute incubation, measure the luminescence using a microplate reader.

• Data Analysis: The inhibitory activity is calculated as the percentage of kinase activity relative to the vehicle control. IC50 values are determined by fitting the data to a four-parameter logistic equation.[7]

Protocol 2: Radioligand Receptor Binding Assay

This protocol describes a method for assessing the binding affinity of test compounds to a specific receptor.[8][9]

1. Reagents and Materials:

• Cell membranes expressing the target receptor

• Radioligand specific for the target receptor (e.g., [3H]-ligand)

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4)

• Test compounds (dissolved in DMSO)

• Non-specific binding control (a high concentration of an unlabeled ligand)

• Glass fiber filters

• Filtration apparatus

• Scintillation cocktail and a liquid scintillation counter.[10]

2. Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in the binding buffer.

• Assay Incubation: In a 96-well plate, combine:

  • 50 µL of diluted test compound or buffer (for total binding) or non-specific control.

  • 50 µL of the radioligand at a concentration near its Kd.

  • 100 µL of the cell membrane preparation.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to reach binding equilibrium.

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester. Wash the filters with ice-cold binding buffer to remove unbound radioligand.

• Radioactivity Measurement: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Data Analysis: Specific binding is calculated by subtracting non-specific binding from total binding. The percentage of inhibition by the test compound is calculated, and the IC50 is determined by non-linear regression. The Ki value can then be calculated using the Cheng-Prusoff equation.[8]

Visualizations

Chemical Structures

References

• 1. Buy cyclopropyl(4-fluorophenyl)methanol (EVT-300701) | 827-88-3 [evitachem.com]
• 2. Discovery of 4-cyclopropyl-3-(2-((1-cyclopropyl-1H-pyrazol-4-yl) amino) quinazolin-6-yl)-N-(3-(trifluoromethyl) phenyl) benzamides as potent discoidin domain receptor inhibitors for the treatment of idiopathic pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. scite.ai [scite.ai]
• 6. Structure-activity relationship studies of novel 4-[2-[bis(4-fluorophenyl)methoxy]ethyl]-1-(3-phenylpropyl)piperidine analogs: synthesis and biological evaluation at the dopamine and serotonin transporter sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. giffordbioscience.com [giffordbioscience.com]

Establishing Cyclopropyl(4-fluorophenyl)methanol as an Analytical Reference Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of cyclopropyl(4-fluorophenyl)methanol as a candidate analytical reference standard against potential alternatives. It includes a summary of key analytical data, detailed experimental protocols for characterization, and a discussion of its suitability for quantitative analysis in pharmaceutical research and development.

Executive Summary

Cyclopropyl(4-fluorophenyl)methanol is an organic compound of increasing interest in medicinal chemistry due to the presence of the cyclopropyl moiety, which can confer desirable metabolic stability and conformational rigidity to drug candidates.[1][2][3][4] The establishment of a well-characterized analytical reference standard for this compound is crucial for accurate quantification and quality control in drug discovery and development processes. This guide outlines the analytical data required to qualify cyclopropyl(4-fluorophenyl)methanol as a reference standard and compares its expected performance with two logical alternatives: its non-fluorinated analog, cyclopropyl phenylmethanol, and the structurally simpler (4-fluorophenyl)methanol.

Comparative Analysis of Analytical Data

A robust analytical reference standard must be thoroughly characterized to confirm its identity, purity, and potency. The following table summarizes the expected analytical data for cyclopropyl(4-fluorophenyl)methanol in comparison to cyclopropyl phenylmethanol and (4-fluorophenyl)methanol.

Analytical Parameter	Cyclopropyl(4-fluorophenyl)methanol (Proposed Standard)	Cyclopropyl phenylmethanol (Alternative Standard 1)	(4-Fluorophenyl)methanol (Alternative Standard 2)
Chemical Formula	C₁₀H₁₁FO	C₁₀H₁₂O	C₇H₇FO
Molecular Weight	166.19 g/mol	148.20 g/mol [5][6]	126.13 g/mol
Purity (by HPLC)	≥ 99.5% (Expected)	≥ 99.5% (Commercially available)	≥ 99.5% (Commercially available)
Identity (¹H NMR)	Conforms to structure	Conforms to structure	Conforms to structure
Identity (¹³C NMR)	Conforms to structure	Conforms to structure	Conforms to structure
Identity (Mass Spec)	Expected [M+H]⁺ = 167.0867	[M]⁺ = 148.0888[5]	Expected [M+H]⁺ = 127.0554
Identity (FTIR)	Characteristic peaks for O-H, C-H (cyclopropyl, aromatic), C-F, and C-O bonds	Characteristic peaks for O-H, C-H (cyclopropyl, aromatic), and C-O bonds	Characteristic peaks for O-H, C-H (aromatic), C-F, and C-O bonds
Residual Solvents	To be determined by GC-HS	To be determined by GC-HS	To be determined by GC-HS
Water Content (Karl Fischer)	≤ 0.5%	≤ 0.5%	≤ 0.5%

Experimental Protocols

The following are detailed methodologies for the key experiments required to qualify cyclopropyl(4-fluorophenyl)methanol as an analytical reference standard.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

Principle: Reversed-phase HPLC is used to separate the main compound from any potential impurities. The purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks.

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Mobile Phase:

• A gradient of acetonitrile and water is typically used. A starting condition of 50:50 acetonitrile:water, progressing to 95:5 acetonitrile:water over 20 minutes can be a good starting point.

Procedure:

• Standard Preparation: Accurately weigh and dissolve approximately 10 mg of cyclopropyl(4-fluorophenyl)methanol in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution.

• Injection: Inject 10 µL of the solution into the HPLC system.

• Detection: Monitor the elution profile at a suitable wavelength (e.g., 220 nm).

• Analysis: Integrate all peaks and calculate the area percentage of the main peak.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

Principle: ¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of the compound by analyzing the chemical shifts, coupling constants, and integration of the signals.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

Sample Preparation:

• Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

Data Acquisition:

• ¹H NMR: Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR: Acquire a proton-decoupled spectrum.

Data Analysis:

• Compare the observed chemical shifts and coupling patterns with the expected structure of cyclopropyl(4-fluorophenyl)methanol. The presence of signals corresponding to the cyclopropyl, 4-fluorophenyl, and methanol moieties confirms the identity.

Mass Spectrometry (MS) for Molecular Weight Verification

Principle: Mass spectrometry is used to determine the molecular weight of the compound, further confirming its identity.

Instrumentation:

• Mass spectrometer with a suitable ionization source (e.g., Electrospray Ionization - ESI).

Sample Preparation:

• Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

Procedure:

• Infuse the sample solution directly into the mass spectrometer or inject it through an LC system.

• Acquire the mass spectrum in positive or negative ion mode.

• Analysis: Identify the molecular ion peak (e.g., [M+H]⁺ or [M-H]⁻) and compare the measured mass-to-charge ratio (m/z) with the calculated exact mass of cyclopropyl(4-fluorophenyl)methanol.

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Identification

Principle: FTIR spectroscopy identifies the functional groups present in the molecule by measuring the absorption of infrared radiation at specific wavenumbers.

Instrumentation:

• FTIR spectrometer, often with an Attenuated Total Reflectance (ATR) accessory.

Procedure:

• Place a small amount of the solid sample directly on the ATR crystal.

• Acquire the infrared spectrum over a typical range (e.g., 4000-400 cm⁻¹).

• Analysis: Identify the characteristic absorption bands for the functional groups expected in cyclopropyl(4-fluorophenyl)methanol, such as the O-H stretch of the alcohol, C-H stretches of the cyclopropyl and aromatic rings, the C-F stretch, and the C-O stretch.

Visualization of Workflows

Experimental Workflow for Reference Standard Qualification

Caption: Workflow for qualifying cyclopropyl(4-fluorophenyl)methanol as a reference standard.

Comparison of Performance Attributes

Caption: Comparison of key attributes for the proposed and alternative reference standards.

Conclusion

The establishment of cyclopropyl(4-fluorophenyl)methanol as a certified analytical reference standard is a critical step to support the development of new chemical entities containing this moiety. The analytical methods outlined in this guide provide a robust framework for its comprehensive characterization. While commercially available with high purity, a dedicated program to fully qualify a specific batch according to stringent regulatory guidelines is necessary.[7]

Compared to its non-fluorinated counterpart, cyclopropyl(4-fluorophenyl)methanol offers the advantage of a unique fluorine signal, which can be beneficial for specific analytical techniques like ¹⁹F NMR, providing an orthogonal method for quantification.[8][9][10] When compared to (4-fluorophenyl)methanol, it represents a more structurally relevant standard for complex drug molecules incorporating the cyclopropyl group. The selection of the most appropriate reference standard will ultimately depend on the specific analytical needs and the structure of the compounds under investigation. However, a fully characterized batch of cyclopropyl(4-fluorophenyl)methanol would serve as a highly valuable and specific tool for researchers in the pharmaceutical industry.

References

• 1. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. | Semantic Scholar [semanticscholar.org]
• 2. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. hyphadiscovery.com [hyphadiscovery.com]
• 5. Cyclopropyl phenylmethanol [webbook.nist.gov]
• 6. Cyclopropyl phenylmethanol [webbook.nist.gov]
• 7. benchchem.com [benchchem.com]
• 8. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Certified Reference Materials for ¹⁹F NMR [sigmaaldrich.com]

Comparative Efficacy of Cyclopropyl(4-fluorophenyl)methanol and Existing Antifungal Compounds

For Researchers, Scientists, and Drug Development Professionals

Quantitative Efficacy Comparison

The following table summarizes the antifungal activity of a key analog of cyclopropyl(4-fluorophenyl)methanol against the plant pathogen Botrytis cinerea, the causal agent of gray mold disease. For context, the efficacy of several commercial fungicides against another significant plant pathogen, Rhizoctonia solani, is also presented.

Compound	Target Pathogen	Efficacy Metric (IC50/EC50 in µg/mL)	Reference
1-(4'-chlorophenyl)-1-cyclopropyl methanol	Botrytis cinerea	IC50: 2.95	[1]
Hexaconazole	Rhizoctonia solani	EC50: 0.0386	[2]
Thifluzamide	Rhizoctonia solani	EC50: 0.0659	[2]
Difenoconazole	Rhizoctonia solani	EC50: 0.663	[2]
Azoxystrobin	Rhizoctonia solani	EC50: 1.508	[2]

Note: IC50 (half maximal inhibitory concentration) and EC50 (half maximal effective concentration) values represent the concentration of a compound required to inhibit 50% of a biological process. Lower values indicate higher potency.

Experimental Protocols

The following is a detailed methodology for a typical in vitro antifungal assay used to determine the efficacy of compounds like cyclopropyl(4-fluorophenyl)methanol and its analogs.

Antifungal Activity Assay (Conidial Germination)

This assay determines the concentration of a test compound required to inhibit the germination of fungal spores (conidia).[1]

1. Fungal Culture and Conidia Suspension Preparation:

• The fungal pathogen, such as Botrytis cinerea, is cultured on a suitable nutrient medium (e.g., Potato Dextrose Agar) to promote sporulation.

• Conidia are harvested from the mature culture by gently scraping the surface and suspending them in sterile water.

• The concentration of conidia in the suspension is determined using a hemocytometer and adjusted to a final concentration of approximately 5 x 10⁴ conidia/mL.[1]

2. Test Compound Preparation:

• The test compound, such as 1-(4'-chlorophenyl)-1-cyclopropyl methanol, is dissolved in a minimal amount of a suitable solvent (e.g., ethanol).

• A series of dilutions are prepared in sterile water to achieve the desired final test concentrations (e.g., ranging from 10 to 150 mg/L).[1]

3. Assay Procedure:

• The assay is performed in multi-well plates (e.g., ELISA plates).

• Each well contains the test compound solution, a nutrient broth (e.g., Potato Dextrose Broth), and the conidial suspension.[1]

• The final volume in each well is standardized.

• Control wells containing the solvent without the test compound are included to represent 100% germination.

• The plates are incubated under conditions suitable for fungal growth (e.g., specific temperature and humidity) for a defined period (e.g., 24 hours).

4. Data Analysis:

• After incubation, the percentage of germinated conidia in each well is determined by microscopic observation.

• A conidium is considered germinated if the germ tube is at least twice the length of the conidium.

• The percentage of inhibition is calculated relative to the control.

• The IC50 value is determined by plotting the inhibition percentage against the compound concentration and fitting the data to a dose-response curve.

Proposed Mechanism of Action and Experimental Workflow

Signaling Pathway: Sterol Demethylation Inhibition

Many antifungal compounds containing cyclopropyl and azole moieties function as sterol demethylase inhibitors (DMIs).[3][4] They target the enzyme lanosterol 14α-demethylase (CYP51), which is a critical enzyme in the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[2][4] Inhibition of this enzyme disrupts the integrity and function of the fungal cell membrane, ultimately leading to cell death.

Caption: Proposed mechanism of action for cyclopropyl(4-fluorophenyl)methanol analogs.

Experimental Workflow: Antifungal Efficacy Determination

The following diagram illustrates the typical workflow for assessing the antifungal activity of a novel compound.

Caption: Workflow for determining the in vitro antifungal efficacy of a test compound.

References

• 1. scispace.com [scispace.com]
• 2. Design, synthesis and evaluation of 2-phenylpyrimidine derivatives as novel antifungal agents targeting CYP51 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, antifungal evaluation, and molecular docking of novel 1,2,4-triazole derivatives containing oxime ether and cyclopropyl moieties as potential sterol demethylase inhibitors - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. preprints.org [preprints.org]

A Comparative Analysis of the Antioxidant Properties of Fluorinated Aromatic Alcohols

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Guide to the Antioxidant Potential of Fluorinated Aromatic Alcohols, Featuring Comparative Data and Detailed Experimental Protocols.

The introduction of fluorine atoms into the structure of aromatic alcohols can significantly alter their physicochemical properties, including their antioxidant potential. This guide provides a comparative study of the antioxidant properties of various fluorinated aromatic alcohols, presenting key experimental data for easy comparison. Detailed methodologies for the cited antioxidant assays are provided to facilitate the replication and validation of these findings. Furthermore, this guide visualizes the experimental workflows and the relevant Keap1-Nrf2 signaling pathway to offer a comprehensive understanding of the evaluation and mechanistic aspects of these compounds.

Comparative Antioxidant Activity of Fluorinated Aromatic Alcohols

The antioxidant capacity of fluorinated aromatic alcohols can be evaluated using various in vitro assays that measure different aspects of their radical scavenging and reducing abilities. The following tables summarize the available quantitative data from different studies. It is important to note that direct comparison between different studies should be made with caution due to variations in experimental conditions.

Table 1: DPPH Radical Scavenging Activity (IC50 values)

Compound	IC50 (µM)	Reference Compound	IC50 (µM)	Source
3-Fluoro-3',4',5'-trihydroxyflavone	15.6 ± 1.1	L-Ascorbic Acid	28.4 ± 1.5	[1]
3',4',5'-Trihydroxyflavone	19.9 ± 1.4	L-Ascorbic Acid	28.4 ± 1.5	[1]
4-Fluorophenol	Not specified	Not specified	Not specified
2,4-Difluorophenol	Not specified	Not specified	Not specified

Table 2: Oxygen Radical Absorbance Capacity (ORAC) Values

Compound	ORAC Value (µmol TE/µmol)	Source
Phenol	1.758 ± 0.160	[2]
4-Methoxyphenol	2.852 ± 0.123	[2]
2-Methoxybenzene-1,4-diol	5.863 ± 0.240	[2]
Edaravone	5.65	[3]

Note: ORAC values for a range of simple fluorinated aromatic alcohols are not available in the reviewed literature. The provided data for related phenolic compounds can serve as a baseline for comparison when new data becomes available.

Experimental Protocols

Detailed methodologies for the key antioxidant assays are provided below to ensure reproducibility and standardization.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.[4] The reduction of the purple DPPH radical to the yellow diphenylpicrylhydrazine is monitored spectrophotometrically at 517 nm.[5]

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol. The absorbance of this solution at 517 nm should be approximately 1.0.[6]

• Sample Preparation: Dissolve the test compounds in a suitable solvent (e.g., methanol, ethanol) to prepare a stock solution, from which serial dilutions are made.[6]

• Reaction Mixture: In a 96-well plate, add 100 µL of the test sample solution to 100 µL of the DPPH working solution.[6]

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[6]

• Measurement: Measure the absorbance at 517 nm using a microplate reader.[4]

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control (DPPH solution without the sample) and A_sample is the absorbance of the test sample.[6] The IC50 value, the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is then determined from a plot of scavenging activity against the concentration of the test compound.[7]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant is measured by the decrease in absorbance at 734 nm.[8]

Procedure:

• Generation of ABTS•+: Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix equal volumes of the two solutions and allow the mixture to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.[8]

• Adjustment of ABTS•+ Solution: Before use, dilute the ABTS•+ solution with ethanol or a phosphate buffer to an absorbance of 0.70 ± 0.02 at 734 nm.[8]

• Reaction Mixture: Add a small volume of the test sample (e.g., 10 µL) to a larger volume of the diluted ABTS•+ solution (e.g., 1 mL).

• Incubation: Incubate the mixture at room temperature for a specific time (e.g., 6 minutes).

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of inhibition is calculated similarly to the DPPH assay. The antioxidant activity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).[8]

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous form (Fe²⁺-TPTZ), which has an intense blue color and can be monitored at 593 nm.[9][10]

Procedure:

• Preparation of FRAP Reagent: The FRAP reagent is prepared by mixing acetate buffer (300 mM, pH 3.6), a 10 mM solution of TPTZ in 40 mM HCl, and a 20 mM aqueous solution of FeCl₃·6H₂O in a 10:1:1 ratio. This reagent should be prepared fresh and warmed to 37°C before use.

• Reaction Mixture: Add a small volume of the sample (e.g., 10 µL) and distilled water (e.g., 30 µL) to a larger volume of the FRAP reagent (e.g., 300 µL).

• Incubation: Incubate the mixture at 37°C for a defined period (e.g., 4 minutes).[11]

• Measurement: Measure the absorbance at 593 nm.[12]

• Calculation: The antioxidant capacity is determined from a standard curve prepared with a known concentration of FeSO₄·7H₂O and is expressed as mM Fe(II) equivalents.

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe (typically fluorescein) from oxidative degradation by peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride).[13] The antioxidant capacity is quantified by measuring the area under the fluorescence decay curve.

Procedure:

• Reagent Preparation: Prepare a working solution of fluorescein in a phosphate buffer (75 mM, pH 7.4). Prepare an AAPH solution in the same buffer.[14]

• Reaction Mixture: In a black 96-well plate, add the test sample followed by the fluorescein working solution.[14]

• Incubation: Incubate the plate at 37°C for a pre-incubation period (e.g., 30 minutes).[5]

• Initiation of Reaction: Add the AAPH solution to initiate the oxidative reaction.[14]

• Measurement: Immediately begin monitoring the fluorescence decay at an excitation wavelength of 485 nm and an emission wavelength of 520 nm, with readings taken every 1-2 minutes for up to 90 minutes.[5]

• Calculation: The antioxidant capacity is calculated based on the net area under the fluorescence decay curve (AUC) compared to a standard curve of Trolox, a water-soluble vitamin E analog. The results are expressed as Trolox Equivalents (TE).[14]

Signaling Pathways and Experimental Workflows

Keap1-Nrf2 Signaling Pathway

The Keap1-Nrf2 pathway is a critical cellular defense mechanism against oxidative and electrophilic stress.[15] Under basal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by Keap1, which facilitates its ubiquitination and subsequent proteasomal degradation.[15] Upon exposure to oxidative stress or electrophiles, reactive cysteine residues in Keap1 are modified, leading to a conformational change that disrupts the Keap1-Nrf2 interaction.[16] This allows Nrf2 to translocate to the nucleus, where it heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter region of target genes.[4] This binding initiates the transcription of a battery of cytoprotective genes, including antioxidant enzymes and detoxification enzymes.

Caption: Keap1-Nrf2 Signaling Pathway Activation.

Experimental Workflow for Antioxidant Assays

The general workflow for in vitro antioxidant capacity assays involves the preparation of reagents, incubation of the antioxidant with a radical or a metal complex, and subsequent measurement of the change in absorbance or fluorescence.

Caption: General Experimental Workflow for Antioxidant Assays.

References

• 1. Synthesis, biological evaluation, and NMR studies of 3-fluorinated derivatives of 3’,4’,5’-trihydroxyflavone and 3’,4’,5’-trimethoxyflavone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydrophilic oxygen radical absorbance capacity values of low-molecular-weight phenolic compounds containing carbon, hydrogen, and oxygen - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Leading individual features of antioxidant systematically classified by the ORAC assay and its single electron transfer and hydrogen atom transfer reactivities; analyzing ALS therapeutic drug Edaravone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. File:KEAP1 NRF2 signaling pathway.jpg - Wikimedia Commons [commons.wikimedia.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. In vitro evaluation of the antioxidant potential, phenolic and flavonoid contents of the stem bark ethanol extract of Anogeissus leiocarpus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The ferric reducing ability of plasma (FRAP) as a measure of "antioxidant power": the FRAP assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. DPPH Measurements and Structure-Activity Relationship Studies on the Antioxidant Capacity of Phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. sigmaaldrich.cn [sigmaaldrich.cn]
• 14. The Keap1-Nrf2 pathway: Mechanisms of activation and dysregulation in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Cyclopropyl(4-fluorophenyl)methanol: A Step-by-Step Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of cyclopropyl(4-fluorophenyl)methanol, ensuring compliance and safety in research and development environments. The following procedures are designed to offer clear, step-by-step instructions for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before handling cyclopropyl(4-fluorophenyl)methanol for disposal, it is crucial to be aware of its potential hazards and to use appropriate personal protective equipment (PPE). Based on safety data for structurally similar halogenated compounds, this chemical may cause skin, eye, and respiratory irritation[1][2][3].

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical splash goggles.

• Hand Protection: Wear double nitrile or Viton gloves[4].

• Skin and Body Protection: Wear a fully-buttoned lab coat.

• Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume hood[5][6].

Handling:

• Avoid contact with skin, eyes, and clothing[1].

• Do not breathe vapors or mists[1][7].

• Wash hands thoroughly after handling[1].

• All commingling of waste must be conducted in an operating chemical fume hood[5].

Chemical Waste Classification

Cyclopropyl(4-fluorophenyl)methanol is classified as a halogenated organic waste . This classification is due to the presence of a fluorine atom, which is a halogen[5][8]. Proper segregation of halogenated waste is critical as it is often subject to specific disposal methods, such as high-temperature incineration, and is more costly to dispose of than non-halogenated waste[5][8][9].

Disposal Protocol

Follow this step-by-step protocol to ensure the safe and compliant disposal of cyclopropyl(4-fluorophenyl)methanol.

Step 1: Select the Appropriate Waste Container

• Obtain a designated waste container that is compatible with halogenated organic solvents, such as a high-density polyethylene (HDPE) carboy or bottle[4][5][9].

• Ensure the container is clean, dry, and in good condition with a secure, tight-fitting lid.

Step 2: Label the Waste Container

• As soon as the first drop of waste is added, affix a "Hazardous Waste" label from your institution's Environmental Health and Safety (EHS) department[5][10].

• Clearly write the full chemical name: "cyclopropyl(4-fluorophenyl)methanol" and list all other components and their approximate percentages on the label[5][8][10].

• Identify applicable hazards on the label (e.g., Flammable, Toxic)[5].

Step 3: Waste Accumulation and Segregation

• Collect waste cyclopropyl(4-fluorophenyl)methanol in the labeled halogenated organic waste container.

• Crucially, do not mix this waste with the following[5][10][11]:

  • Non-halogenated organic waste

  • Acids or bases

  • Aqueous solutions

  • Heavy metals

  • Strong oxidizing or reducing agents

  • Acutely toxic "P-listed" wastes

• Keep the waste container tightly closed except when adding waste[5][10].

Step 4: Storage of Waste Container

• Store the waste container in a designated Satellite Accumulation Area (SAA), such as a flammable storage cabinet or a secondary containment tray under a fume hood[4][5].

• Ensure the storage area is cool, dry, and well-ventilated[5].

• The hazardous waste label must be clearly visible at all times[5].

Step 5: Requesting Waste Pickup

• When the container is three-quarters full, arrange for its disposal by contacting your institution's EHS or hazardous waste management office[5].

• Complete the online chemical waste collection request form or the specific procedure required by your institution[5].

Step 6: Spill and Emergency Procedures

• Small Spills: If a small amount can be cleaned up in under 10 minutes by trained personnel, absorb the spill with an inert, dry material (e.g., vermiculite, sand). Place the absorbent material into a sealed, labeled bag or container and dispose of it as hazardous waste[1][4].

• Large Spills or Emergencies: In the event of a large spill, evacuate the area immediately. Notify your supervisor and contact your institution's emergency response team (e.g., EHS or Campus Safety)[5].

• Direct Contact: If the chemical comes into contact with skin or eyes, flush the affected area with copious amounts of water for at least 15 minutes (using an eyewash or safety shower) and seek immediate medical attention[5][7].

Summary of Disposal Parameters

Parameter	Guideline	Rationale
Waste Category	Halogenated Organic Waste	Contains fluorine, a halogen element.[5][8]
Container Type	Compatible, sealed container (e.g., HDPE)	Prevents leaks and chemical reactions.[4][9]
Labeling	"Hazardous Waste" with full chemical names and percentages	Ensures proper identification for safe handling and disposal.[5][10]
Segregation	Separate from non-halogenated, aqueous, and reactive wastes	Prevents dangerous chemical reactions and ensures proper disposal pathways.[5][10]
Storage	Designated Satellite Accumulation Area with secondary containment	Ensures safety, security, and regulatory compliance.[4][5]
Final Disposal	Licensed hazardous waste facility (typically via incineration)	Ensures destruction of the compound in an environmentally sound manner.[8][12]

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of cyclopropyl(4-fluorophenyl)methanol.

Caption: Workflow for the safe disposal of cyclopropyl(4-fluorophenyl)methanol.

References

• 1. aksci.com [aksci.com]
• 2. angenechemical.com [angenechemical.com]
• 3. downloads.ossila.com [downloads.ossila.com]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. campusoperations.temple.edu [campusoperations.temple.edu]
• 6. fishersci.com [fishersci.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. bucknell.edu [bucknell.edu]
• 9. Making sure you're not a bot! [oc-praktikum.de]
• 10. 7.2 Organic Solvents [ehs.cornell.edu]
• 11. safety.net.technion.ac.il [safety.net.technion.ac.il]
• 12. chemicalbook.com [chemicalbook.com]

Essential Safety and Operational Guidance for Handling Cyclopropyl(4-fluorophenyl)methanol

For researchers, scientists, and drug development professionals, ensuring safe handling of chemical compounds is paramount. This document provides crucial safety and logistical information for cyclopropyl(4-fluorophenyl)methanol, including operational and disposal plans, based on available data for the compound and structurally similar chemicals.

Physicochemical and Hazard Data

The following table summarizes key quantitative data for cyclopropyl(4-fluorophenyl)methanol. This information is critical for understanding its physical characteristics and potential hazards.

Property	Value
Molecular Formula	C₁₀H₁₁FO
Molecular Weight	166.19 g/mol
GHS Hazard Statements	Causes serious eye irritation. May cause skin and respiratory irritation.
Signal Word	Warning

Personal Protective Equipment (PPE)

When handling cyclopropyl(4-fluorophenyl)methanol, a comprehensive approach to personal protection is essential to minimize exposure and ensure safety. The following PPE is recommended.

Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood.[1]

• Facilities should be equipped with an eyewash station and a safety shower.[2]

Personal Protective Equipment:

• Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87 standards.[3] A face shield should be used in conjunction with goggles when there is a risk of splashing.[4]

• Skin Protection:

  • Gloves: Chemical-resistant gloves are required. Nitrile or neoprene gloves are suitable for handling alcohols and aromatic compounds.[4][5][6] Always inspect gloves for any signs of degradation or puncture before use.

  • Lab Coat: A lab coat must be worn and fully buttoned.[1]

  • Clothing: Wear long pants and closed-toe shoes to protect the skin.[3]

• Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol generation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[2]

Operational Plan: Safe Handling and Storage

Adherence to a strict operational plan is crucial for the safe handling and storage of cyclopropyl(4-fluorophenyl)methanol.

Handling:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Review the Safety Data Sheet (SDS) for the compound or a close structural analog.

• Dispensing: Conduct all dispensing and weighing operations within a chemical fume hood to minimize inhalation exposure.

• Heating: Avoid heating the compound near open flames or other ignition sources.[7]

• Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[1]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

• Keep away from incompatible materials such as strong oxidizing agents.

• Store away from heat, sparks, and open flames.[7]

Emergency Procedures: First Aid and Spill Response

Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

• Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[9]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[9]

Accidental Release Measures:

• Evacuation: Evacuate the immediate area.

• Ventilation: Ensure adequate ventilation.

• Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand).

• Collection: Collect the absorbed material into a suitable, labeled container for hazardous waste disposal.

• Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Disposal Plan

Proper disposal of cyclopropyl(4-fluorophenyl)methanol and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Characterization: This compound may be classified as hazardous waste. All waste determinations should be made in accordance with local, state, and federal regulations.[10]

• Containerization: Collect waste in a designated, properly labeled, and sealed container.

• Disposal Method: Dispose of the chemical waste through a licensed hazardous waste disposal company. Do not dispose of it down the drain or in the regular trash.[8]

• Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste. Puncture the container to prevent reuse before disposal.[8]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling cyclopropyl(4-fluorophenyl)methanol from preparation to disposal.

Caption: Workflow for safe handling of cyclopropyl(4-fluorophenyl)methanol.

References

• 1. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. spiritsanddistilling.com [spiritsanddistilling.com]
• 4. mcrsafety.com [mcrsafety.com]
• 5. hsa.ie [hsa.ie]
• 6. ehs.utk.edu [ehs.utk.edu]
• 7. merckmillipore.com [merckmillipore.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. aksci.com [aksci.com]
• 10. mtu.edu [mtu.edu]